Eicos-11-enoic acid

• CAS: 2462-94-4

Core Science & Biosynthesis

An In-depth Technical Guide to Eicos-11-enoic Acid: From Discovery to Therapeutic Potential

Abstract

Eicos-11-enoic acid, also known as gondoic acid, is a monounsaturated omega-9 fatty acid with emerging significance in various scientific and industrial fields. This technical guide provides a comprehensive overview of its discovery, natural prevalence, biosynthetic pathways, and physiological functions. We delve into detailed methodologies for its extraction, purification, and analytical characterization, tailored for researchers, scientists, and drug development professionals. Furthermore, this guide explores the current understanding of its anti-inflammatory mechanisms and discusses its potential applications in drug delivery and as a clinical biomarker, offering a forward-looking perspective on its therapeutic utility.

Introduction and Historical Context

The study of fatty acids has a rich history, with the fundamental structures of molecules like oleic acid being elucidated in the late 19th and early 20th centuries. While the exact first isolation and characterization of eicos-11-enoic acid are not as prominently documented as some other fatty acids, its identification is intrinsically linked to the advancement of analytical techniques, particularly gas chromatography, in the mid-20th century. Early investigations into the composition of various natural oils, such as those from marine life and certain plants, led to the discovery of a variety of long-chain monounsaturated fatty acids, including the C20:1 isomers. Gondoic acid was identified as a significant component of fish oils and the unique liquid wax esters of the jojoba plant (Simmondsia chinensis). Its distinct structure, a 20-carbon chain with a single double bond at the 11th position (from the methyl end), places it in the omega-9 family. Initially of interest for its contribution to the physical properties of these natural products, recent research has begun to uncover its specific biological activities, sparking interest in its potential for therapeutic applications.

Natural Sources of Eicos-11-enoic Acid

Eicos-11-enoic acid is found in a diverse range of natural sources, spanning the plant and animal kingdoms, as well as in some microorganisms. The concentration of this fatty acid can vary significantly depending on the species, variety, and environmental conditions.

Plant-Based Oils

Several plant-derived oils are notable for their gondoic acid content. Jojoba oil is particularly rich in this fatty acid, where it is a primary constituent of the liquid wax esters[1]. Rapeseed (canola) oil also contains significant amounts of eicos-11-enoic acid, although the concentration can differ between varieties[2][3]. Other plant sources include crambe oil and hemp seed oil[2][4].

Marine Oils

Oils from various fish and marine animals are another important source of eicos-11-enoic acid[2][5][6]. Its presence in these oils contributes to their overall fatty acid profile and potential health benefits.

Fungal Sources

Certain fungi, such as those of the Mortierella genus, have been identified as producers of eicos-11-enoic acid[7]. This discovery opens up possibilities for microbial fermentation as a sustainable source of this fatty acid.

Natural Source	Organism	Typical Eicos-11-enoic Acid Content (% of total fatty acids)
Plant Oils
Jojoba Oil	Simmondsia chinensis	67.85 - 75.50%[1]
Rapeseed Oil (Canola)	Brassica napus	~0.92 - 1.23%[3]
Cress Seed Oil	Lepidium sativum	~13.8%[8]
Marine Oils	Various Fish Species	Variable
Fungal Lipids	Mortierella chlamydospora	Can be a major fatty acid produced[7]

Biosynthesis of Eicos-11-enoic Acid

Eicos-11-enoic acid is not an essential fatty acid for humans as it can be synthesized endogenously from oleic acid (18:1n-9). This conversion is part of the fatty acid elongation pathway that occurs in the endoplasmic reticulum. The key enzymes involved are the Elongation of Very Long-Chain Fatty Acids proteins (ELOVLs).

The biosynthesis from oleic acid involves a two-carbon extension. Specifically, certain ELOVL isoforms exhibit substrate specificity for C18 fatty acids. The process involves a cycle of four reactions: condensation, reduction, dehydration, and a second reduction, ultimately adding two carbons to the acyl chain of oleic acid to form eicos-11-enoic acid. While multiple ELOVLs exist, ELOVL6 is known to be involved in the elongation of C16 to C18 fatty acids, and other ELOVLs, such as ELOVL7, can act on C18 and C20 substrates[9][10][11][12][13].

Figure 1: Simplified pathway of eicos-11-enoic acid biosynthesis.

Physiological Role and Mechanism of Action

Emerging research has highlighted the potential physiological significance of eicos-11-enoic acid, particularly its role in modulating inflammatory responses.

Anti-Inflammatory Properties

A key study has demonstrated that gondoic acid can alleviate lipopolysaccharide (LPS)-induced inflammation in Kupffer cells, the resident macrophages of the liver[14]. The proposed mechanism involves the inhibition of reactive oxygen species (ROS) production and the suppression of the Protein Kinase C theta (PKCθ)/Extracellular signal-regulated kinase (ERK)/Signal transducer and activator of transcription 3 (STAT3) signaling pathway[14]. This finding suggests a direct role for gondoic acid in mitigating inflammatory cascades.

Figure 2: Gondoic acid's inhibitory effect on inflammatory signaling.

Interaction with Nuclear Receptors

Fatty acids are known to act as ligands for peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that play a crucial role in lipid metabolism and inflammation[15][16][17][18][19]. While direct binding studies of eicos-11-enoic acid to PPARs are not extensively reported, its structural similarity to other known PPAR ligands suggests it may also modulate the activity of these receptors, contributing to its metabolic and anti-inflammatory effects.

Applications in Drug Development and Research

The unique properties of eicos-11-enoic acid make it a molecule of interest for various applications in drug development and biomedical research.

Drug Delivery Systems

The amphipathic nature of fatty acids allows for their incorporation into lipid-based drug delivery systems, such as liposomes[20][21][22][23][24]. Eicos-11-enoic acid can be used as a component of the lipid bilayer to modulate the physicochemical properties of liposomes, such as fluidity and stability, potentially enhancing drug encapsulation and delivery.

Biomarker Potential

Alterations in the levels of specific fatty acids have been associated with various physiological and pathological states. Elevated levels of eicos-11-enoic acid in the red blood cell membranes have been observed in certain patient populations, suggesting its potential as a biomarker for specific conditions[2][25]. Further research is needed to validate its clinical utility as a diagnostic or prognostic marker.

Therapeutic Agent

Given its demonstrated anti-inflammatory properties, eicos-11-enoic acid itself holds potential as a therapeutic agent for inflammatory conditions[14]. Its ability to suppress key inflammatory signaling pathways warrants further investigation for the development of novel anti-inflammatory drugs.

Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and analysis of eicos-11-enoic acid from natural sources.

Extraction of Total Lipids from Plant Seeds

This protocol is adapted for the extraction of lipids from oil-rich seeds like jojoba or rapeseed.

Materials:

• Dried plant seeds

• Mortar and pestle or grinder

• Chloroform

• Methanol

• 0.9% NaCl solution

• Centrifuge

• Rotary evaporator

Procedure:

• Grind a known weight of dried seeds to a fine powder.

• Homogenize the powder in a chloroform:methanol (2:1, v/v) solution.

• Agitate the mixture for 1-2 hours at room temperature.

• Filter the mixture to remove solid debris.

• Add 0.2 volumes of 0.9% NaCl solution to the filtrate to induce phase separation.

• Centrifuge to separate the layers. The lower chloroform layer contains the lipids.

• Carefully collect the lower chloroform layer.

• Evaporate the chloroform using a rotary evaporator to obtain the total lipid extract.

Figure 3: Workflow for lipid extraction from plant seeds.

Purification of Monounsaturated Fatty Acids

This protocol describes a general method for enriching monounsaturated fatty acids from a mixed lipid extract.

Materials:

• Total lipid extract

• Urea

• Methanol

• Hexane

• Saponification reagent (e.g., methanolic KOH)

• Acidification reagent (e.g., HCl)

Procedure:

• Saponify the total lipid extract to release free fatty acids.

• Dissolve the free fatty acids in hot methanol saturated with urea.

• Cool the solution slowly to room temperature. Saturated fatty acids will form crystalline inclusion complexes with urea and precipitate.

• Filter the mixture to separate the precipitated saturated fatty acid-urea complexes.

• The filtrate is enriched with unsaturated fatty acids.

• Acidify the filtrate and extract with hexane to recover the unsaturated fatty acids.

• Evaporate the hexane to obtain the purified unsaturated fatty acid fraction.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the analysis of fatty acids as their methyl ester derivatives.

Materials:

• Fatty acid sample

• Methanol

• BF3-methanol or HCl-methanol

• Hexane

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., polar column like a wax column)

Procedure:

• Derivatization to Fatty Acid Methyl Esters (FAMEs):

  • Dissolve the fatty acid sample in methanol.

  • Add BF3-methanol or HCl-methanol and heat at 60-80°C for 15-30 minutes.

  • Cool the reaction and add water and hexane.

  • Vortex and allow the layers to separate.

  • Collect the upper hexane layer containing the FAMEs.

  • Dry the hexane extract over anhydrous sodium sulfate.

• GC-MS Analysis:

  • Inject an aliquot of the FAMEs solution into the GC-MS.

  • Use a temperature program that allows for the separation of C20:1 isomers.

  • Identify eicos-11-enoic acid methyl ester based on its retention time and mass spectrum, comparing to a known standard.

Analysis by ¹H-NMR Spectroscopy

¹H-NMR can be used for the quantification of different types of fatty acids in an oil sample.

Materials:

• Oil sample

• Deuterated chloroform (CDCl₃)

• NMR spectrometer

Procedure:

• Dissolve a known amount of the oil sample in CDCl₃.

• Acquire a ¹H-NMR spectrum.

• Integrate the characteristic signals for:

  • Olefinic protons (-CH=CH-)

  • Bis-allylic protons (=CH-CH₂-CH=)

  • α-methylene protons (-CH₂-COO-)

  • Terminal methyl protons (-CH₃)

• Use established equations to calculate the relative percentages of saturated, monounsaturated, and polyunsaturated fatty acids.

Conclusion and Future Directions

Eicos-11-enoic acid, once a relatively obscure component of natural lipids, is now emerging as a fatty acid with distinct and potentially valuable biological activities. Its role as an anti-inflammatory agent, through the inhibition of ROS production and key signaling pathways, presents exciting opportunities for the development of new therapeutics for inflammatory diseases. Further research is warranted to fully elucidate its mechanisms of action, including its interactions with nuclear receptors like PPARs. The development of efficient and sustainable production methods, potentially through microbial fermentation, will be crucial for its broader application. As our understanding of the intricate roles of individual fatty acids in health and disease continues to grow, eicos-11-enoic acid is poised to become an important molecule in the fields of nutrition, medicine, and drug development.

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An In-depth Technical Guide to Gondoic Acid: Structure, Properties, and Applications

Executive Summary: This technical guide provides a comprehensive overview of gondoic acid (cis-11-eicosenoic acid), a monounsaturated omega-9 fatty acid. It details the molecule's chemical structure, physicochemical properties, biological roles, and significant pharmacological activities. This document is intended for researchers, scientists, and professionals in drug development, offering insights into its anti-inflammatory mechanisms, its applications as a biomarker, and established protocols for its analysis and use in experimental settings.

Introduction to Gondoic Acid

Gondoic acid, systematically known as (11Z)-icos-11-enoic acid, is a long-chain monounsaturated fatty acid (MUFA) with the lipid shorthand C20:1 n-9.[1][2][3] As an omega-9 fatty acid, its single cis-double bond is located at the ninth carbon atom from the methyl end of the acyl chain.[3][4] This structural feature is crucial to its physical properties and biological functions.

1.1. Natural Occurrence and Sources Gondoic acid is found in various natural sources, most notably in plant oils and nuts.[3][5] It is a characteristic component of jojoba oil.[3] Other significant dietary sources include rapeseed (canola) oil and some types of fish and nuts.[4] Its presence in the human diet and its role as a human metabolite underscore its relevance in nutrition and metabolic studies.[1]

1.2. Industrial and Research Significance Industrially, gondoic acid is utilized as a moisturizing ingredient in cosmetic formulations and serves as a precursor for the synthesis of other chemicals.[5] In the research domain, it is investigated for its role in maintaining the fluidity of cell membranes, its contribution to energy metabolism, and its potential as a therapeutic agent due to its anti-inflammatory properties.[4][5]

Chemical Structure and Physicochemical Properties

A thorough understanding of gondoic acid's structure and properties is fundamental to its application in research and development.

2.1. Molecular Structure Gondoic acid is an aliphatic carboxylic acid with a 20-carbon backbone. Its defining feature is the single cis-double bond between carbons 11 and 12, which introduces a kink in the hydrocarbon chain. This conformation prevents the fatty acid chains from packing closely together, influencing the fluidity of membranes into which it is incorporated.

• IUPAC Name: (11Z)-Icos-11-enoic acid[3]

• Synonyms: cis-11-Eicosenoic acid, Gondoic acid[1]

• CAS Number: 5561-99-9[1]

• Chemical Formula: C₂₀H₃₈O₂[3]

• SMILES: CCCCCCCC/C=C\CCCCCCCCCC(=O)O[1]

Caption: Chemical structure of Gondoic Acid (C20:1 n-9).

2.2. Physicochemical Properties The physical and chemical properties of gondoic acid dictate its behavior in biological systems and its handling in laboratory settings. Its long hydrocarbon tail renders it nonpolar, while the carboxylic acid group provides a site for esterification and acid-base reactions.

Property	Value	Source
Molar Mass	310.51 g/mol	[3]
Melting Point	23 to 24 °C (73 to 75 °F)	[3]
Density	0.883 g/mL	[3]
Flash Point	110 °C (230 °F)	[3]
Water Solubility	5.0e-05 g/L (Predicted)	[2]
Solubility in Organic Solvents	Soluble in DMSO (100 mg/mL)	[5]

Biological Role and Pharmacological Activity

Gondoic acid is not merely a structural component but an active participant in cellular metabolism and signaling, with notable anti-inflammatory effects.

3.1. Metabolic Significance As a constituent of phospholipids, gondoic acid plays a crucial role in maintaining the structural integrity and fluidity of cellular membranes.[4] Its metabolism is integral to energy production pathways.[4] Fluctuations in gondoic acid levels, whether elevated or deficient, can serve as an indicator of dietary imbalances or metabolic disturbances.[4] For instance, some research has associated altered concentrations of gondoic acid in red blood cell membranes with certain neurodevelopmental conditions, suggesting its potential as a metabolic biomarker.[4]

3.2. Anti-inflammatory Mechanism Recent studies have elucidated a significant anti-inflammatory role for gondoic acid. In experimental models using lipopolysaccharide (LPS)-treated Kupffer cells (liver macrophages), gondoic acid demonstrated potent anti-inflammatory activity.[5] The mechanism involves the suppression of pro-inflammatory factor expression and a reduction in reactive oxygen species (ROS) levels.[5] This effect is achieved by blocking the Protein Kinase C theta (PKCθ)/Extracellular signal-regulated kinase (ERK)/Signal transducer and activator of transcription 3 (STAT3) signaling pathway.[5]

Caption: Gondoic acid's inhibition of the PKCθ/ERK/STAT3 pathway.

Methodologies for Analysis and Application

Accurate quantification and proper handling of gondoic acid are critical for reliable experimental outcomes. The following protocols provide validated methodologies for its analysis and preparation for in vitro and in vivo studies.

4.1. Protocol: Extraction and Analysis from Natural Oils The analysis of gondoic acid from a complex lipid matrix, such as plant oil, requires extraction, derivatization, and chromatographic separation. Gas chromatography-mass spectrometry (GC-MS) is the gold standard for this purpose.[1][6]

Causality Behind Experimental Choices:

• Lipid Extraction: A solvent system like chloroform/methanol is used to efficiently partition lipids from other cellular components.

• Transesterification: Fatty acids are converted to their corresponding Fatty Acid Methyl Esters (FAMEs). This derivatization is essential because FAMEs are more volatile and less polar than free fatty acids, making them ideal for GC analysis and preventing peak tailing.

• GC-MS Analysis: The GC separates the FAMEs based on their boiling points and polarity, while the MS provides definitive identification based on their mass fragmentation patterns.

Step-by-Step Methodology:

• Sample Preparation: Weigh approximately 50 mg of the oil sample into a screw-cap glass tube.

• Lipid Extraction: Add 2 mL of a 2:1 (v/v) chloroform:methanol solution. Vortex vigorously for 2 minutes. Add 0.5 mL of 0.9% NaCl solution, vortex again, and centrifuge to separate the phases. Carefully collect the lower organic phase containing the lipids.

• Solvent Evaporation: Evaporate the solvent under a stream of nitrogen gas.

• Transesterification: Add 1 mL of 0.5 M KOH in methanol to the dried lipid extract. Heat at 60°C for 15 minutes.

• Methylation: Add 1 mL of 14% boron trifluoride (BF₃) in methanol. Heat again at 60°C for 15 minutes.

• FAME Extraction: After cooling, add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex and centrifuge. The upper hexane layer containing the FAMEs is collected for analysis.

• GC-MS Analysis: Inject 1 µL of the hexane extract into the GC-MS system. Use a suitable capillary column (e.g., DB-23) and a temperature gradient to separate the FAMEs. Identify the gondoic acid methyl ester peak by comparing its retention time and mass spectrum to a certified reference standard.[1]

Caption: Workflow for Gondoic Acid analysis from oil samples.

4.2. Protocol: Preparation for In Vitro and In Vivo Studies For cell culture or animal studies, gondoic acid must be dissolved in a biocompatible solvent system. The following protocols are adapted from established methods.[5]

In Vitro Stock Solution (100 mM in DMSO):

• Prepare a stock solution by dissolving gondoic acid in pure DMSO to a final concentration of 100 mg/mL (322.05 mM).[5]

• For cell culture experiments, further dilute this stock solution in the appropriate cell culture medium to the desired final working concentration.

  • Note: The final DMSO concentration in the medium should typically be kept below 0.1% to avoid solvent-induced cytotoxicity.

In Vivo Formulation (Suspended Solution for Injection): This protocol yields a suspended solution suitable for oral or intraperitoneal administration.[5]

• Prepare a 25 mg/mL stock solution in DMSO.

• To prepare 1 mL of the final working solution, sequentially add and mix the following components:

  • 400 µL of PEG300

  • 100 µL of the 25 mg/mL DMSO stock solution

  • 50 µL of Tween-80

  • 450 µL of saline (0.9% NaCl)

• The final concentration will be 2.5 mg/mL.[5] If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[5] It is recommended to prepare this working solution fresh on the day of use.[5]

Applications in Research and Drug Development

The unique properties of gondoic acid position it as a molecule of interest in several scientific and commercial fields.

• Metabolic Biomarker: Monitoring gondoic acid levels can provide insights into dietary fat intake and endogenous fatty acid metabolism, offering a potential tool for nutritional assessment and diagnosing metabolic disorders.[4]

• Therapeutic Potential: Its demonstrated anti-inflammatory activity through the PKCθ/ERK/STAT3 pathway suggests its potential as a lead compound for developing treatments for inflammatory conditions, particularly those involving macrophage activation.[5]

• Cosmeceuticals: Its properties as a long-chain fatty acid make it an effective emollient and moisturizing agent in skincare and cosmetic products.[5]

Conclusion

Gondoic acid is a multifaceted omega-9 fatty acid with a well-defined chemical structure and diverse biological roles. From its fundamental function in cell membranes to its specific anti-inflammatory signaling activity, it presents numerous opportunities for investigation. The standardized protocols provided herein for its analysis and experimental use will aid researchers in further exploring its potential in drug development, nutritional science, and industrial applications. Continued research into the metabolic pathways and pharmacological effects of gondoic acid is warranted to fully harness its benefits.

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Elucidating the Biosynthesis of cis-11-Eicosenoic Acid: A Guide to the Core Pathway and Investigative Methodologies

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Cis-11-eicosenoic acid (Gondoic acid, 20:1n-9) is a monounsaturated omega-9 fatty acid increasingly recognized for its presence in various natural sources and its potential physiological roles.[1][2] As a key intermediate in the synthesis of longer-chain fatty acids, such as erucic acid, and with potential applications in cosmetics and medical supplies, understanding its biosynthetic pathway is of paramount importance for metabolic engineering and therapeutic development.[3][4] This guide provides a detailed exploration of the core enzymatic steps responsible for the synthesis of cis-11-eicosenoic acid, focusing on the pivotal role of fatty acid elongase systems. Furthermore, we present a comprehensive, field-proven protocol for the heterologous expression and functional characterization of the enzymes involved, coupled with robust analytical techniques for metabolite verification. This document is intended to serve as a technical resource for researchers aiming to investigate, manipulate, or harness this important metabolic pathway.

Introduction to cis-11-Eicosenoic Acid (Gondoic Acid)

Cis-11-eicosenoic acid is a long-chain fatty acid (LCFA) characterized by a 20-carbon backbone with a single cis-double bond located at the ninth carbon from the methyl end (omega-9).[5][6] It is found as a constituent of various plant oils, notably jojoba oil, as well as in nuts and certain fungi.[2][3] While not produced de novo by humans, it can be obtained through diet.[6] Research has implicated cis-11-eicosenoic acid and its derivatives in various biological processes, including the modulation of immune responses. For instance, in human monocyte cell lines, it has been shown to promote the production of pro-inflammatory cytokines IL-1β and IL-6 while inhibiting the anti-inflammatory cytokine IL-10.[7] Its role as a precursor to other very-long-chain fatty acids (VLCFAs) like erucic acid (22:1n-9) and nervonic acid (24:1n-9) places it at a critical juncture in lipid metabolism.[3][7]

The Core Biosynthetic Pathway: Elongation of Oleic Acid

The primary route for the synthesis of cis-11-eicosenoic acid is not through de novo synthesis but via the elongation of a pre-existing fatty acid precursor, oleic acid (18:1n-9).[3][7] This process is catalyzed by a multi-enzyme system known as the fatty acid elongase (FAE) complex. This distinguishes its formation from the initial synthesis of saturated fatty acids like palmitate (16:0), which is handled by the fatty acid synthase (FAS) complex.[8]

The overall reaction involves the addition of a two-carbon unit, derived from malonyl-CoA, to the carboxyl end of oleoyl-CoA. This cycle of reactions occurs in four distinct steps:

• Condensation: The initial and rate-limiting step where oleoyl-CoA (18:1) condenses with malonyl-CoA. This reaction is catalyzed by a ketoacyl-CoA synthase (KCS), the core condensing enzyme of the elongase complex.

• Reduction: The resulting β-ketoacyl-CoA is reduced to a β-hydroxyacyl-CoA, utilizing NADPH as the reducing agent.

• Dehydration: The β-hydroxyacyl-CoA is dehydrated to form a trans-2,3-enoyl-CoA.

• Reduction: A second NADPH-dependent reduction converts the trans-2,3-enoyl-CoA to the fully elongated 20-carbon acyl-CoA, cis-11-eicosenoyl-CoA.

This final product can then be released as a free fatty acid by a thioesterase or incorporated into complex lipids like triacylglycerols.[4] The key takeaway is that the synthesis of cis-11-eicosenoic acid is fundamentally an extension of the oleic acid backbone.[3]

Key Enzymes and Substrates

Enzyme/Complex	Substrate(s)	Cofactor(s)	Product	Cellular Location
Fatty Acid Elongase (FAE)	Oleoyl-CoA (18:1-CoA), Malonyl-CoA	2 NADPH	cis-11-Eicosenoyl-CoA (20:1-CoA)	Endoplasmic Reticulum
Acyl-CoA Thioesterase	cis-11-Eicosenoyl-CoA (20:1-CoA)	H₂O	cis-11-Eicosenoic Acid	Endoplasmic Reticulum / Cytosol

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NADPH1 [label="2 NADPH", fillcolor="#FBBC05", fontcolor="#202124"];
NADP1 [label="2 NADP+", fillcolor="#FBBC05", fontcolor="#202124"];
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Elongase [label="Fatty Acid Elongase\n(FAE Complex)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Thioesterase [label="Thioesterase", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
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Oleoyl_CoA -> Elongase;
Malonyl_CoA -> Elongase [label="+ C2 unit"];
NADPH1 -> inv1 [arrowhead=none];
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Elongase -> inv2 [arrowhead=none];
inv2 -> NADP1;
Elongase -> Eicosenoyl_CoA [label="Elongation Cycle"];
Eicosenoyl_CoA -> Thioesterase;
Thioesterase -> Final_Product [label="Hydrolysis"];
}

Figure 1: Core biosynthetic pathway of cis-11-eicosenoic acid from oleoyl-CoA.

Investigative Methodologies: A Practical Approach

Validating the function of a putative fatty acid elongase and quantifying its product requires a robust experimental framework. Heterologous expression in a well-characterized host like the yeast Saccharomyces cerevisiae is a powerful technique, as yeast possesses the necessary precursor (oleic acid) and the ancillary machinery for fatty acid elongation but may not endogenously produce significant amounts of C20 fatty acids.[9]

Experimental Workflow: Functional Characterization of a Putative Elongase

The following diagram outlines the comprehensive workflow for identifying and characterizing an enzyme responsible for cis-11-eicosenoic acid production.

Figure 2: Workflow for heterologous expression and analysis of a fatty acid elongase.

Protocol: Heterologous Expression and FAME Analysis

This protocol provides a detailed methodology for the functional characterization of a candidate fatty acid elongase gene in S. cerevisiae.

Part A: Gene Cloning and Yeast Transformation

• Gene Identification & Synthesis: Identify the open reading frame (ORF) of the putative elongase from your organism of interest. Codon-optimize the sequence for expression in S. cerevisiae and have it synthesized commercially. Flank the ORF with appropriate restriction sites (e.g., BamHI and XhoI) for cloning.

• Vector Preparation: Digest a yeast expression vector (e.g., pYES2/CT, which contains a GAL1 promoter for galactose-inducible expression and a URA3 marker for selection) and the synthesized gene fragment with the chosen restriction enzymes.

• Ligation & Transformation: Ligate the gene fragment into the digested vector. Transform the resulting plasmid into competent E. coli (e.g., DH5α) for amplification. Verify the correct insertion via colony PCR and Sanger sequencing.

• Yeast Transformation: Isolate the verified plasmid from E. coli. Transform the plasmid into a suitable auxotrophic S. cerevisiae strain (e.g., INVSc1) using the lithium acetate/polyethylene glycol method. As a negative control, transform a separate yeast culture with the empty pYES2/CT vector.

• Selection: Plate the transformed yeast on synthetic complete medium lacking uracil (SC-Ura) to select for successful transformants. Incubate at 30°C for 2-3 days until colonies appear.

Part B: Yeast Cultivation and Lipid Analysis

• Induction of Gene Expression: Inoculate starter cultures of both the experimental (gene-containing) and control (empty vector) strains in SC-Ura medium with 2% glucose. Grow overnight. Dilute the cultures into SC-Ura medium containing 2% galactose (to induce expression) and 1% raffinose (as a carbon source). Grow for 48-72 hours at 30°C.

• Cell Harvesting: Harvest approximately 50 mg (dry weight) of yeast cells by centrifugation. Wash the cell pellet with sterile water and freeze-dry.

• Lipid Extraction & Transesterification:

  • To the dried yeast pellet, add 2 mL of 2% H₂SO₄ in methanol.

  • Crucially, add a known amount of an internal standard, such as C17:0 (heptadecanoic acid), which is not naturally present in yeast. This is essential for accurate quantification.

  • Incubate at 80°C for 1 hour to simultaneously extract lipids and convert them to fatty acid methyl esters (FAMEs). This single-step method is efficient for screening large numbers of samples.[10]

  • Add 1 mL of hexane and 0.5 mL of saturated NaCl solution. Vortex thoroughly.

  • Centrifuge to separate the phases. Carefully transfer the upper hexane layer, containing the FAMEs, to a new glass vial for analysis.

Part C: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Instrumentation: Use a GC system equipped with a polar capillary column (e.g., a wax-type column) and a flame ionization detector (FID) or a mass spectrometer (MS).[11]

• GC Conditions (Example):

  • Injector Temperature: 250°C

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 240°C at 4°C/min, hold for 5 min.

  • Carrier Gas: Helium

• Analysis: Inject 1 µL of the FAME extract. Identify peaks by comparing their retention times to those of a known FAME standard mix (which must include methyl cis-11-eicosenoate). Confirm identity using the mass spectrum if using MS.

• Quantification: Calculate the amount of cis-11-eicosenoic acid by comparing its peak area to the peak area of the C17:0 internal standard. The presence of a significant peak corresponding to methyl cis-11-eicosenoate in the experimental sample, which is absent or negligible in the empty vector control, provides definitive evidence of the elongase's function.

Conclusion and Future Directions

The biosynthesis of cis-11-eicosenoic acid is a direct and elegant pathway centered on the elongation of oleic acid by specific FAE complexes. Understanding this pathway is not merely an academic exercise; it opens the door to the metabolic engineering of microorganisms and plants for the targeted production of this and other valuable very-long-chain fatty acids.[12] The methodologies detailed herein, combining heterologous expression with precise analytical chemistry, provide a robust framework for dissecting the function of novel elongase enzymes and optimizing their activity. Future research should focus on the regulatory mechanisms governing FAE expression and the substrate specificities that dictate the final fatty acid profile, paving the way for the development of novel bioproducts and therapeutic agents.

References

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Biological functions of Eicos-11-enoic acid in mammals

An In-Depth Technical Guide to the Biological Functions of Eicos-11-enoic Acid (Gondoic Acid) in Mammals

Introduction

Eicos-11-enoic acid, also known as gondoic acid, is a monounsaturated omega-9 fatty acid (20:1n-9).[1][2] As a 20-carbon long-chain fatty acid, its single double bond in the cis configuration is located at the 11th carbon from the omega end.[1][3] While not as extensively studied as omega-3 or omega-6 fatty acids, eicos-11-enoic acid is an important constituent of cellular lipids and a key intermediate in the biosynthesis of other vital fatty acids. It is found naturally in a variety of plant oils and nuts, with jojoba oil being a particularly rich source.[1][2] In mammals, it is not considered an essential fatty acid because it can be synthesized endogenously from oleic acid.[2][4]

This technical guide provides a comprehensive overview of the biological functions of eicos-11-enoic acid in mammals, designed for researchers, scientists, and drug development professionals. We will delve into its biosynthesis and metabolism, explore its established and putative roles in cellular signaling and physiology, and detail the state-of-the-art methodologies for its analysis. The narrative emphasizes the causality behind its functions and the experimental frameworks used to validate these observations.

Part 1: Biosynthesis and Metabolism

The metabolic pathway of eicos-11-enoic acid is a clear example of the fatty acid elongation system in mammals. Its concentration and subsequent conversion are tightly regulated, reflecting the cell's requirements for specific long-chain and very-long-chain fatty acids.

Endogenous Synthesis via Elongation

The primary route for the synthesis of eicos-11-enoic acid in mammals is the elongation of oleic acid (18:1n-9). This reaction is catalyzed by a family of enzymes known as fatty acid elongases (Elovl). Specifically, the conversion of oleic acid to eicos-11-enoic acid is a critical step in the production of omega-9 series very-long-chain fatty acids.[4][5] This process occurs primarily in the endoplasmic reticulum and involves a four-step cycle of condensation, reduction, dehydration, and a second reduction to add two carbon units to the acyl chain.

Metabolic Fate: A Precursor to Very-Long-Chain Fatty Acids

Eicos-11-enoic acid serves as a crucial intermediate. It is the direct precursor for the synthesis of erucic acid (22:1n-9) and, subsequently, nervonic acid (24:1n-9), both of which are important components of sphingolipids in the nervous system, particularly in the myelin sheath.[4] This highlights the importance of eicos-11-enoic acid metabolism in neural health.

Incorporation into Complex Lipids

Once synthesized, eicos-11-enoic acid is not typically found in high concentrations as a free fatty acid. Instead, it is predominantly esterified into complex lipids for storage or structural purposes. Studies have shown that it is a significant component of triacylglycerols, which serve as the main form of energy storage in adipocytes.[6] It is also found in the phospholipid membranes of various cells, including erythrocytes, where its levels can serve as a biomarker.[1]

Caption: GPR40 signaling pathway activated by 11,12-EET.

Experimental Protocol: Calcium Flux Assay for GPR40 Activation

This protocol measures the activation of GPR40 by monitoring changes in intracellular calcium.

• Cell Line: Use a HEK293 cell line stably overexpressing human GPR40 (HEK293-GPR40).

• Seeding: Seed the cells in a black, clear-bottom 96-well plate and grow to confluence.

• Dye Loading: Wash the cells with a buffer (e.g., HBSS). Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 1 hour at 37°C, according to the manufacturer's protocol.

• Compound Preparation: Prepare serial dilutions of the test compound (e.g., 11,12-EET as a positive control) and Eicos-11-enoic acid in the assay buffer.

• Measurement: Use a fluorescence plate reader equipped with an automated injector. Measure the baseline fluorescence for ~20 seconds.

• Injection and Reading: Inject the compounds into their respective wells and immediately begin reading fluorescence intensity every second for at least 2-3 minutes.

• Data Analysis: The change in fluorescence (F/F₀) indicates the intracellular calcium concentration. Plot the peak response against the compound concentration to generate a dose-response curve and calculate the EC₅₀. Trustworthiness Check: A significant calcium flux with the positive control (11,12-EET) and a minimal or absent response with Eicos-11-enoic acid would validate the specificity of the receptor for the epoxide metabolite.

Part 3: Methodologies for the Study of Eicos-11-enoic Acid

Accurate identification and quantification of eicos-11-enoic acid in complex biological matrices are paramount for understanding its metabolism and function. The gold-standard approach involves lipid extraction followed by chromatographic separation and mass spectrometric detection.

[7]#### 3.1 Sample Preparation and Lipid Extraction

• Homogenization: Biological samples (plasma, tissue, cells) are homogenized in the presence of an internal standard (e.g., a deuterated or ¹³C-labeled fatty acid) to correct for extraction losses.

• Extraction: Total lipids are extracted using a solvent system, typically the Folch method (chloroform:methanol, 2:1 v/v) or the Bligh-Dyer method (chloroform:methanol:water).

• Transesterification: The extracted lipids are subjected to transesterification to convert the fatty acids into their more volatile fatty acid methyl esters (FAMEs). This is commonly achieved by heating with methanolic HCl or BF₃-methanol.

Quantification and Analysis

Gas Chromatography-Mass Spectrometry (GC-MS): This is the preferred method for FAME analysis. A[6] highly polar capillary column is used to separate the FAMEs based on their chain length, degree of unsaturation, and double bond position. The mass spectrometer then identifies and quantifies each FAME based on its unique mass-to-charge ratio and fragmentation pattern.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): While GC-MS is ideal for total fatty acid profiling, LC-MS/MS is superior for analyzing eicosanoids and other oxidized lipid mediators that may be derived from fatty acid precursors. T[8]his technique does not require derivatization and provides high sensitivity and specificity.

Caption: Analytical workflow for Eicos-11-enoic acid analysis.

Part 4: Future Directions and Therapeutic Potential

The understanding of eicos-11-enoic acid's role in mammalian biology is growing. Current research establishes it as a key metabolic intermediate and a molecule with direct anti-inflammatory and dermatological benefits.

[2][9]Future Research: A primary goal for future research should be to delineate the direct signaling functions of eicos-11-enoic acid itself versus those of its downstream metabolites. Investigating its potential interaction with other fatty acid receptors beyond GPR40, or its role in modulating membrane properties to influence receptor function, could be fruitful avenues.

Therapeutic Potential:

• Inflammatory Diseases: Its demonstrated ability to suppress macrophage-driven inflammation suggests potential applications in liver disease, atherosclerosis, and other chronic inflammatory conditions. *[9] Dermatology: Its proven efficacy as a moisturizing agent provides a strong basis for its inclusion in advanced therapeutic skincare products for conditions like eczema and psoriasis. *[2][6] Biomarker Development: While elevated levels have been correlated with regressive autism, more research is needed to validate eicos-11-enoic acid as a reliable diagnostic or prognostic biomarker.

References

• Caring Sunshine. (n.d.). Ingredient: Eicosenoic acid.

• Reddy, R. C., et al. (2018). GPR40 is a low-affinity epoxyeicosatrienoic acid receptor in vascular cells. JCI Insight, 3(13). Retrieved from [Link]

• Rupa Health. (n.d.). 11-Eicosenoic Acid.

• Reddy, R. C., et al. (2018). GPR40 is a low-affinity epoxyeicosatrienoic acid receptor in vascular cells. PubMed, 30002251. Retrieved from [Link]

• PubChem. (n.d.). cis-11-Eicosenoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Kikukawa, H., et al. (2015). Production of cis-11-eicosenoic acid by Mortierella fungi. Journal of Applied Microbiology, 118(3), 641-7. Retrieved from [Link]

• Kikukawa, H., et al. (2015). Production of cis-11-eicosenoic acid by Mortierella fungi. Request PDF on ResearchGate. Retrieved from [Link]

• Reddy, R. C., et al. (2018). GPR40 is a Low Affinity Epoxyeicosatrienoic Acid Receptor in Vascular Cells. ResearchGate. Retrieved from [Link]

• Chen, Y., et al. (2022). Neovasculogenic effect of 11,12-epoxyeicosatrienoic acid involves the Akt/eNOS signaling pathways in human endothelial progenitor cells. Biomedicine (Taipei), 12(3), 20-30. Retrieved from [Link]

• Morita, M., et al. (2013). Identification of genes and pathways involved in the synthesis of Mead acid (20:3n-9), an indicator of essential fatty acid deficiency. Biochimica et Biophysica Acta, 1831(10), 1558-65. Retrieved from [Link]

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• Reddy, J. K., & Rao, M. S. (2014). Eicosanoids in Metabolic Syndrome. PMC. Retrieved from [Link]

• Edfalk, S., et al. (2008). Gpr40 Is Expressed in Enteroendocrine Cells and Mediates Free Fatty Acid Stimulation of Incretin Secretion. Diabetes, 57(9), 2280-2287. Retrieved from [Link]

• Reddy, J. K., & Rao, M. S. (2014). Eicosanoids in metabolic syndrome. PubMed. Retrieved from [Link]

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Eicos-11-enoic acid role in cell membrane composition

An In-depth Technical Guide on the Role of Eicos-11-enoic Acid in Cell Membrane Composition

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eicos-11-enoic acid, a monounsaturated omega-9 fatty acid, is an integral component of cellular membranes, influencing their biophysical properties and modulating a range of cellular functions. This technical guide provides a comprehensive overview of the synthesis, metabolism, and multifaceted roles of eicos-11-enoic acid in the composition and function of cell membranes. We will explore its impact on membrane fluidity and lipid raft dynamics, detail robust analytical methodologies for its quantification, and discuss its emerging significance in cellular signaling and disease, offering a valuable resource for researchers and professionals in drug development.

Introduction: The Significance of Eicos-11-enoic Acid in Membrane Biology

The cell membrane is a highly dynamic and complex structure, primarily composed of a lipid bilayer interspersed with proteins. The specific lipid composition of the membrane dictates its physical properties and, consequently, its functional capacity. While much attention has been given to more common fatty acids, the roles of less abundant species like eicos-11-enoic acid (20:1n-9) are increasingly being recognized as critical for cellular homeostasis. This guide will delve into the nuanced contributions of this specific monounsaturated fatty acid to membrane architecture and cellular signaling.

Eicos-11-enoic acid, also known as gondoic acid, is a C20 monounsaturated fatty acid. Its presence in the cell membrane can significantly alter the local lipid environment, thereby influencing the function of membrane-associated proteins and signaling cascades. Understanding the precise role of eicos-11-enoic acid is paramount for developing novel therapeutic strategies targeting membrane-dependent cellular processes.

Biosynthesis and Metabolism of Eicos-11-enoic Acid

The cellular levels of eicos-11-enoic acid are tightly regulated through a series of enzymatic reactions. It is primarily synthesized through the elongation of oleic acid (18:1n-9) by elongase enzymes (ELOVLs) in the endoplasmic reticulum. Specifically, ELOVL5 and ELOVL6 have been implicated in this process. Following its synthesis, eicos-11-enoic acid can be further metabolized through desaturation or incorporated into various lipid species, including phospholipids and triacylglycerols, by acyltransferases.

The metabolic fate of eicos-11-enoic acid is crucial in determining its availability for incorporation into the cell membrane. The balance between its synthesis, elongation to longer chain fatty acids, and incorporation into complex lipids is a key determinant of membrane composition.

Caption: Biosynthesis and metabolic fate of eicos-11-enoic acid in the endoplasmic reticulum.

Impact of Eicos-11-enoic Acid on Cell Membrane Properties

The incorporation of eicos-11-enoic acid into the phospholipid bilayer has profound effects on the biophysical properties of the cell membrane. Its unique C20 length and the presence of a single cis double bond at the n-9 position introduce a kink in the acyl chain, which influences intermolecular interactions with neighboring lipids.

Membrane Fluidity

The kink in the acyl chain of eicos-11-enoic acid increases the disorder and motion of the lipid tails, thereby enhancing membrane fluidity. This is a critical parameter for a multitude of cellular processes, including membrane trafficking, cell signaling, and the function of integral membrane proteins. An optimal level of membrane fluidity is essential for cellular health, and alterations in eicos-11-enoic acid content can have significant consequences.

Lipid Raft Dynamics

Lipid rafts are specialized membrane microdomains enriched in cholesterol and sphingolipids that serve as platforms for cellular signaling. The presence of monounsaturated fatty acids like eicos-11-enoic acid can modulate the formation and stability of these rafts. By altering the packing of lipids, eicos-11-enoic acid can influence the recruitment of signaling proteins to lipid rafts, thereby impacting downstream signaling pathways.

Property	Effect of Increased Eicos-11-enoic Acid	Implication for Cellular Function
Membrane Fluidity	Increase	Enhanced membrane protein mobility, altered ion channel gating
Lipid Packing	Decrease	Disruption of lipid raft formation, modulation of signaling platforms
Membrane Thickness	Minor Decrease	Altered protein-lipid interactions

Analytical Methodologies for Eicos-11-enoic Acid Quantification

Accurate quantification of eicos-11-enoic acid in biological samples is essential for understanding its physiological and pathological roles. The primary method for fatty acid analysis is gas chromatography coupled with mass spectrometry (GC-MS).

Experimental Protocol: Fatty Acid Analysis by GC-MS

• Lipid Extraction: Total lipids are extracted from cell or tissue samples using the Folch method with a chloroform:methanol (2:1, v/v) solvent system.

• Saponification and Methylation: The extracted lipids are saponified using methanolic NaOH to release the fatty acids from the glycerol backbone. The free fatty acids are then esterified to fatty acid methyl esters (FAMEs) using a boron trifluoride-methanol solution.

• FAMEs Extraction: The FAMEs are extracted with hexane and concentrated under a stream of nitrogen.

• GC-MS Analysis: The FAMEs are separated on a capillary gas chromatography column (e.g., DB-23) and detected by a mass spectrometer. The identification of eicos-11-enoic acid methyl ester is based on its retention time and mass spectrum compared to a known standard.

• Quantification: The amount of eicos-11-enoic acid is determined by comparing the peak area to that of an internal standard (e.g., heptadecanoic acid, C17:0).

Caption: Workflow for the quantification of eicos-11-enoic acid using GC-MS.

Role in Cellular Signaling and Disease Implications

Emerging evidence suggests that eicos-11-enoic acid is not merely a structural component of the membrane but also an active participant in cellular signaling. Alterations in its levels have been associated with various pathological conditions.

Modulation of Signaling Pathways

Eicos-11-enoic acid can influence the activity of membrane-bound enzymes and receptors. For instance, by altering the lipid environment, it can modulate the activity of protein kinase C (PKC) and other signaling molecules that are sensitive to the biophysical state of the membrane.

Association with Disease

Dysregulation of fatty acid metabolism, including that of eicos-11-enoic acid, has been implicated in several diseases. For example, changes in the levels of monounsaturated fatty acids have been observed in metabolic disorders and certain types of cancer. Further research is needed to fully elucidate the causal relationship between altered eicos-11-enoic acid levels and disease pathogenesis.

Future Directions and Conclusion

The study of eicos-11-enoic acid and its role in cell membrane composition is a rapidly evolving field. Future research should focus on a deeper understanding of the regulatory mechanisms governing its synthesis and incorporation into membranes. Moreover, elucidating its specific interactions with membrane proteins will be key to unraveling its precise functions in cellular signaling.

References

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• Simons, K., & Ikonen, E. (1997). Functional rafts in cell membranes. Nature, 387(6633), 569-572. [Link]

Gondoic Acid in Plant Lipids: A Technical Guide for Researchers

Abstract

Gondoic acid (cis-11-eicosenoic acid), a monounsaturated omega-9 fatty acid, is a naturally occurring component of various plant lipids. While not as ubiquitous as oleic or linoleic acid, its presence in specific plant oils presents unique opportunities for nutritional, pharmaceutical, and industrial applications. This technical guide provides an in-depth exploration of the natural occurrence of gondoic acid in the plant kingdom, its biosynthesis, and established methodologies for its extraction and analysis. It is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals interested in the potential of this very-long-chain fatty acid.

Introduction: The Significance of Gondoic Acid

Gondoic acid (20:1n-9) is a monounsaturated fatty acid characterized by a 20-carbon chain with a single double bond at the eleventh carbon from the methyl end.[1] It is classified as an omega-9 fatty acid, a group known for its role in maintaining healthy cell membranes and various metabolic functions.[2] While the human body can synthesize some omega-9 fatty acids, dietary intake remains an important source.

Recent research has highlighted the potential biological activities of gondoic acid, including anti-inflammatory properties. Studies have shown that gondoic acid can alleviate inflammation in Kupffer cells, the resident macrophages of the liver, by inhibiting the production of reactive oxygen species (ROS) and modulating specific signaling pathways.[3][4] Furthermore, gondoic acid has demonstrated antioxidant activities.[5] These properties underscore its potential for development as a functional food ingredient or a therapeutic agent. Industrially, gondoic acid and its derivatives are utilized in the production of lubricants, surfactants, and as emollients in cosmetic formulations.[6]

Natural Occurrence of Gondoic Acid in Plant Lipids

Gondoic acid is found in the seed oils of a variety of plant species, often as a minor component alongside more common fatty acids. However, certain plant families are notable for accumulating higher concentrations of this very-long-chain fatty acid.

Key Plant Sources

Prominent plant sources of gondoic acid include members of the Brassicaceae (mustard) family, such as rapeseed (canola) oil and crambe oil.[2][7] Jojoba oil, derived from the seeds of Simmondsia chinensis, is another significant source of gondoic acid.[1][8] Other plant oils reported to contain gondoic acid include those from the seeds of meadowfoam (Limnanthes alba) and various nuts.[1][7] Camelina sativa seed oil is also a recognized source of gondoic acid.[9]

Quantitative Distribution

The concentration of gondoic acid in plant oils can vary significantly depending on the plant species, cultivar, and growing conditions. The following table summarizes the approximate gondoic acid content in several key plant oils.

Plant Source	Scientific Name	Gondoic Acid Content (% of Total Fatty Acids)	References
Jojoba Oil	Simmondsia chinensis	~10-15%	[1][8]
Rapeseed (Canola) Oil	Brassica napus	~8-12%	[2][6]
Crambe Oil	Crambe abyssinica	~2-4%	[2][7]
Meadowfoam Seed Oil	Limnanthes alba	~2-4%	[7]
Camelina Seed Oil	Camelina sativa	~13%	[9]

Biosynthesis of Gondoic Acid in Plants

The biosynthesis of gondoic acid in plants is an extension of the primary fatty acid synthesis pathway that occurs in the plastids.[10][11] It involves the elongation of oleic acid (18:1n-9), a common C18 fatty acid.

The Elongation Pathway

De novo fatty acid synthesis in plastids produces primarily palmitic acid (16:0) and stearic acid (18:0). Stearoyl-ACP is then desaturated to form oleoyl-ACP by the soluble enzyme stearoyl-ACP desaturase.[11] Oleic acid is subsequently exported to the endoplasmic reticulum (ER) where elongation to very-long-chain fatty acids, including gondoic acid, takes place.[10] This elongation process is catalyzed by a multi-enzyme complex known as the fatty acid elongase (FAE). The FAE complex sequentially adds two-carbon units from malonyl-CoA to the growing acyl chain.[10] The synthesis of gondoic acid from oleic acid involves one such elongation cycle.

The key enzymatic steps in the biosynthesis of gondoic acid from oleic acid are depicted in the following workflow diagram:

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Eicos-11-enoic Acid (Gondoic Acid): A Technical Guide on its Biochemistry, Analysis, and Biological Significance as an Omega-9 Fatty Acid

Executive Summary: Eicos-11-enoic acid, also known as gondoic acid, is a monounsaturated omega-9 fatty acid (20:1n-9) found in various plant and animal sources.[1] While not as widely studied as other fatty acids, it plays a significant role in cellular structure and metabolism.[2] This guide provides a comprehensive technical overview of its physicochemical properties, biosynthetic pathway, analytical methodologies, and known biological roles. Particular emphasis is placed on its potential anti-inflammatory effects and applications in dermatology and drug development, offering a valuable resource for researchers, scientists, and formulation experts.[3]

Introduction to Omega-9 Fatty Acids

Omega-9 fatty acids are a class of monounsaturated fatty acids (MUFAs) characterized by a single double bond located nine carbons from the methyl end of the fatty acid chain.[4][5] Unlike omega-3 and omega-6 fatty acids, many omega-9s are considered non-essential because the human body can synthesize them endogenously, typically from other unsaturated fats.[6][7] However, dietary intake remains crucial for maintaining optimal health.[4]

The most common omega-9 fatty acid is oleic acid (18:1n-9). Eicos-11-enoic acid (20:1n-9) is a longer-chain derivative, formed by the elongation of oleic acid. MUFAs are integral components of cell membranes, influencing fluidity and signaling pathways, and are generally recognized as a healthier alternative to saturated fats.[5][6] Their consumption is associated with various health benefits, including modulating inflammatory responses and supporting cardiovascular health.[4][8]

Physicochemical Properties and Biosynthesis

Chemical Structure and Nomenclature

Eicos-11-enoic acid is a long-chain fatty acid with a 20-carbon backbone and a single cis-double bond between the 11th and 12th carbon atoms.[9] Its systematic IUPAC name is (11Z)-eicos-11-enoic acid.[9]

Key Physicochemical Data

A summary of the key properties of eicos-11-enoic acid is presented below for quick reference.

Property	Value	Source
Molecular Formula	C20H38O2	[9][10]
Molecular Weight	310.5 g/mol	[9][10]
CAS Number	5561-99-9	[9]
Appearance	Solution/Liquid	[11]
Solubility	Practically insoluble in water
logP (Octanol/Water)	7.6	[9][10]

Endogenous Biosynthetic Pathway

In humans and other mammals, eicos-11-enoic acid is synthesized in the endoplasmic reticulum through the elongation of oleic acid (18:1n-9). This process is catalyzed by a family of enzymes known as fatty acid elongases (ELOVLs). The pathway is a critical part of maintaining the balance of very-long-chain fatty acids (VLCFAs) in cells.

Caption: Biosynthesis of Eicos-11-enoic acid from Oleic acid.

Natural Occurrence and Extraction

Eicos-11-enoic acid is found in a variety of natural sources, particularly in plant oils and nuts. One of the richest known sources is jojoba oil (Simmondsia chinensis), where it can constitute a significant portion of the total fatty acid profile.[12][13] It is also present in smaller quantities in rapeseed (canola) oil, some marine fish, and fungi of the Mortierella genus.[2][14]

Protocol: Supercritical Fluid Extraction (SFE)

SFE is a modern, green chemistry approach for extracting lipids without the use of harsh organic solvents. It is particularly suitable for producing high-purity extracts for pharmaceutical and cosmetic applications.

Objective: To extract total lipids rich in eicos-11-enoic acid from ground jojoba seeds.

Methodology:

• Sample Preparation: Mill dried jojoba seeds to a fine powder (particle size < 0.5 mm) to maximize surface area.

• SFE System Setup:

  • Extractor Vessel: Load the ground seed material into the extraction vessel.

  • Solvent: Use food-grade carbon dioxide (CO2) as the supercritical fluid.

  • Co-solvent (Optional): Add 5-10% ethanol to the CO2 flow to increase the polarity and improve extraction efficiency.

• Extraction Parameters:

  • Pressure: 300-400 bar.

  • Temperature: 40-60 °C.

  • Flow Rate: 2-4 kg/h of CO2.

  • Extraction Time: 90-120 minutes.

• Separation: Route the CO2-lipid mixture to a separator vessel operating at a lower pressure (e.g., 60 bar) and temperature (e.g., 30 °C). This pressure drop causes the CO2 to return to a gaseous state, precipitating the lipid extract.

• Collection: Collect the crude jojoba oil from the bottom of the separator.

• Validation: Analyze the fatty acid profile of the extract using GC-MS (see Section 4.0) to confirm the concentration of eicos-11-enoic acid.

Analytical Methodologies

Accurate characterization and quantification of eicos-11-enoic acid require robust analytical techniques. The gold standard is gas chromatography, typically preceded by a derivatization step to convert the fatty acids into their more volatile methyl esters.

Protocol: Derivatization to Fatty Acid Methyl Esters (FAMEs)

Objective: To convert fatty acids in a lipid extract into volatile FAMEs for GC analysis.

Materials:

• Lipid extract (e.g., from SFE).

• Boron trifluoride-methanol (BF3-Methanol) reagent (14% w/v).

• Hexane (GC grade).

• Saturated sodium chloride (NaCl) solution.

• Anhydrous sodium sulfate (Na2SO4).

Methodology:

• Sample Preparation: Weigh approximately 25 mg of the lipid extract into a screw-cap glass tube.

• Reaction: Add 2 mL of BF3-Methanol reagent to the tube. Cap tightly and heat in a water bath at 100 °C for 30 minutes.

• Extraction: Cool the tube to room temperature. Add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge the tube at 1000 x g for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane layer, containing the FAMEs, to a clean vial.

• Drying: Add a small amount of anhydrous Na2SO4 to the vial to remove any residual water.

• Final Sample: The sample is now ready for injection into the GC system.

Workflow: Quantification by Gas Chromatography (GC-MS)

The following workflow outlines the process from sample preparation to data analysis for quantifying eicos-11-enoic acid.

Caption: Standard workflow for the quantification of eicos-11-enoic acid.

Typical GC Parameters:

• Column: A polar capillary column (e.g., DB-23, 60 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Program: Start at 150 °C, hold for 1 min, ramp to 240 °C at 4 °C/min, hold for 10 min.

• Detector: Mass Spectrometer (MS) for identification or Flame Ionization Detector (FID) for quantification. Mass spectra can be compared against libraries (e.g., NIST) for positive identification.[9][14]

Biological Roles and Potential Applications

While research is ongoing, eicos-11-enoic acid has demonstrated several important biological functions and potential therapeutic uses.

Membrane Structure and Metabolism

As a long-chain fatty acid, gondoic acid is incorporated into the phospholipids of cell membranes, influencing their fluidity and integrity.[2][12] It is a key component in lipid metabolism and plays a role in energy production and storage.[2][15]

Anti-Inflammatory Activity

Emerging research highlights the anti-inflammatory potential of omega-9 fatty acids.[4][8] Specifically, gondoic acid has been shown to exert anti-inflammatory effects in liver Kupffer cells by inhibiting the production of reactive oxygen species (ROS) and blocking the PKCθ/ERK/STAT3 signaling pathway.[3] This suggests a potential role in mitigating inflammatory conditions.[2]

Applications in Dermatology and Cosmetics

Due to its presence in jojoba oil, which is chemically similar to human sebum, eicos-11-enoic acid is valued in cosmetic and dermatological formulations.[13] It acts as an effective emollient and moisturizing agent, helping to support skin hydration and barrier function.[3][14] Its anti-inflammatory properties may also be beneficial for soothing irritated or dry skin.[13]

Drug Development and Biomarkers

Elevated levels of eicos-11-enoic acid in the red blood cell membranes have been observed in certain neurological conditions, suggesting its potential as a biomarker.[2] Furthermore, its properties as a lipid may be explored for use as an excipient or in the development of lipid-based drug delivery systems.

Conclusion and Future Directions

Eicos-11-enoic acid is a significant omega-9 fatty acid with defined roles in lipid metabolism and cell membrane structure. Its demonstrated anti-inflammatory properties and utility in dermatological applications present exciting avenues for future research and development. Further investigation is warranted to fully elucidate its signaling pathways, explore its therapeutic potential in managing inflammatory diseases, and optimize its use in advanced drug delivery and cosmetic formulations.

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Physical and chemical properties of gondoic acid

An In-depth Technical Guide to the Physical and Chemical Properties of Gondoic Acid

Abstract: Gondoic acid, systematically known as (11Z)-icos-11-enoic acid, is an omega-9 monounsaturated long-chain fatty acid increasingly recognized for its role in biological systems and its potential applications in the pharmaceutical and cosmetic industries. This guide provides a comprehensive overview of its core physical and chemical properties, detailed analytical methodologies for its characterization, and insights into its stability and biological significance. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with practical, field-proven insights to serve as a foundational resource for laboratory applications.

Introduction: The Significance of Gondoic Acid

Gondoic acid (CAS No: 5561-99-9) is a 20-carbon fatty acid characterized by a single cis-double bond between the 11th and 12th carbon atoms.[1] As an omega-9 fatty acid, it is a non-essential fatty acid that can be synthesized by the human body. It is naturally found in a variety of plant oils and nuts, with a particularly high concentration in jojoba oil.[2][3] Its unique structure confers specific physical properties that make it a valuable component in cosmetic formulations for moisturization.[4][5] Furthermore, emerging research highlights its potential anti-inflammatory, antioxidant, and antibacterial activities, positioning it as a molecule of interest for drug development and nutritional science.[4][5][6] Understanding its fundamental properties is paramount for harnessing its full potential in research and commercial applications.

Part 1: Core Physical Properties

The physical characteristics of gondoic acid dictate its behavior in various matrices, influencing its handling, formulation, and analytical separation. Unlike shorter-chain fatty acids, its 20-carbon backbone results in low water solubility and a higher melting point, rendering it a solid or semi-solid at standard room temperature.

Data Presentation: Key Physical and Chemical Identifiers

The following table summarizes the essential quantitative properties of gondoic acid, compiled from authoritative chemical databases and safety data sheets.

Property	Value	Source(s)
IUPAC Name	(11Z)-Icos-11-enoic acid	[1][2]
Synonyms	cis-11-Eicosenoic acid, Gondoic acid	[1][2]
CAS Number	5561-99-9	[1][2]
Chemical Formula	C₂₀H₃₈O₂	[1][2][7]
Molecular Weight	310.51 g/mol	[1][2][7][8]
Appearance	Colorless to light yellow oily liquid/solid	[4]
Melting Point	23-24 °C (73-75 °F)	[2][4][8]
Boiling Point	~426.3 °C at 760 mmHg	[8]
Density	~0.883 g/mL at 25 °C	[2][4][9]
Flash Point	>110 °C (>230 °F)	[2][9]
Water Solubility	Insoluble	[9][10]
Organic Solvent Solubility	Soluble in DMSO, ethanol, ether, chloroform, corn oil	[4][5]

Expert Insight: The melting point of gondoic acid (23-24 °C) is a critical parameter for laboratory use. It indicates that the pure substance will be a waxy solid at typical ambient temperatures below 23°C and will transition to a liquid state upon slight warming. This necessitates controlled temperature storage and careful handling during weighing and dissolution to ensure homogeneity.

Part 2: Chemical Profile and Reactivity

The chemical behavior of gondoic acid is governed by two primary functional groups: the terminal carboxylic acid and the internal cis-alkene.

• Carboxylic Acid Group: This functional group imparts acidic properties and is the site for reactions such as esterification and saponification . Esterification, commonly the conversion to a methyl ester (FAME), is a crucial derivatization step for increasing volatility prior to Gas Chromatography (GC) analysis.[11][12] The deprotonation of this group forms the conjugate base, gondoate, which is the prevalent form at physiological pH.[13]

• cis-Double Bond: The double bond at the C11-C12 position is susceptible to several addition reactions. Hydrogenation can saturate the bond, converting gondoic acid into eicosanoic acid, a saturated fatty acid. This process alters the molecule's physical properties, making it more linear and increasing its melting point.[14] The double bond is also the primary site of oxidation , leading to lipid peroxidation. This reactivity underscores the need for proper storage under inert atmosphere and away from light to prevent degradation.[15] Oxidative cleavage at this bond can be used synthetically to produce smaller dicarboxylic acids and aldehydes, a technique valuable in polymer synthesis.[16]

Stability and Storage Recommendations

As an unsaturated fatty acid, gondoic acid is prone to oxidation. To ensure its integrity, the following storage protocols are recommended:

• Pure Form: Store as a solid or liquid at -20°C for up to 3 years.[5]

• In Solvent: Once dissolved, aliquot into smaller volumes to avoid repeated freeze-thaw cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[5]

• Atmosphere: For long-term storage, blanketing with an inert gas such as argon or nitrogen is advisable to minimize exposure to oxygen.

Part 3: Experimental Protocols for Characterization

Accurate characterization of gondoic acid requires robust analytical techniques. The choice of method is dictated by the sample matrix and the specific information required (e.g., purity, concentration, or structural confirmation).

Protocol 1: Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: GC-MS is the gold standard for the quantitative analysis of fatty acids due to its high resolution and sensitivity. However, the low volatility of free fatty acids necessitates a derivatization step to convert them into Fatty Acid Methyl Esters (FAMEs), which are more amenable to GC analysis.[11][17]

Methodology:

• Lipid Extraction: For biological samples, perform a total lipid extraction using a modified Bligh and Dyer method.[11] Add 500 µL of ice-cold methanol and 250 µL of dichloromethane to 200 µL of the sample (e.g., cell suspension). Vortex for 2 minutes. An antioxidant like butylated hydroxytoluene (BHT) should be included to prevent oxidation during preparation.

• Saponification: To the extracted lipids, add 1 mL of 2% NaOH in methanol. Heat at 60°C for 30 minutes to cleave the fatty acids from their glycerol backbone.

• Methylation (Derivatization): Add 2 mL of 14% Boron Trifluoride (BF₃) in methanol and heat at 60°C for another 30 minutes. This reaction converts the free fatty acids to their corresponding FAMEs.

• FAME Extraction: After cooling, add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex and centrifuge to separate the phases. The upper hexane layer containing the FAMEs is collected for analysis.

• GC-MS Analysis: Inject the hexane extract into a GC-MS system equipped with a suitable capillary column (e.g., a polar-phase column like biscyanopropyl polysiloxane). Use a temperature gradient to separate the FAMEs based on chain length and degree of unsaturation.

• Quantification: Identification is achieved by comparing retention times and mass spectra to an analytical standard of gondoic acid methyl ester.[18] Quantification is performed by integrating the peak area and comparing it against a calibration curve generated with the standard.

Caption: General workflow for HPLC analysis of Gondoic Acid.

Part 4: Biological and Toxicological Profile

Biological Significance

Gondoic acid is a component of cell membranes and plays a role in metabolic functions and energy production. [19]While it is not an essential fatty acid, its dietary intake can influence the overall fatty acid profile within the body. Recent studies have demonstrated its potential as an anti-inflammatory agent. It has been shown to exert this activity by inhibiting the production of Reactive Oxygen Species (ROS) and modulating the PKCθ/ERK/STAT3 signaling pathway. [5][6]This mechanism makes it a compound of significant interest for research into inflammatory conditions.

Toxicological and Safety Data

According to available Safety Data Sheets (SDS), gondoic acid is not classified as a hazardous substance. [9]

• Acute Toxicity: No significant toxic effects have been reported. [4]* Skin and Eye Irritation: It is not considered an irritant to the skin or eyes. [9]* Sensitization: No sensitizing effects are known. [9] Despite its low toxicity profile, standard laboratory safety practices should always be observed. This includes wearing appropriate personal protective equipment (PPE) such as gloves and safety glasses, and handling the substance in a well-ventilated area to avoid inhalation. [4][20]

Conclusion

Gondoic acid is a long-chain monounsaturated fatty acid with well-defined physical and chemical properties that are crucial for its application in scientific research and product development. Its status as a waxy solid at room temperature, solubility in organic solvents, and the reactivity of its carboxylic acid and alkene groups are key considerations for its handling and modification. Robust analytical methods, particularly GC-MS after derivatization, provide a reliable means for its quantification. With an excellent safety profile and emerging evidence of potent anti-inflammatory activity, gondoic acid represents a promising molecule for further investigation in the fields of lipidomics, cosmetology, and pharmacology.

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Literature review on the biological activity of gondoic acid

An In-depth Technical Guide to the Biological Activity of Gondoic Acid

Authored by a Senior Application Scientist

Abstract

Gondoic acid (cis-11-eicosenoic acid) is an omega-9 monounsaturated fatty acid found in various plant oils, nuts, and fish. While less studied than other fatty acids like omega-3s and omega-6s, emerging research has begun to elucidate its significant biological activities. This technical guide provides a comprehensive review of the current scientific literature on gondoic acid, focusing on its metabolic functions, anti-inflammatory properties, and potential therapeutic applications. We will delve into the molecular mechanisms underlying its effects, present detailed experimental protocols for its study, and offer insights into future research directions. This document is intended for researchers, scientists, and drug development professionals interested in the underexplored potential of gondoic acid.

Introduction: The Chemical and Biological Landscape of Gondoic Acid

Gondoic acid, systematically known as (11Z)-icos-11-enoic acid, is a 20-carbon monounsaturated fatty acid (MUFA) with the chemical formula C20H38O2.[1][2] As an omega-9 fatty acid, its single cis-double bond is located at the ninth carbon atom from the omega end.[3][4] This structural feature is crucial as it dictates the molecule's physical properties and biological functions.

Gondoic acid is a naturally occurring fatty acid found in a variety of dietary sources.[1] It is not synthesized by humans and must be obtained through diet.[3] Its presence is notable in rapeseed (canola) oil, jojoba oil, and some nuts and fish.[1][5] Metabolically, gondoic acid plays a role in maintaining the health of cell membranes and is involved in energy production and the synthesis of essential biological molecules.[5] It is formed through the elongation of oleic acid and can be a precursor to other fatty acids like docosenoic and nervonic acid.[4] The levels of gondoic acid in the body can reflect dietary intake or metabolic balance, making it a potential biomarker for nutritional status.[5]

Key Biological Activities and Mechanisms of Action

Recent studies have begun to uncover the specific biological effects of gondoic acid, with the most compelling evidence centered on its anti-inflammatory and antioxidant activities.

Potent Anti-inflammatory Effects

The most well-documented biological activity of gondoic acid is its anti-inflammatory potential. A pivotal study demonstrated that gondoic acid can alleviate lipopolysaccharide (LPS)-induced inflammation in Kupffer cells, which are the resident macrophages of the liver.[5][6]

Mechanism of Anti-inflammatory Action

The anti-inflammatory action of gondoic acid is multifaceted. Research indicates it acts by:

• Inhibiting Reactive Oxygen Species (ROS) Production: Gondoic acid treatment has been shown to suppress the generation of ROS, which are key signaling molecules that can promote inflammation.[6][7]

• Blocking the PKCθ/ERK/STAT3 Signaling Pathway: This signaling cascade is a critical pathway in the inflammatory response. Gondoic acid has been found to inhibit the phosphorylation of key proteins in this pathway, including Protein Kinase C theta (PKCθ), Extracellular signal-regulated kinase (ERK), and Signal Transducer and Activator of Transcription 3 (STAT3).[6][7] By blocking this pathway, gondoic acid effectively downregulates the expression of pro-inflammatory factors.[6]

• Enhancing Antioxidant Gene Expression: In addition to suppressing ROS, gondoic acid also appears to boost the cellular antioxidant defense system by upregulating the expression of antioxidant genes.[6]

Below is a diagram illustrating the proposed anti-inflammatory signaling pathway of gondoic acid.

Caption: Gondoic acid inhibits LPS-induced inflammation by blocking ROS and the PKCθ/ERK/STAT3 pathway.

Antioxidant Properties

Gondoic acid has been identified as having robust antioxidant activities.[8] While the specific mechanisms are still under investigation, fatty acids, in general, can exert antioxidant effects through various means, including scavenging free radicals and modulating the activity of antioxidant enzymes.[8] This antioxidant capacity likely contributes to its anti-inflammatory effects by reducing oxidative stress, a common trigger for inflammation.

Implications for Skin Health

The properties of gondoic acid make it a valuable ingredient in cosmetics and for overall skin health.[6][7]

• Moisturizing and Barrier Function: As a fatty acid, gondoic acid is a component of the skin's lipid matrix, which is essential for maintaining the skin's barrier function. This barrier prevents water loss and protects against environmental aggressors.[9] Its use as a moisturizing ingredient in cosmetic creams is a direct application of this property.[6][7]

• Reducing Inflammation: A study using a fish oil rich in long-chain monounsaturated fatty acids, including gondoic acid, demonstrated a reduction in skin erythema (redness), which is a marker of inflammation.[10] This suggests a potential therapeutic role for gondoic acid in managing inflammatory skin conditions.

Cardiovascular Health

While direct research on gondoic acid and cardiovascular disease is limited, its classification as an omega-9 MUFA places it in a category of fats generally considered beneficial for heart health.[11] Diets rich in MUFAs are often associated with improved cardiovascular outcomes. Furthermore, the anti-inflammatory and antioxidant effects of gondoic acid could theoretically contribute to cardiovascular protection, as inflammation and oxidative stress are key drivers of atherosclerosis.[12] A study on cetoleic-rich oil, which contains gondoic acid, found that it increased the omega-3 index in healthy volunteers, a validated marker for cardiovascular health.[10]

Association with Neurological Conditions

An interesting, though preliminary, finding is the observation of elevated levels of gondoic acid in the red blood cell membranes of children with regressive autism.[3][5] It is crucial to interpret this finding with caution. This is an association and does not imply causation. Further research is needed to understand if this is a contributing factor or a consequence of metabolic differences in this population.

Experimental Protocols and Data

To facilitate further research into gondoic acid, this section provides a summary of its dietary sources and a detailed experimental protocol for assessing its anti-inflammatory activity.

Quantitative Data: Dietary Sources of Gondoic Acid

The concentration of gondoic acid can vary significantly among different food sources. The table below summarizes the gondoic acid content in several foods.

Food Source	Serving Size (g)	Gondoic Acid (mg)
Herring fish	140	5.107
Eel fish	85	2.550
Macadamia nuts	132	2.541
Sablefish	85	1.208
Salmon	85	1.163
Pine nuts	135	1.081
Peanuts	146	0.915
Mustard oil	14	0.867
Data sourced from NutritionData.[4]

Experimental Protocol: In Vitro Anti-inflammatory Assay in Kupffer Cells

This protocol is based on the methodology described by Fan G, et al. (2022) to assess the anti-inflammatory effects of gondoic acid on LPS-stimulated Kupffer cells.[6]

Objective: To determine the effect of gondoic acid on the production of pro-inflammatory cytokines and ROS in Kupffer cells.

Materials:

• Kupffer cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS)

• Gondoic acid (dissolved in a suitable solvent, e.g., DMSO)

• ELISA kits for TNF-α, IL-6, and IL-1β

• DCFH-DA fluorescent probe for ROS detection

• Phosphate Buffered Saline (PBS)

• Cell culture plates (96-well and 6-well)

Procedure:

• Cell Culture: Culture Kupffer cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed cells into 96-well plates for cytokine analysis and 6-well plates for ROS measurement and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with varying concentrations of gondoic acid (e.g., 0, 25, 50, 100 µM) for 2 hours.

  • Following pre-treatment, stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. A control group should receive no LPS or gondoic acid.

• Cytokine Measurement (ELISA):

  • After the 24-hour incubation, collect the cell culture supernatant.

  • Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatant using the respective ELISA kits according to the manufacturer's instructions.

• ROS Measurement (Fluorescence Microscopy):

  • After the treatment period, wash the cells in the 6-well plates with PBS.

  • Incubate the cells with DCFH-DA probe (e.g., 10 µM) in serum-free DMEM for 30 minutes at 37°C.

  • Wash the cells again with PBS to remove the excess probe.

  • Observe and capture the fluorescence intensity using a fluorescence microscope. The intensity of green fluorescence is proportional to the amount of intracellular ROS.

Data Analysis:

• For ELISA data, perform a one-way ANOVA followed by a post-hoc test to determine statistical significance between treatment groups.

• For ROS data, quantify the fluorescence intensity using image analysis software and compare the means between groups.

The following diagram illustrates the experimental workflow.

Caption: Workflow for assessing the anti-inflammatory effects of gondoic acid on Kupffer cells.

Discussion and Future Directions

The existing body of research, though limited, strongly suggests that gondoic acid possesses significant biological activities, particularly as an anti-inflammatory and antioxidant agent. Its role in maintaining skin health is also supported by both mechanistic reasoning and preliminary clinical observations.

However, the field is ripe for further exploration. Key areas for future research include:

• In-depth Mechanistic Studies: While the PKCθ/ERK/STAT3 pathway has been identified, further research is needed to fully understand the upstream and downstream targets of gondoic acid.

• Clinical Trials: The promising results regarding skin health warrant well-controlled clinical trials to evaluate the efficacy of topical gondoic acid for inflammatory skin conditions.

• Cardiovascular and Metabolic Health: Rigorous studies are needed to determine the specific effects of dietary gondoic acid on cardiovascular risk factors and metabolic syndrome.

• Neurological Research: The association with autism needs to be investigated further to determine if there is a functional role for gondoic acid in neurodevelopment or neuroinflammation.

• Anti-cancer Potential: Given the links between inflammation, oxidative stress, and cancer, investigating the potential anti-cancer properties of gondoic acid is a logical next step.

Conclusion

Gondoic acid is emerging from the shadows of more well-known fatty acids as a bioactive compound with considerable potential. Its demonstrated anti-inflammatory and antioxidant properties, coupled with its role in skin barrier function, position it as a compelling candidate for further investigation in both nutraceutical and pharmaceutical development. As researchers continue to unravel its biological functions, gondoic acid may prove to be a valuable tool in the management of inflammatory conditions and the promotion of overall health.

References

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• Herbal Dynamics Beauty. (2021, March 29). The Fat You Want: Fatty Acids Explained. Retrieved from [Link]

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Protocols & Analytical Methods

Definitive Analysis of Eicos-11-enoic Acid Using Gas Chromatography-Mass Spectrometry (GC-MS)

An Application Note for Researchers and Drug Development Professionals

Abstract: This technical guide provides a comprehensive framework for the identification and quantification of Eicos-11-enoic acid (Gondoic acid) using Gas Chromatography-Mass Spectrometry (GC-MS). We delve into the foundational principles, from sample extraction to the critical derivatization step required for robust analysis. A detailed, field-proven protocol is presented, covering lipid extraction, conversion to fatty acid methyl esters (FAMEs), and optimized GC-MS instrument parameters. This note is designed to equip researchers, scientists, and drug development professionals with the expertise to implement a self-validating and accurate method for analyzing this important long-chain monounsaturated fatty acid.

Foundational Principles: Why GC-MS for Eicos-11-enoic Acid?

Eicos-11-enoic acid (C20:1n-9), also known as gondoic acid, is a long-chain monounsaturated omega-9 fatty acid found in various plant oils and nuts.[1] Its analysis is crucial in fields ranging from nutritional science to metabolic research. Gas chromatography-mass spectrometry (GC-MS) stands as the premier analytical technique for this purpose due to its high resolving power and definitive identification capabilities.[2][3]

However, direct GC analysis of long-chain fatty acids like Eicos-11-enoic acid is impractical. The molecule's carboxylic acid group makes it highly polar and prone to hydrogen bonding, resulting in poor chromatographic performance and thermal instability. To overcome this, a chemical derivatization step is essential. The process converts the non-volatile fatty acid into its corresponding volatile fatty acid methyl ester (FAME), making it amenable to GC analysis.[3]

The core of this application relies on a three-stage process:

• Lipid Extraction: Isolating the total lipid fraction, containing Eicos-11-enoic acid, from the sample matrix.

• Derivatization: Converting the carboxylic acid group to a methyl ester to enhance volatility.

• GC-MS Analysis: Separating the resulting FAME from other components via gas chromatography and generating a characteristic mass spectrum for unambiguous identification and quantification.

The logical flow of this entire process, from a raw sample to final data, is outlined below.

Figure 1: High-level experimental workflow for GC-MS analysis.

The Critical Role of Derivatization

The conversion of Eicos-11-enoic acid to its methyl ester is the cornerstone of this protocol. This reaction, an esterification, replaces the acidic proton of the carboxyl group with a methyl group. This single modification dramatically reduces the molecule's polarity and boiling point, allowing it to travel through the GC column in the gas phase.

Boron trifluoride (BF₃) in methanol is a highly effective and widely used reagent for this purpose.[4] The BF₃ acts as a Lewis acid catalyst, protonating the carboxyl group and making it highly susceptible to nucleophilic attack by methanol.

Caption: Esterification of Eicos-11-enoic acid to its FAME derivative.

Detailed Analytical Protocol

This protocol is designed as a self-validating system. Each stage includes steps for purification and concentration, ensuring that the final analysis is both accurate and reproducible.

Part A: Total Lipid Extraction from Serum

This procedure is based on the validated Folch method for robust lipid recovery.[5]

• Sample Aliquoting: In a 16x125 mm glass tube, add 100 µL of serum. If quantification is desired, add an appropriate internal standard (e.g., Heptadecanoic acid) at this stage.

• Solvent Addition: Add 1.0 mL of Folch reagent (Chloroform:Methanol, 2:1 v/v).

• Extraction: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Phase Separation: Centrifuge the sample at 2,500 x g for 5 minutes. Three layers will form: an upper aqueous/methanol layer, a disc of precipitated protein, and a lower chloroform layer containing the lipids.

• Lipid Collection: Carefully aspirate the lower chloroform layer using a glass Pasteur pipette, avoiding the protein interface, and transfer it to a clean 10x75 mm glass tube.

• Drying: Evaporate the chloroform to dryness under a gentle stream of nitrogen or using a vacuum concentrator (e.g., SpeedVac) at low heat (~35-40°C). The resulting lipid film is now ready for derivatization.

Part B: Derivatization with Boron Trifluoride-Methanol

Safety Note: Boron trifluoride-methanol is corrosive and toxic. Perform this procedure in a certified chemical fume hood and wear appropriate personal protective equipment (gloves, safety glasses).

• Reagent Addition: Add 200 µL of 12.5% (w/v) Boron Trifluoride-Methanol (BF₃-MeOH) reagent to the dried lipid extract from Part A.[4]

• Incubation: Securely cap the tube and heat the mixture at 70°C for 30 minutes in a heat block or water bath.[4]

• Quenching & Extraction: Allow the tube to cool to room temperature. Add 200 µL of hexane and 200 µL of saturated sodium chloride solution. Vortex vigorously for 1 minute.

• FAME Collection: Centrifuge at 1,000 x g for 2 minutes to separate the layers. The upper hexane layer now contains the FAMEs.

• Final Transfer: Carefully transfer the upper hexane layer to a 2 mL GC autosampler vial with a glass insert for analysis.

Part C: GC-MS Instrumental Parameters

The following parameters provide an excellent starting point for the analysis of Eicos-11-enoic acid methyl ester and other C16-C22 FAMEs. A polar capillary column is required for optimal separation.

Parameter	Recommended Setting	Rationale
Gas Chromatograph (GC)
GC Column	DB-FATWAX UI, CP-Sil 88, or equivalent polar phase (e.g., polyethylene glycol or high cyanopropyl); 30 m x 0.25 mm ID, 0.25 µm film thickness[6][7]	Polar columns provide optimal separation of FAMEs, including resolution of cis/trans isomers.
Injection Mode	Splitless (for trace analysis) or Split (20:1)	Splitless mode maximizes sensitivity, while a split injection prevents column overload for more concentrated samples.
Injection Volume	1 µL	Standard volume for capillary GC.
Injector Temperature	250 °C	Ensures rapid volatilization of the FAMEs without thermal degradation.
Carrier Gas	Helium, constant flow	Inert gas standard for GC-MS. Constant flow ensures stable retention times.
Flow Rate	1.0 mL/min	Typical flow rate for a 0.25 mm ID column.
Oven Program	Initial: 100°C (hold 2 min), Ramp 1: 10°C/min to 180°C, Ramp 2: 5°C/min to 240°C, Hold 5 min[5][7]	A temperature gradient is crucial for separating FAMEs with different chain lengths and degrees of unsaturation.
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible, library-searchable fragmentation patterns.
Ion Source Temp.	230 °C	Standard temperature to maintain cleanliness and promote ionization.
Electron Energy	70 eV	Universal standard for EI, allowing for comparison with NIST and other spectral libraries.
Mass Scan Range	m/z 50 - 450	Captures the molecular ion and all significant fragment ions of Eicos-11-enoic acid methyl ester and other common FAMEs.
Solvent Delay	4 minutes	Prevents the high concentration of the injection solvent (hexane) from saturating the detector.

Data Interpretation: Identifying the Signature of Eicos-11-enoic Acid

Positive identification of Eicos-11-enoic acid methyl ester is achieved by correlating its retention time with that of an authentic standard and by matching its mass spectrum against a reference library like the NIST database.[8][9]

The EI mass spectrum of Eicos-11-enoic acid methyl ester (molecular weight: 324.5 g/mol ) exhibits several characteristic ions that confirm its structure.

m/z (mass-to-charge ratio)	Ion Identity	Significance
324	[M]⁺	The molecular ion, confirming the mass of the entire molecule.
293	[M-31]⁺	Loss of a methoxy group (•OCH₃) from the ester. A very common and indicative fragment for methyl esters.
264	[M-60]⁺	Likely corresponds to a McLafferty rearrangement, a characteristic fragmentation of long-chain esters.
74	[C₃H₆O₂]⁺	The base peak in many FAMEs, resulting from the McLafferty rearrangement, confirming the methyl ester structure.
55	[C₄H₇]⁺	A common fragment from the aliphatic hydrocarbon chain.

Data synthesized from analysis of typical FAME fragmentation patterns and publicly available spectra.[8][9]

By using extracted ion chromatograms for these key m/z values, one can enhance the signal-to-noise ratio and confirm the presence of the target analyte even at low concentrations. For absolute quantification, a calibration curve should be prepared using a certified standard of Eicos-11-enoic acid methyl ester with a suitable internal standard.

References

• Madhu, D. et al. (2016). Synthesis of a reusable novel catalyst (β-tricalcium phosphate) for biodiesel production from a common Indian tribal feedstock. ResearchGate. Available at: [Link]

• Madhu, D. et al. (2016). GC-MS spectrum of cis-11-eicosenoic acid methyl ester. ResearchGate. Available at: [Link]

• Macias, T. et al. (2013). Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability. The Open Biomarkers Journal. Available at: [Link]

• International Journal of Botany Studies. (2021). Gas chromatography-mass spectrometry (GC-MS) analysis of bioactive compounds of ethanolic extract of Acmella Calva. . Available at: [Link]

• Human Metabolome Database. (2022). Showing metabocard for 11Z-Eicosenoic acid (HMDB0002231). hmdb.ca. Available at: [Link]

• FooDB. (2019). Showing Compound 11-Eicosenoic acid (FDB012639). foodb.ca. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). cis-11-Eicosenoic acid. PubChem. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 11-Eicosenoic Acid. PubChem. Available at: [Link]

• LIPID MAPS. (n.d.). Fatty Acid Mass Spectrometry Protocol. LIPID MAPS. Available at: [Link]

• NIST. (n.d.). cis-11-Eicosenoic acid. NIST WebBook. Available at: [Link]

• MDPI. (2021). Simple Derivatization–Gas Chromatography–Mass Spectrometry for Fatty Acids Profiling in Soil Dissolved Organic Matter. MDPI. Available at: [Link]

• Shimadzu. (n.d.). Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source. Shimadzu. Available at: [Link]

• Agilent. (n.d.). Comprehensive Analysis of FAMEs, Fatty Acids, and Triglycerides. Agilent Technologies. Available at: [Link]

• ResearchGate. (2019). Evaluation of five methods for derivatization and GC determination of a mixture of very long chain fatty acids (C24:0-C36:0). ResearchGate. Available at: [Link]

• Restek. (2020). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Restek. Available at: [Link]

• Shimadzu. (n.d.). Determination of Fatty-acid Composition of Lipids in Human Embryonic Stem Cells Using GC-MS. Shimadzu. Available at: [Link]

• Regis Technologies. (n.d.). Derivatization Methods in GC and GC/MS. Regis Technologies. Available at: [Link]

• ResearchGate. (2020). Steps of fatty acid profile analysis method for GC-MS. ResearchGate. Available at: [Link]

• University of Massachusetts Lowell. (n.d.). GC Derivatization. University of Massachusetts Lowell. Available at: [Link]

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Eicos-11-enoic acid extraction protocol from jojoba oil

Application Note & Protocol

Topic: High-Purity Extraction and Isolation of Eicos-11-enoic Acid from Jojoba (Simmondsia chinensis) Oil

Abstract

Eicos-11-enoic acid, also known as gondoic acid, is a monounsaturated omega-9 fatty acid of significant interest for its anti-inflammatory properties and applications in cosmetics and pharmaceuticals.[1][2][3] Jojoba oil stands out as a uniquely rich natural source, containing up to 66-71% of this valuable compound.[4] Unlike common vegetable oils composed of triglycerides, jojoba oil is a liquid wax, consisting almost entirely of long-chain wax esters—an ester bond joining a fatty acid and a fatty alcohol.[5][6][7] This structural distinction necessitates a specific protocol for the liberation and subsequent purification of the target fatty acid. This document provides a comprehensive, step-by-step methodology for the extraction and isolation of high-purity eicos-11-enoic acid from raw jojoba oil, leveraging alkaline hydrolysis followed by purification via urea complexation and low-temperature crystallization.

Introduction and Scientific Principle

The extraction of a specific fatty acid from a natural lipid source is a multi-stage process. In the case of jojoba oil, the primary challenge is the cleavage of the robust wax ester bond to liberate the constituent fatty acids and fatty alcohols. The overall strategy is a logical sequence of chemical separation techniques:

• Saponification (Alkaline Hydrolysis): This is the critical first step where the wax ester is cleaved. A strong base, such as potassium hydroxide (KOH) in an alcoholic solvent, is used to attack the ester linkage. This reaction, conducted under reflux, yields potassium salts of the fatty acids (soaps) and free fatty alcohols. The use of an alcohol solvent is crucial for ensuring the miscibility of the lipophilic jojoba oil with the aqueous alkaline solution, thereby creating a single phase for efficient reaction kinetics.

• Liberation and Extraction: The resulting "soap" solution is acidified, which protonates the fatty acid salts, converting them back into their free fatty acid (FFA) form. The FFAs, along with the fatty alcohols, are then extracted from the aqueous medium using an immiscible organic solvent. Subsequent separation of the fatty acids from the co-extracted fatty alcohols is achieved via solid-phase extraction (SPE).

• Purification: The recovered mixture of free fatty acids, while rich in eicos-11-enoic acid, contains other fatty acids such as oleic and erucic acid.[4] To achieve high purity, a combination of urea complexation and low-temperature crystallization is employed. Urea molecules form crystalline inclusion complexes with saturated and, to a lesser extent, monounsaturated fatty acids, effectively removing them from the solution.[8][9] The remaining mixture is then subjected to low-temperature fractional crystallization, which separates the different unsaturated fatty acids based on their distinct melting points and solubilities in an organic solvent.[8][10]

Overall Experimental Workflow

Caption: High-level workflow for eicos-11-enoic acid extraction.

Materials and Equipment

Reagents

• Cold-pressed Jojoba Oil (Simmondsia chinensis)

• Potassium Hydroxide (KOH), pellets, ACS grade

• Ethanol (95% or absolute), ACS grade

• Hydrochloric Acid (HCl), concentrated (37%), ACS grade

• Hexane, ACS grade

• Petroleum Ether, ACS grade

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Methanol, ACS grade

• Urea, ACS grade

• Acetone, ACS grade

• Nitrogen gas, high purity

• Fatty acid standards for GC-MS analysis

Equipment

• Round-bottom flasks (500 mL, 1000 mL)

• Heating mantle with magnetic stirrer

• Reflux condenser

• Separatory funnel (1000 mL)

• Rotary evaporator

• Buchner funnel and vacuum flask

• Filter paper (Whatman No. 1)

• Glass chromatography column

• Solid-Phase Extraction (SPE) cartridges (e.g., aminopropyl-bonded silica)

• Low-temperature freezer or cryostat (-20°C to -40°C)

• Beakers, Erlenmeyer flasks, and graduated cylinders

• pH paper or pH meter

• Gas Chromatography-Mass Spectrometry (GC-MS) system

Detailed Experimental Protocol

Part A: Saponification of Jojoba Oil Wax Esters

This procedure is designed to hydrolyze the wax esters into their constituent fatty acid salts and fatty alcohols.

• Preparation: In a 1000 mL round-bottom flask, add 100 g of jojoba oil.

• Reagent Addition: Separately, prepare a 10% (w/v) solution of KOH in 95% ethanol by dissolving 40 g of KOH pellets in 400 mL of ethanol. Caution: This is an exothermic reaction; prepare in an ice bath and wear appropriate personal protective equipment (PPE).

• Reaction Setup: Add the ethanolic KOH solution to the jojoba oil in the flask. Add a magnetic stir bar. Attach a reflux condenser to the flask and ensure a steady flow of cooling water.

• Saponification: Heat the mixture to reflux using a heating mantle while stirring continuously. Maintain a gentle reflux for 3 hours.[11] The solution will become clear and homogenous, indicating the completion of the reaction.

• Cooling: After 3 hours, turn off the heat and allow the solution to cool to room temperature.

Scientific Rationale: Saponification is the hydrolysis of an ester under basic conditions. Refluxing at the boiling point of ethanol (approx. 78°C) provides the necessary activation energy to break the ester bond at an appreciable rate without evaporating the solvent.

Part B: Isolation of the Total Free Fatty Acid (FFA) Mixture

This part focuses on converting the fatty acid salts to FFAs and separating them from the fatty alcohols.

• Solvent Removal: Remove the bulk of the ethanol from the cooled reaction mixture using a rotary evaporator.

• Acidification: Transfer the remaining viscous liquid to a 1000 mL separatory funnel. Add 200 mL of distilled water to dissolve the soap. Slowly, and with caution, add concentrated HCl dropwise while gently swirling until the solution is acidic (pH 1-2, verified with pH paper). A milky precipitate of free fatty acids will form.

• Extraction: Add 200 mL of hexane to the separatory funnel. Stopper the funnel and shake vigorously for 2 minutes, periodically venting to release pressure. Allow the layers to separate completely. The upper organic layer contains the FFAs and fatty alcohols.

• Phase Separation: Drain the lower aqueous layer and discard.

• Washing: Wash the organic layer with 100 mL portions of distilled water until the aqueous wash is neutral (pH ~7). This removes any remaining acid and salts.

• Drying and Recovery: Drain the washed organic layer into an Erlenmeyer flask containing ~15 g of anhydrous sodium sulfate. Swirl and let it stand for 20 minutes to remove residual water. Filter the solution through a fluted filter paper into a clean, pre-weighed round-bottom flask.

• Final Evaporation: Remove the hexane using a rotary evaporator to yield a crude mixture of fatty acids and fatty alcohols. Record the mass.

• Separation of FFAs from Alcohols: The crude mixture can be effectively separated using an aminopropyl-bonded silica SPE cartridge. Dissolve the crude extract in a minimal amount of chloroform. Condition the SPE cartridge as per the manufacturer's instructions. Load the sample. Elute the fatty alcohols with chloroform/2-propanol (2:1, v/v). Then, elute the desired free fatty acids with diethyl ether containing 2% acetic acid.[12][13] Evaporate the solvent from the fatty acid fraction to obtain the total FFA mixture.

Part C: Purification of Eicos-11-enoic Acid via Urea Complexation & Crystallization

This protocol separates eicos-11-enoic acid from the other fatty acids present in the mixture.

• Urea Solution Preparation: In a 500 mL Erlenmeyer flask, add 150 g of urea to 300 mL of methanol. Heat the mixture to 60-70°C with stirring until the urea is completely dissolved.[9]

• Fatty Acid Addition: Dissolve the total FFA mixture obtained from Part B in the hot urea-methanol solution.

• Urea Complexation (Crystallization): Cover the flask and allow it to cool slowly to room temperature, then place it in a refrigerator (4°C) overnight. Saturated fatty acids and oleic acid will preferentially form crystalline inclusion complexes with urea and precipitate out of the solution.

• Filtration: Filter the cold mixture through a pre-chilled Buchner funnel under vacuum. The filtrate contains the enriched unsaturated fatty acids, primarily eicos-11-enoic and erucic acids. The solid crystals are the urea-complexed saturated and oleic acids.

• Filtrate Processing: Transfer the filtrate to a separatory funnel and add an equal volume of water and 0.5 volumes of petroleum ether. Acidify with a few drops of HCl. Shake to extract the fatty acids into the petroleum ether layer. Wash the organic layer with water, dry over anhydrous sodium sulfate, and evaporate the solvent to recover the enriched FFA mixture.

• Low-Temperature Fractional Crystallization: Dissolve the enriched FFA mixture in acetone at a ratio of 1:10 (w/v) (e.g., 10 g of FFAs in 100 mL of acetone).[8]

• First Cooling Step: Cool the solution to -20°C and hold for 12-24 hours. Erucic acid (C22:1), having a higher melting point, may start to crystallize. If a precipitate forms, filter it out while keeping the solution cold.

• Second Cooling Step: Transfer the filtrate to a freezer at -35°C to -40°C. Eicos-11-enoic acid will crystallize. Allow it to stand for 24 hours.

• Isolation: Quickly filter the cold slurry through a pre-chilled Buchner funnel to collect the crystalline eicos-11-enoic acid.

• Final Product: Wash the crystals with a small amount of ice-cold acetone. Dry the purified crystals under a stream of nitrogen gas or in a vacuum desiccator. Store under nitrogen at -20°C or below.

Data and Expected Results

Table 1: Typical Fatty Acid Composition of Jojoba Oil

Fatty Acid	Carbon Chain:Double Bonds	Typical Percentage (%)
Eicos-11-enoic Acid (Gondoic)	C20:1	66 - 71[4]
Docosenoic Acid (Erucic)	C22:1	14 - 20[4]
Oleic Acid	C18:1	10 - 13[4]
Palmitic Acid	C16:0	~1.2
Other	-	< 3

Note: Composition can vary based on plant origin and processing.

Table 2: Expected Yield and Purity

Stage	Product	Expected Yield (from 100g oil)	Expected Purity of Eicos-11-enoic Acid
Part B	Total FFA Mixture	~50 g	~70%
Part C (Urea)	Enriched FFA Mixture	~35-40 g	~80-85%
Part C (Crystallization)	Purified Eicos-11-enoic Acid	~25-30 g	>95% (by GC-MS)

Mechanistic Visualization: Urea Inclusion Complexation

The purification step relies on the ability of urea to form crystalline channels into which linear aliphatic molecules, like saturated fatty acids, can fit.

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• 13. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil | PLOS One [journals.plos.org]

Technical Note: Leveraging Eicos-11-enoic Acid as a High-Purity Standard for Quantitative Analysis

An Application Guide for Researchers

Abstract

This technical guide provides detailed application notes and validated protocols for the use of Eicos-11-enoic acid (C20:1n-9), also known as Gondoic acid, as an analytical standard in chromatographic applications. We will explore its utility as both an internal and external standard for the precise quantification of fatty acids in complex biological and chemical matrices. The protocols herein are designed for researchers, scientists, and drug development professionals, offering step-by-step methodologies for Gas Chromatography (GC) and Liquid Chromatography-Mass Spectrometry (LC-MS), grounded in established analytical principles to ensure data integrity and reproducibility.

Introduction: The Role of Eicos-11-enoic Acid in Analytical Science

Eicos-11-enoic acid is a long-chain, monounsaturated omega-9 fatty acid that is a natural constituent of various plant oils, such as jojoba oil, and is also found as a human metabolite.[1] Its distinct 20-carbon backbone and single double bond at the 11th position make it an ideal reference compound for lipid analysis.[2] In quantitative workflows, the accuracy of results is fundamentally dependent on the quality of the reference standard. High-purity (≥99%) Eicos-11-enoic acid serves as a robust calibrator and internal standard, enabling researchers to correct for experimental variability and ensure the accuracy of their findings.

The primary value of Eicos-11-enoic acid as a standard lies in its structural similarity to other endogenous long-chain fatty acids, allowing it to mimic their behavior during sample preparation steps like extraction and derivatization. However, it is often absent or present at negligible levels in many biological samples of interest, a key characteristic for its use as an internal standard to avoid interference with endogenous analytes.

Physicochemical Properties

A thorough understanding of the standard's physical and chemical properties is essential for its proper handling, storage, and application.

Property	Value	Source
Synonyms	Gondoic Acid, (11Z)-Icos-11-enoic acid	[1][3]
Molecular Formula	C₂₀H₃₈O₂	[2]
Molecular Weight	310.51 g/mol	[4]
CAS Number	5561-99-9
Form	Liquid or Solid
Melting Point	23-24 °C
Density	0.883 g/mL at 25 °C
Storage Temperature	-20°C
Solubility	Practically insoluble in water. Soluble in chloroform, methanol.	[1][5]

Core Application: A Self-Validating System in Chromatography

The overarching goal of using an analytical standard is to build a self-validating system where potential errors in sample handling and instrument performance are accounted for. Eicos-11-enoic acid is exceptionally suited for this role in both GC and LC-MS platforms.[6][7]

Causality Behind the Choice: Internal vs. External Standard

• As an Internal Standard (IS): This is the most powerful application for Eicos-11-enoic acid when analyzing other fatty acids. An IS is a known quantity of a compound added to every sample, calibrator, and quality control sample at the very beginning of the workflow. Its purpose is not to be quantified, but to serve as a reference point. The ratio of the analyte's signal to the IS signal is used for quantification. This approach corrects for analyte loss during multi-step procedures like liquid-liquid extraction, derivatization, and injection volume variations, thereby enhancing precision and accuracy.[8]

• As an External Standard (Calibrator): When the target analyte is Eicos-11-enoic acid itself, it is used as an external standard. A series of solutions with known concentrations are prepared and analyzed to generate a calibration curve. The concentration of the analyte in an unknown sample is then determined by interpolating its instrument response against this curve.

Protocol 1: GC-FID/MS Quantification of Fatty Acids

This protocol details the use of Eicos-11-enoic acid as an internal standard for the quantification of total fatty acids in a biological matrix (e.g., plasma or tissue homogenate) after conversion to Fatty Acid Methyl Esters (FAMEs). Derivatization is necessary because the high boiling points and polarity of free fatty acids make them unsuitable for direct GC analysis.[9][10]

Workflow Diagram: GC-FAME Analysis

Caption: Workflow for fatty acid quantification using GC with an internal standard.

Step-by-Step Methodology

• Preparation of Internal Standard (IS) Stock Solution:

  • Accurately weigh ~10 mg of high-purity (≥99%) Eicos-11-enoic acid.

  • Dissolve in chloroform or methanol to a final concentration of 1 mg/mL. Store this stock solution at -20°C.

  • Prepare a working IS solution by diluting the stock solution to 100 µg/mL in methanol.

• Sample Preparation and Lipid Extraction:

  • Aliquot 100 µL of the biological sample (e.g., plasma, serum, tissue homogenate) into a glass tube with a PTFE-lined cap.

  • Crucial Step: Add a precise volume (e.g., 20 µL) of the 100 µg/mL Eicos-11-enoic acid IS working solution to the sample.

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solution. Vortex vigorously for 2 minutes.[11]

  • Add 0.5 mL of 0.9% NaCl solution, vortex again, and centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic layer containing the lipids into a new clean glass tube.

• Derivatization to FAMEs:

  • Evaporate the solvent from the collected lipid extract under a gentle stream of nitrogen.

  • Add 1 mL of 14% Boron Trifluoride (BF₃) in methanol.[10] Cap the tube tightly.

  • Heat at 100°C for 30 minutes in a heating block.

  • Allow the tube to cool to room temperature. Add 1 mL of hexane and 1 mL of water, vortex, and centrifuge.

  • The top hexane layer, now containing the FAMEs, is ready for analysis. Transfer this layer to a GC vial.

• GC-FID/MS Instrumental Analysis:

Parameter	Typical Setting	Rationale
GC System	Agilent 8890 or equivalent with FID or MS detector	Standard equipment for robust FAME analysis.
Column	DB-Fast FAME, HP-88, or similar high-polarity column (e.g., 60 m x 0.25 mm x 0.2 µm)	High-polarity phase is essential for separating FAMEs based on chain length and degree of unsaturation.[12]
Injection Volume	1 µL (Split/Splitless mode)	Standard volume to prevent column overloading.
Inlet Temp	250°C	Ensures rapid volatilization of FAMEs.
Oven Program	Initial 100°C, hold 2 min; ramp to 240°C at 3°C/min; hold 15 min	A controlled temperature ramp is critical for resolving complex mixtures of FAMEs.[12]
Detector (FID)	260°C	Maintains analytes in the gas phase for detection.
Detector (MS)	Transfer line 250°C, Scan range 50-550 m/z	Allows for mass-based identification to confirm peak identity.

• Data Analysis and Calculation:

  • Identify the peaks for your target FAMEs and the Eicos-11-enoic acid methyl ester IS based on retention time.

  • Generate a calibration curve by plotting the ratio of (Analyte Peak Area / IS Peak Area) against the analyte concentration for the prepared standards.

  • Calculate the concentration of each fatty acid in the unknown sample using the same peak area ratio and interpolating from the linear regression of the calibration curve.

Protocol 2: LC-MS/MS Quantification of Eicos-11-enoic Acid

This protocol describes the quantification of Eicos-11-enoic acid itself using an external calibration curve. LC-MS/MS provides exceptional sensitivity and selectivity, often allowing for the analysis of free fatty acids with minimal sample cleanup and without derivatization.[7][13]

Workflow Diagram: LC-MS/MS Analysis

Caption: Workflow for Eicos-11-enoic acid quantification using LC-MS/MS.

Step-by-Step Methodology

• Preparation of Calibration Standards:

  • Prepare a 1 mg/mL stock solution of Eicos-11-enoic acid in methanol.

  • Perform serial dilutions in a 50:50 methanol:water mixture to create a set of calibration standards ranging from approximately 1 ng/mL to 1000 ng/mL.

• Sample Preparation:

  • Aliquot 50 µL of the sample into a microcentrifuge tube.

  • Add 200 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a deuterated analog, if available) to precipitate proteins.

  • Vortex for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to an LC vial for analysis. This simple "crash" is often sufficient for LC-MS, which is more robust to matrix effects than GC.[14]

• LC-MS/MS Instrumental Analysis:

Parameter	Typical Setting	Rationale
LC System	Shimadzu Nexera, Waters Acquity, or equivalent UPLC/HPLC	Provides high-resolution separation.
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)	Standard for retaining and separating fatty acids.
Mobile Phase A	Water with 0.1% Formic Acid	Acid modifier promotes protonation for positive mode or provides protons for negative mode.
Mobile Phase B	Acetonitrile/Isopropanol (90:10) with 0.1% Formic Acid	Strong organic solvent to elute hydrophobic fatty acids.
Flow Rate	0.3 mL/min	Typical for a 2.1 mm ID column.
Gradient	Start at 30% B, ramp to 100% B over 10 min, hold 5 min	Gradient elution is necessary to resolve analytes with varying polarities.
MS System	Sciex 6500, Thermo Quantiva, or equivalent triple quadrupole	Required for sensitive and specific MRM-based quantification.
Ionization Mode	Electrospray Ionization (ESI), Negative	Fatty acids readily deprotonate to form [M-H]⁻ ions.
MRM Transition	Precursor Ion (Q1): 309.3 m/z; Product Ion (Q3): 309.3 m/z or a fragment	The [M-H]⁻ ion is 309.3.[4] A pseudo-MRM (Q1=Q3) can be used, or a specific fragment if one is consistently produced.

• Data Analysis and Calculation:

  • Integrate the peak area for the specified MRM transition for Eicos-11-enoic acid in both the standards and the unknown samples.

  • Plot the peak area against concentration for the standards to create a calibration curve.

  • Apply a linear regression with 1/x or 1/x² weighting to the curve.

  • Determine the concentration of Eicos-11-enoic acid in the unknown samples by interpolating their peak areas from the regression line.

Method Validation and Trustworthiness

Every protocol must be a self-validating system. Before analyzing experimental samples, the described methods should be validated to ensure they are fit for purpose. This establishes the trustworthiness of the data generated.[15]

Validation Parameter	Description	Acceptance Criteria (Typical)
Linearity	The ability to elicit test results that are directly proportional to the analyte concentration.	R² ≥ 0.990 for the calibration curve.[16]
Accuracy	The closeness of the measured value to the true value.	Recovery of 80-120% for spiked samples.[15]
Precision	The closeness of repeated measurements under the same conditions (repeatability).	Relative Standard Deviation (RSD) ≤ 15%.
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No interfering peaks at the retention time of the analyte in blank matrix samples.
Limit of Quantitation (LOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.	Signal-to-Noise ratio > 10; RSD < 20%.

Conclusion

Eicos-11-enoic acid is a versatile and reliable analytical standard for the quantification of fatty acids. Its well-characterized properties and commercial availability in high purity make it an indispensable tool for researchers in lipidomics, food science, and clinical diagnostics. The detailed GC and LC-MS/MS protocols provided in this guide offer a robust framework for achieving accurate, reproducible, and trustworthy quantitative results. Adherence to these methodologies and proper method validation will ensure the generation of high-quality data for any research application.

References

• Ataman Kimya. (n.d.). EICOSENOIC ACID. Retrieved from [Link]

• Japarin, R. A., et al. (2023). Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products. Molecules, 28(14), 5489. Retrieved from [Link]

• Quero-Jiménez, C. A., et al. (2021). Development and validation of a GC-FID method for quantitative analysis of four major fatty acids extracted from shark liver oil. Journal of Pharmacy & Pharmacognosy Research, 9(2), 209-220. Retrieved from [Link]

• Human Metabolome Database. (2022). 11Z-Eicosenoic acid (HMDB0002231). Retrieved from [Link]

• FooDB. (2019). 11-Eicosenoic acid (FDB012639). Retrieved from [Link]

• Exposome-Explorer. (n.d.). 11-Eicosenoic acid (cis-20:1n-9). Retrieved from [Link]

• PubChem. (n.d.). 11-Eicosenoic acid. Retrieved from [Link]

• PubChem. (n.d.). cis-11-Eicosenoic acid. Retrieved from [Link]

• Mesaros, C., et al. (2011). HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. Methods in molecular biology, 708, 95–111. Retrieved from [Link]

• Yang, L., et al. (2024). Sample preparation for fatty acid analysis in biological samples with mass spectrometry-based strategies. Analytical and Bioanalytical Chemistry, 416(8), 1957–1975. Retrieved from [Link]

• Faria, M. A., et al. (2019). Validation of an analytical method for the determination of fatty acids in sheep blood serum samples. Journal of the Chilean Chemical Society, 64(2), 4443-4448. Retrieved from [Link]

• ResearchGate. (2024). Sample preparation for fatty acid analysis in biological samples with mass spectrometry-based strategies. Retrieved from [Link]

• ResearchGate. (2018). Gas Chromatographic Quantification of Fatty Acid Methyl Esters: Flame Ionization Detection vs. Electron Impact Mass Spectrometry. Retrieved from [Link]

• Jian, W., et al. (2018). Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. Biomedical chromatography, 32(5), e4173. Retrieved from [Link]

• Martin, G., et al. (2022). A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice. Methods and Protocols, 5(5), 71. Retrieved from [Link]

• Biotage. (n.d.). Bioanalytical sample preparation. Retrieved from [Link]

• AOCS Lipid Library. (n.d.). Fatty Acid Analysis before Gas Chromatography. Retrieved from [Link]

• ResearchGate. (2011). Validation of the determination of fatty acids in milk by gas chromatography. Retrieved from [Link]

• AOCS Lipid Library. (n.d.). Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. Retrieved from [Link]

• Rivai, H., et al. (2020). VALIDATION OF ANALYTICAL METHODS AND DETERMINATION OF ALPHA-LINOLENIC ACID (OMEGA 3) AND LINOLEIC ACID (OMEGA 6) IN SOME FORMULA. World Journal of Pharmacy and Pharmaceutical Sciences, 9(8), 2243-2256. Retrieved from [Link]

• Nacalai Tesque. (n.d.). Fatty Acid Analysis by HPLC. Retrieved from [Link]

• American Chemical Society. (2016). Sample Preparation for Bioanalytical and Pharmaceutical Analysis. Retrieved from [Link]

• Salleh, S. M., et al. (2022). Method Development and Validation for Omega-3 Fatty Acids (DHA and EPA) in Fish Using Gas Chromatography with Flame Ionization Detection (GC-FID). Separations, 9(10), 282. Retrieved from [Link]

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Resolving Eicosenoic Acid Isomers: Advanced HPLC-Based Strategies for Researchers and Drug Development Professionals

Introduction: The Analytical Challenge of Eicosenoic Acid Isomers

Eicosenoic acids, a group of 20-carbon monounsaturated fatty acids, are integral components of cellular membranes and precursors to a variety of signaling molecules. Their biological activity is profoundly influenced by the position and geometry (cis/trans) of the double bond within the acyl chain. This structural subtlety presents a significant analytical challenge. Conventional chromatographic methods often fall short in resolving these closely related isomers, hindering a precise understanding of their distinct physiological and pathological roles. This guide provides an in-depth exploration of advanced high-performance liquid chromatography (HPLC) methods tailored for the robust separation and quantification of eicosenoic acid isomers, empowering researchers, scientists, and drug development professionals to unravel their complex biology.

This document will delve into the mechanistic principles and provide detailed, field-proven protocols for two powerful HPLC-based approaches: Reversed-Phase HPLC (RP-HPLC) and Silver Ion HPLC (Ag+-HPLC). Furthermore, it will cover critical aspects of sample preparation from biological matrices, derivatization strategies for enhanced detection, and the synergistic power of mass spectrometry (MS) in achieving unambiguous identification and sensitive quantification.

The Crucial Role of Isomer-Specific Analysis

The seemingly minor differences between eicosenoic acid isomers can lead to vastly different biological outcomes. For instance, the position of the double bond can dictate the fatty acid's incorporation into specific lipid species and its subsequent metabolism into various eicosanoids, which are potent mediators of inflammation, cardiovascular function, and neuronal activity. Similarly, cis and trans isomers exhibit distinct three-dimensional structures that affect membrane fluidity and cellular signaling pathways. Therefore, the ability to accurately resolve and quantify individual eicosenoic acid isomers is paramount for elucidating their specific contributions to health and disease, and for the development of targeted therapeutics.

Core Methodologies for Isomer Separation

The successful separation of eicosenoic acid isomers by HPLC hinges on exploiting the subtle differences in their physicochemical properties. Two primary approaches have proven to be particularly effective: Reversed-Phase HPLC, which separates based on hydrophobicity and molecular shape, and Silver Ion HPLC, which leverages the interaction of double bonds with silver ions.

Reversed-Phase HPLC (RP-HPLC): A Versatile First Line of Attack

RP-HPLC is a widely accessible and versatile technique for fatty acid analysis. In this mode, a nonpolar stationary phase (typically C18 or C30) is used with a polar mobile phase. Separation is primarily driven by the hydrophobic interactions between the alkyl chains of the fatty acids and the stationary phase.[1]

Mechanism of Separation in RP-HPLC:

In RP-HPLC, the retention of fatty acids is influenced by both chain length and the degree of unsaturation.[1] For a given chain length, the presence of a double bond reduces the effective hydrophobicity, leading to a shorter retention time compared to its saturated counterpart. Each additional double bond further decreases the retention time.[1]

The geometry of the double bond also plays a crucial role. Cis isomers, with their characteristic "kinked" structure, have a smaller hydrophobic footprint and thus elute earlier than the more linear trans isomers.[2] The choice of stationary phase can further enhance this separation. While C18 columns are the workhorse of reversed-phase chromatography, C30 columns have demonstrated superior "shape selectivity" for separating long-chain, structurally related isomers.[3][4] The longer alkyl chains of the C30 phase provide a more ordered and constrained environment, amplifying the subtle differences in the shapes of cis and trans isomers.[4][5]

Workflow for RP-HPLC Analysis of Eicosenoic Acid Isomers

Caption: Workflow for RP-HPLC analysis of eicosenoic acid isomers.

Silver Ion HPLC (Ag+-HPLC): The Gold Standard for Unsaturation-Based Separation

Silver Ion HPLC, also known as argentation chromatography, is a powerful technique that offers unparalleled resolution of unsaturated fatty acids based on the number, position, and geometry of their double bonds.[1]

Mechanism of Separation in Ag+-HPLC:

The separation principle of Ag+-HPLC relies on the reversible formation of polar charge-transfer complexes between the π-electrons of the double bonds in the fatty acid and silver ions (Ag+) immobilized on the stationary phase.[1] The strength of this interaction, and thus the retention time, is influenced by several factors:

• Number of Double Bonds: The more double bonds a fatty acid has, the stronger it will interact with the silver ions, leading to a longer retention time.

• Geometry of Double Bonds: Cis double bonds, being more sterically accessible, form more stable complexes with silver ions than trans double bonds. Consequently, cis isomers are retained longer than their trans counterparts.

• Position of Double Bonds: The position of the double bond along the acyl chain also affects the stability of the silver ion complex and, therefore, the retention time.

This high degree of selectivity makes Ag+-HPLC the method of choice for resolving complex mixtures of fatty acid isomers, including positional and geometric isomers of eicosenoic acid.

Workflow for Ag+-HPLC Analysis of Eicosenoic Acid Isomers

Caption: Workflow for Ag+-HPLC analysis of eicosenoic acid isomers.

Detailed Protocols and Application Notes

Sample Preparation from Biological Matrices: A Critical First Step

The accurate quantification of eicosenoic acids from complex biological matrices such as plasma, tissues, and cells requires a robust and validated sample preparation protocol to remove interfering substances like proteins and phospholipids.[6][7][8] Solid-Phase Extraction (SPE) is a widely used technique for this purpose due to its high recovery and selectivity.[9][10]

Protocol: Solid-Phase Extraction (SPE) of Eicosanoids from Plasma/Serum

This protocol is adapted from established methods for the extraction of eicosanoids.[7][8][9]

Materials:

• C18 SPE cartridges

• Methanol (HPLC grade)

• Deionized water

• 2M Hydrochloric acid

• Ethyl acetate

• Hexane

• Nitrogen gas supply

• Vortex mixer

• Centrifuge

Procedure:

• Sample Acidification: To 1 mL of plasma or serum, add approximately 50 µL of 2M HCl to adjust the pH to 3.5.[7][8] Vortex briefly and let stand at 4°C for 15 minutes. Centrifuge at 2,000 x g for 5 minutes to pellet any precipitate.[7][8]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of deionized water.[7][8]

• Sample Loading: Load the acidified and clarified sample onto the conditioned C18 cartridge.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities, followed by 5 mL of hexane to elute nonpolar lipids.

• Elution: Elute the eicosenoic acids with 5 mL of ethyl acetate.

• Drying: Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of mobile phase) for HPLC analysis.

Derivatization for Enhanced UV Detection

Eicosenoic acids lack a strong chromophore, making their detection by UV-Vis spectrophotometry challenging. Derivatization with a UV-absorbing tag, such as p-bromophenacyl bromide (PBPB), significantly enhances detection sensitivity.[11]

Protocol: Derivatization with p-Bromophenacyl Bromide (PBPB)

This protocol is based on a standard procedure for the derivatization of carboxylic acids.[11]

Materials:

• p-Bromophenacyl bromide (PBPB) solution (e.g., 5 mg/mL in acetone)

• Triethylamine (catalyst)

• Acetonitrile (HPLC grade)

• Heating block

Procedure:

• To the dried fatty acid extract, add 100 µL of PBPB solution and 10 µL of triethylamine.

• Seal the vial and heat at 80°C for 30 minutes.[11]

• Cool the reaction mixture to room temperature.

• The derivatized sample is now ready for direct injection into the HPLC system.

Application Note 1: Isocratic RP-HPLC-UV Method for the Separation of cis and trans Eicosenoic Acid Isomers

This method provides a baseline separation of a mixture of cis and trans eicosenoic acid isomers using a C18 column.

Parameter	Condition
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase	Acetonitrile:Water (85:15, v/v)
Flow Rate	1.0 mL/min
Temperature	30°C
Detection	UV at 254 nm (after PBPB derivatization)
Injection Volume	20 µL

Expected Elution Order: cis-eicosenoic acid isomers will elute before their corresponding trans isomers. The exact retention times will vary depending on the specific positional isomer.

Application Note 2: Gradient UPLC-MS/MS Method for the Quantification of Eicosanoids in Human Plasma

This high-throughput method is suitable for the sensitive and specific quantification of a broad range of eicosanoids, including those derived from eicosenoic acids, in human plasma.[9][12]

Parameter	Condition
Column	UPLC C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	30-95% B over 10 minutes
Flow Rate	0.4 mL/min
Temperature	40°C
Detection	Tandem Mass Spectrometry (MS/MS) in negative ion mode
Injection Volume	5 µL

Mass Spectrometry Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for each target eicosanoid and internal standard.

Data Presentation: Representative Retention Times of Eicosanoids

Eicosanoid	Retention Time (min)
Prostaglandin E2 (PGE2)	~ 5.8
8-iso-Prostaglandin F2α	~ 7.2
Thromboxane B2 (TXB2)	~ 6.5
12-Hydroxyeicosatetraenoic Acid (12-HETE)	~ 9.8
Leukotriene B4 (LTB4)	~ 8.5

Note: Retention times are approximate and may vary depending on the specific UPLC system and column batch.

Conclusion and Future Perspectives

The HPLC-based methods detailed in this guide provide a robust framework for the challenging yet critical task of resolving eicosenoic acid isomers. The choice between RP-HPLC and Ag+-HPLC will depend on the specific research question and the complexity of the isomer mixture. RP-HPLC, particularly with C30 columns, offers a versatile and accessible approach for separating geometric isomers. For comprehensive profiling of both positional and geometric isomers, Ag+-HPLC remains the gold standard.

The coupling of these powerful separation techniques with mass spectrometry provides an unparalleled level of sensitivity and specificity, enabling the confident identification and quantification of eicosenoic acid isomers even at trace levels in complex biological matrices. As our understanding of the distinct biological roles of these isomers continues to grow, the application of these advanced analytical strategies will be indispensable for advancing research in lipidomics, drug discovery, and personalized medicine.

References

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• Li, Y., et al. (2017). Comprehensive untargeted lipidomic analysis using core–shell C30 particle column and high field orbitrap mass spectrometer. Journal of Chromatography A, 1500, 93-102. [Link]

• Delmonte, P., et al. (2009). Preparation, chromatographic separation and relative retention times of cis/trans heptadecaenoic (17:1) fatty acids. Journal of Chromatography A, 1216(2), 237-243. [Link]

• Lee, J., et al. (2018). A Critical Overview of HPLC-MS-Based Lipidomics in Determining Triacylglycerol and Phospholipid in Foods. Foods, 7(10), 150. [Link]

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• Qiu, X., et al. (2012). Derivatization and liquid chromatography-UV-tandem mass spectrometric analysis of perfluorinated carboxylic acids. Journal of Chromatography A, 1234, 56-62. [Link]

• The Serhan Laboratory. (n.d.). Specialized Pro-Resolving Mediators and Eicosanoids- A Preferred Solid-Phase Extraction Protocol from Tissues and Biological Fluids. [Link]

• Chhonker, Y. S., et al. (2018). Quantification of eicosanoids and their metabolites in biological matrices: a review. Bioanalysis, 10(24), 2027-2046. [Link]

• Song, W. L., et al. (2007). Method Development and Validation for Ultra-High Pressure Liquid Chromatography/Tandem Mass Spectrometry Determination of Multiple Prostanoids in Biological Samples. Analytical chemistry, 79(10), 3833–3839. [Link]

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• Bajt, O., et al. (2001). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Journal of lipid research, 42(6), 1033–1039. [Link]

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• Journal of the American Society for Mass Spectrometry. (2018). Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices. [Link]

• Nikolova-Damyanova, B. (2012). Advances in silver ion chromatography for the analysis of fatty acids and triacylglycerols—2001 to 2011. Analytical Sciences, 28(9), 837-844. [Link]

• Sander, L. C., & Wise, S. A. (n.d.). Shape Selectivity in Reversed-Phase Liquid Chromatography. LCGC North America. [Link]

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Application Notes and Protocols for the Investigation of Eicos-11-enoic Acid as a Potential Biomarker for Metabolic Syndrome

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Novel Biomarkers in Metabolic Syndrome

Metabolic Syndrome (MetS) is a constellation of cardiometabolic risk factors, including central obesity, insulin resistance, dyslipidemia, and hypertension, that significantly elevates the risk for developing type 2 diabetes and cardiovascular disease.[1] The complex pathophysiology of MetS, characterized by chronic low-grade inflammation and profound alterations in lipid metabolism, necessitates the discovery of sensitive and specific biomarkers for early diagnosis, risk stratification, and the development of targeted therapeutic interventions.[2] While traditional lipid markers like triglycerides and HDL-cholesterol are central to the diagnosis of MetS, they do not fully capture the intricate lipidomic dysregulation underlying the condition.[3] This has spurred interest in exploring the role of less abundant, yet potentially bioactive, fatty acids.

Eicos-11-enoic acid (20:1n-9), also known as gondoic acid, is a long-chain monounsaturated omega-9 fatty acid.[4] While not as extensively studied as other fatty acids, its position within the fatty acid elongation and desaturation pathways suggests a potential role in metabolic homeostasis. This document provides a comprehensive guide for the investigation of eicos-11-enoic acid as a potential biomarker for Metabolic Syndrome, detailing the scientific rationale and providing a robust protocol for its quantification in human plasma.

Scientific Background: Eicos-11-enoic Acid in the Context of Metabolic Health

Eicos-11-enoic acid is primarily derived from the elongation of oleic acid (18:1n-9), a highly abundant monounsaturated fatty acid.[5] This conversion is catalyzed by fatty acid elongase enzymes. As a monounsaturated fatty acid, eicos-11-enoic acid can be incorporated into various lipid species, including triglycerides, phospholipids, and cholesterol esters, thereby influencing cellular membrane fluidity and signaling pathways.[4]

The potential link between eicos-11-enoic acid and Metabolic Syndrome is predicated on the central role of lipid metabolism in this condition. Insulin resistance, a hallmark of MetS, is closely associated with altered fatty acid trafficking and ectopic lipid accumulation.[1] Furthermore, chronic inflammation, another key feature of MetS, is modulated by various lipid mediators. While direct evidence linking eicos-11-enoic acid to MetS in large human cohorts is still emerging, its metabolic context warrants investigation.

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• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Improving Peak Resolution of C20:1 Fatty Acid Isomers in GC

Welcome to the Technical Support Center for Gas Chromatography (GC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for resolving C20:1 fatty acid isomers. Here, you will find a combination of frequently asked questions for quick reference and detailed troubleshooting guides that delve into the science behind the separation.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for analyzing C20:1 fatty acids by GC?

A1: In their free form, fatty acids are highly polar due to the carboxylic acid group. This polarity leads to issues like peak tailing and adsorption onto the GC column, resulting in poor chromatographic performance.[1][2] Derivatization, most commonly to Fatty Acid Methyl Esters (FAMEs), converts the polar carboxyl group into a less polar, more volatile ester.[1][2][3][4][5] This crucial step enhances thermal stability, improves peak shape, and allows for more accurate and reproducible analysis by GC.[3][4][5][6]

Q2: What is the best type of GC column for separating C20:1 isomers?

A2: The separation of C20:1 isomers, particularly cis/trans isomers, requires a highly polar stationary phase. Columns with biscyanopropyl or cyanopropyl stationary phases are the industry standard for this application.[3][4][5][6] For extremely challenging separations, ionic liquid (IL) columns, such as the SLB-IL111, offer unique selectivity and very high polarity, often resolving isomers that co-elute on other columns.[7][8][9]

Q3: My C20:1 isomers are co-eluting. What is the first parameter I should adjust?

A3: If you are experiencing co-elution, the first and often most effective parameter to adjust is the oven temperature program.[10] A slower temperature ramp rate or an isothermal hold at a specific temperature can significantly enhance the separation of closely eluting isomers.[10] The optimal temperature will depend on the specific isomers and the column being used.

Q4: Can I analyze underivatized C20:1 fatty acids by GC?

A4: While it is possible to analyze free fatty acids on specialized columns like the HP-FFAP, which is designed for acidic compounds, it is generally not recommended for complex isomer separations.[11] Derivatization to FAMEs provides significantly better peak shape and resolution for C20:1 isomers.[3][4][5]

Section 2: In-Depth Troubleshooting Guides

Guide 1: Optimizing the Derivatization Process for Complete Conversion

Incomplete or improper derivatization is a common source of poor peak shape and inaccurate quantification. This guide provides a detailed protocol and troubleshooting tips for the conversion of fatty acids to FAMEs using the widely accepted Boron Trifluoride (BF3)-Methanol method.

The "Why": Understanding the Chemistry of FAMEs Synthesis

Esterification with BF3-Methanol is an acid-catalyzed reaction. Boron trifluoride acts as a Lewis acid, activating the carbonyl carbon of the fatty acid and making it more susceptible to nucleophilic attack by methanol. This process converts the carboxylic acid into a methyl ester. For accurate and reproducible results, this reaction must be driven to completion.

Detailed Protocol for BF3-Methanol Derivatization

This protocol is adapted from standard methods such as those recognized by AOAC and AOCS.[3][4][5][12][13][14]

Materials:

• Sample containing fatty acids (10-25 mg)

• BF3-Methanol reagent (12-14% w/w)

• Heptane or Hexane (GC grade)

• Saturated Sodium Chloride solution

• Anhydrous Sodium Sulfate

• Reaction vials with PTFE-lined caps

Procedure:

• Sample Preparation: Weigh approximately 10-25 mg of the lipid sample into a reaction vial.

• Saponification (for Triglycerides): If your sample contains triglycerides, add 1 mL of 0.5 M methanolic NaOH. Heat at 100°C for 5-10 minutes until the fat globules disappear.

• Esterification: Cool the vial to room temperature. Add 2 mL of BF3-Methanol reagent.[1][7] Cap the vial tightly.

• Reaction: Heat the vial at 100°C for 30-45 minutes in a heating block or oven.[14]

• Extraction: Cool the vial. Add 1 mL of heptane (or hexane) and 1 mL of saturated sodium chloride solution.

• Phase Separation: Shake the vial vigorously for 30 seconds. Allow the layers to separate. The top layer contains the FAMEs in the organic solvent.

• Drying and Transfer: Carefully transfer the top organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for GC injection.

Troubleshooting Derivatization Issues

Problem	Potential Cause	Solution
Broad, tailing peaks	Incomplete derivatization	Extend the reaction time or increase the temperature slightly. Ensure the BF3-Methanol reagent is not expired or degraded.
Extra, unexpected peaks	Contamination	Use high-purity solvents and reagents. Ensure vials and caps are clean.
Poor recovery of FAMEs	Inefficient extraction	Ensure vigorous shaking during the extraction step. Allow for complete phase separation.

Guide 2: GC Column Selection and Method Development for C20:1 Isomer Separation

The choice of GC column is paramount for resolving C20:1 isomers. This guide will walk you through selecting the appropriate column and optimizing your GC method parameters.

The "Why": Stationary Phase Polarity and its Impact on Separation

The separation of fatty acid isomers is primarily governed by the polarity of the GC column's stationary phase. Highly polar phases, such as those containing cyanopropyl functional groups, interact more strongly with the double bonds in unsaturated fatty acids.[15][16][17] This differential interaction allows for the separation of isomers based on the position and configuration (cis/trans) of their double bonds.

Column Selection Guide

Column Type	Stationary Phase	Key Characteristics	Recommended For
Highly Polar	Biscyanopropyl Polysiloxane (e.g., Rt-2560, HP-88, CP-Sil 88)	Excellent for cis/trans isomer separation.[6][15] Long columns (100m) provide high resolution.	Detailed analysis of cis/trans C20:1 isomers.
Mid-Polarity	Cyanopropylphenyl Polysiloxane (e.g., DB-23, DB-FastFAME)	Good general-purpose FAME analysis with some cis/trans separation.[15][16][18]	Routine FAME profiling where baseline separation of all isomers is not critical.
Ionic Liquid	e.g., SLB-IL111	Extremely high polarity and unique selectivity.[7][8][9][19][20] Can resolve isomers that co-elute on other columns.[7][8]	The most challenging C20:1 isomer separations.
WAX	Polyethylene Glycol (PEG)	Good for separating FAMEs by carbon number and degree of unsaturation, but generally poor for cis/trans isomers.[15][16]	General FAME analysis not focused on isomeric separation.

Optimizing GC Parameters

A systematic approach to optimizing your GC method can significantly improve the resolution of C20:1 isomers.

dot

Caption: GC Method Optimization Workflow

• Temperature Program: This is the most critical parameter for isomer separation.

  • Initial Temperature and Hold Time: Start at a temperature that allows for focusing of the early eluting peaks.

  • Ramp Rate: A slow ramp rate (e.g., 1-2°C/min) through the elution range of your C20:1 isomers will increase the time they spend interacting with the stationary phase, improving resolution.[10]

  • Isothermal Holds: Introducing an isothermal hold at a temperature where the C20:1 isomers are eluting can further enhance separation.

• Carrier Gas Flow Rate: The flow rate of your carrier gas (typically Helium or Hydrogen) should be optimized for your column's internal diameter to achieve the best efficiency. Consult your column manufacturer's guidelines for the optimal linear velocity.

• Injection Parameters:

  • Inlet Temperature: A temperature of 250°C is generally suitable for FAME analysis.

  • Split Ratio: A higher split ratio (e.g., 100:1) can lead to sharper peaks, but at the cost of sensitivity. Adjust the split ratio to achieve a balance between peak shape and signal intensity.

Guide 3: Identifying and Resolving Peak Co-elution

Even with an optimized method, co-elution can occur. This guide provides strategies for identifying and resolving overlapping peaks.

The "Why": Understanding the Causes of Co-elution

Co-elution happens when two or more compounds have very similar retention times under the analytical conditions.[21][22] For C20:1 isomers, this is often due to subtle differences in their chemical structure that are not fully resolved by the GC column.

Diagnosing Co-elution

• Peak Shape Analysis: Look for signs of asymmetry in your peaks, such as shoulders or tailing.[21][22] A perfectly symmetrical peak is more likely to be a single compound.

• Mass Spectrometry (MS): If you are using a GC-MS system, you can examine the mass spectra across the peak. If the spectra change from the leading edge to the tailing edge of the peak, it is a strong indication of co-elution.

Strategies for Resolving Co-elution

• Method Optimization: Revisit the parameters in Guide 2. A slower temperature ramp or a different isothermal hold temperature can often resolve co-eluting peaks.

• Change Column Polarity: If method optimization is insufficient, switching to a column with a different selectivity is the next logical step. An ionic liquid column is an excellent choice for resolving stubborn co-elutions.[7][8]

• Heart-Cutting 2D GC (GC-GC): For the most complex samples, a two-dimensional GC system can be employed. The co-eluting peaks from the first column are "cut" and sent to a second column with a different stationary phase for further separation.

dot

Caption: Co-elution Troubleshooting Logic

References

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• HP-FFAP GC Columns. (n.d.). Agilent. Retrieved from [Link]

• FAME Columns. (n.d.). Agilent. Retrieved from [Link]

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. (n.d.). CABI Digital Library. Retrieved from [Link]

• Preparation of fatty acid methyl esters for gas-chromatographic analysis of marine lipids: insight studies. (n.d.). PubMed. Retrieved from [Link]

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). (2020). Restek Resource Hub. Retrieved from [Link]

• Improving the Analysis of 37 Fatty Acid Methyl Esters. (2023). Agilent. Retrieved from [Link]

• Analyze Dietary Fatty Acids, Sterols, and Lignans with an Agilent J&W DB-5ms UI Column. (2013). Grupo Biomaster. Retrieved from [Link]

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• The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS. (2021). MDPI. Retrieved from [Link]

• An Overview of GC Column Selection for Traditional and New Methods for the Analysis of Fatty Acid Methyl Esters (FAMEs). (2024). Agilent. Retrieved from [Link]

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). (n.d.). Restek. Retrieved from [Link]

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. (n.d.). ResearchGate. Retrieved from [Link]

• High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). (n.d.). Restek. Retrieved from [Link]

• Column Selection for the Analysis of Fatty Acid Methyl Esters Application. (2005). Agilent. Retrieved from [Link]

• Fame Analysis Restek. (n.d.). Scribd. Retrieved from [Link]

• AOAC Official Method 940.28 Fatty Acids (Free) in Crude and Refined Oils PDF. (n.d.). Scribd. Retrieved from [Link]

• Characterisation of capillary ionic liquid columns for gas chromatography-mass spectrometry analysis of fatty acid methyl esters. (2013). PubMed. Retrieved from [Link]

• Separation of cis/trans fatty acid isomers on gas chromatography compared to the Ag-TLC method. (2013). Grasas y Aceites. Retrieved from [Link]

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• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). Axion Labs. Retrieved from [Link]

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Troubleshooting Eicos-11-enoic acid quantification in complex matrices

Welcome to the technical support center for the quantification of Eicos-11-enoic acid. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of measuring this specific long-chain fatty acid in challenging biological matrices. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your analytical methods effectively.

Introduction: The Challenge of Quantifying Eicos-11-enoic Acid

Eicos-11-enoic acid (also known as Gondoic acid) is a monounsaturated omega-9 fatty acid with a 20-carbon chain[1]. It is a metabolite found in various biological systems and plays roles in membrane structure and energy storage[2][3]. Its quantification in complex matrices like plasma, serum, or tissue homogenates presents significant analytical challenges. These include its relatively low endogenous concentrations, the presence of interfering isomers, and the pervasive issue of matrix effects that can compromise assay accuracy and reproducibility[4][5].

This guide provides a structured approach to overcoming these hurdles, organized into frequently asked questions for foundational knowledge and a detailed troubleshooting section for specific experimental problems.

Frequently Asked Questions (FAQs)

Q1: What is Eicos-11-enoic acid and why is it difficult to measure?

Eicos-11-enoic acid is a long-chain fatty acid (LCFA) with the chemical formula C₂₀H₃₈O₂ and a molecular weight of approximately 310.51 g/mol [1][6]. The primary difficulties in its quantification arise from:

• Complex Matrices: It is typically found in biological samples rich in proteins, salts, and other lipids (especially phospholipids), which can interfere with analysis[7].

• Isomeric Interferences: There are numerous positional isomers of eicosenoic acid (e.g., cis-8-, cis-13-eicosenoic acid) that may have the same mass and similar chromatographic behavior, making specific quantification challenging without high-resolution separation[8].

• Ion Suppression: In Liquid Chromatography-Mass Spectrometry (LC-MS), co-eluting compounds from the matrix can suppress the ionization of Eicos-11-enoic acid, leading to artificially low measurements[9].

• Low Concentration: Its endogenous levels can be low, requiring highly sensitive analytical instrumentation and efficient sample enrichment[4][10].

Q2: Which analytical technique is better for Eicos-11-enoic acid: LC-MS/MS or GC-MS?

Both techniques can be used, but they have distinct advantages and requirements. LC-MS/MS is generally the preferred method for eicosanoids and other fatty acids in modern bioanalysis.[5][11]

Feature	LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)	GC-MS (Gas Chromatography-Mass Spectrometry)
Sample Prep	Simpler; often only requires extraction and concentration. Derivatization is not necessary.[5]	Requires derivatization (e.g., to Fatty Acid Methyl Esters - FAMEs) to make the analyte volatile.[12][13]
Selectivity	High, especially with Multiple Reaction Monitoring (MRM), which provides two stages of mass filtering.[14]	High, but may require excellent chromatographic separation to resolve isomers.
Sensitivity	Excellent, often reaching picogram levels on-column.[5][14]	Very high, but can be limited by derivatization efficiency and potential side reactions.[11]
Throughput	Generally higher due to faster sample preparation and shorter run times.	Can be lower due to the additional derivatization step.
Key Challenge	Susceptible to matrix effects, particularly ion suppression.[9]	Potential for incomplete derivatization and thermal degradation of the analyte.[5]

Q3: What is an appropriate internal standard for quantifying Eicos-11-enoic acid?

The ideal internal standard (IS) is a stable isotope-labeled version of the analyte itself (e.g., Eicos-11-enoic acid-d₄). However, this is not always commercially available. A suitable alternative is a deuterated analog of a structurally similar fatty acid that is not endogenously present in the sample. A common choice for fatty acid analysis is Arachidonic acid-d₈ [15][16].

Causality: The purpose of the IS is to mimic the analytical behavior of the target analyte through extraction, chromatography, and ionization. A stable isotope-labeled IS co-elutes and experiences nearly identical matrix effects, allowing for accurate correction of signal variability.[14]

Troubleshooting Guide

This section addresses specific problems you may encounter during your analysis.

Problem 1: Low or No Analyte Signal

Q: I've injected my extracted sample, but I'm seeing a very low signal, or no peak at all for Eicos-11-enoic acid. What are the likely causes?

This is a common and multifaceted problem. The key is to systematically investigate potential points of failure from sample handling to detection.

Sources

• 1. 11-Eicosenoic acid - Wikipedia [en.wikipedia.org]
• 2. Showing Compound 11-Eicosenoic acid (FDB012639) - FooDB [foodb.ca]
• 3. cis-11-Eicosenoic acid | C20H38O2 | CID 5282768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]
• 5. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cis-11-Eicosenoic acid [webbook.nist.gov]
• 7. sepscience.com [sepscience.com]
• 8. sciex.com [sciex.com]
• 9. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 10. researchgate.net [researchgate.net]
• 11. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry [escholarship.org]
• 15. lipidmaps.org [lipidmaps.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Eicos-11-enoic Acid Stability and Handling

Welcome to the technical support center for eicos-11-enoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical guidance on ensuring the stability of eicos-11-enoic acid throughout your experimental workflow, from storage to analysis. Adherence to these protocols is critical for obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is eicos-11-enoic acid and why is its stability a concern?

Eicos-11-enoic acid (also known as gondoic acid) is a long-chain monounsaturated omega-9 fatty acid with the chemical formula C20H38O2.[1] Its structure includes a single cis double bond between the 11th and 12th carbon atoms. This double bond is a reactive site, making the molecule susceptible to degradation, primarily through oxidation.[2] Oxidative degradation can lead to the formation of various artifacts, such as peroxides, aldehydes, and ketones, which can compromise the integrity of your samples and lead to erroneous experimental results. Therefore, understanding and controlling the factors that affect its stability is paramount for any research involving this fatty acid.

Q2: What are the primary degradation pathways for eicos-11-enoic acid?

The main degradation pathway for eicos-11-enoic acid is oxidation . This can occur through several mechanisms:

• Autoxidation: A spontaneous reaction with atmospheric oxygen that proceeds via a free-radical chain reaction. This process is accelerated by heat, light, and the presence of metal ions.

• Photo-oxidation: Initiated by light, this process can generate singlet oxygen, which can react with the double bond to form hydroperoxides.

• Enzymatic Oxidation: In biological samples, enzymes such as lipoxygenases can catalyze the oxidation of unsaturated fatty acids.

The initial products of these reactions are hydroperoxides, which are unstable and can further break down into a complex mixture of secondary oxidation products, altering the chemical and physical properties of the sample.

Q3: How should I store my pure eicos-11-enoic acid standard?

To ensure the long-term stability of your eicos-11-enoic acid standard, follow these storage guidelines:

Storage Parameter	Recommendation	Rationale
Temperature	-20°C or -80°C	Low temperatures significantly slow down the rate of oxidative reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displacing oxygen with an inert gas prevents autoxidation.
Container	Amber glass vial with a Teflon-lined cap	Amber glass protects the compound from light, preventing photo-oxidation. Teflon-lined caps prevent leaching of plasticizers that can occur with plastic containers.
Form	As a solid or in a high-purity organic solvent	If purchased as a solid, it can be stored as such. If in solution, use a high-purity, peroxide-free solvent like ethanol or hexane.
Aliquoting	Aliquot into smaller, single-use vials	This minimizes the number of freeze-thaw cycles, which can introduce moisture and oxygen, accelerating degradation.

Q4: Can I store eicos-11-enoic acid in a solvent? If so, which one is best?

Yes, storing eicos-11-enoic acid in a suitable organic solvent is a common practice. The choice of solvent can impact its stability.

• Recommended Solvents: High-purity, peroxide-free solvents such as ethanol, hexane, or chloroform are suitable. Normal saturated fatty acids are generally more soluble in chloroform.[3]

• Solvents to Avoid: Avoid solvents that may contain peroxides or other reactive impurities. Always use fresh, high-purity solvents.

• Important Consideration: The use of a suitable solvent, such as hexadecane, has been shown to prevent the decomposition of oleic acid at high temperatures.[4]

Q5: What is the impact of freeze-thaw cycles on the stability of eicos-11-enoic acid?

Repeated freeze-thaw cycles should be avoided as they can compromise the stability of eicos-11-enoic acid. Each cycle can introduce atmospheric oxygen and moisture into the sample, which can accelerate oxidative degradation. It is highly recommended to aliquot samples into single-use vials to prevent the need for repeated thawing and freezing of the entire stock.

Troubleshooting Guide

This section addresses common issues encountered during the handling and analysis of eicos-11-enoic acid.

Issue 1: Low recovery of eicos-11-enoic acid after sample extraction.

Potential Cause	Troubleshooting Step
Incomplete Extraction	Ensure the chosen extraction method (e.g., Folch, Bligh-Dyer) is appropriate for your sample matrix. Optimize the solvent-to-sample ratio and the number of extraction steps.
Degradation during Extraction	Work quickly and keep samples on ice throughout the extraction process. Consider adding an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent (e.g., 100 µM).[5]
Adsorption to Surfaces	Use glass or Teflon labware. Avoid plastic containers, as lipids can adsorb to their surfaces.
Improper pH	For liquid-liquid extractions, ensure the pH of the aqueous phase is acidic (around 3-4) to keep the fatty acid protonated and in the organic phase.

Issue 2: Poor peak shape (e.g., tailing, fronting) in GC-MS analysis.

Potential Cause	Troubleshooting Step
Incomplete Derivatization	Ensure the derivatization reaction (e.g., with BF3-methanol) goes to completion. Optimize reaction time and temperature.
Active Sites in the GC System	Active sites in the injector liner, column, or detector can interact with the fatty acid methyl esters (FAMEs). Use a deactivated liner and a high-quality capillary column designed for FAME analysis.
Column Overload	Injecting too much sample can lead to peak fronting. Dilute your sample or reduce the injection volume.
Improper Injection Technique	Optimize the injection temperature and split ratio to ensure proper vaporization and transfer of the sample onto the column.

Issue 3: Presence of extraneous peaks in the chromatogram.

Potential Cause	Troubleshooting Step
Sample Contamination	Use high-purity solvents and reagents. Ensure all glassware is thoroughly cleaned. Run a solvent blank to identify any background contamination.
Oxidation Products	The presence of smaller, more volatile compounds can indicate degradation of eicos-11-enoic acid. Review your storage and handling procedures. Ensure antioxidants are used where appropriate.
Leaching from Plastics	Avoid the use of plastic labware, especially with organic solvents, as plasticizers can leach out and appear as contaminants in your analysis.

Experimental Protocols

Protocol 1: Long-Term Storage of Eicos-11-enoic Acid Standard

This protocol ensures the stability of your pure eicos-11-enoic acid for extended periods.

Materials:

• Eicos-11-enoic acid (solid or in solution)

• High-purity ethanol or hexane

• Amber glass vials with Teflon-lined caps

• Argon or nitrogen gas with a delivery system

• Pipettes and tips

Procedure:

• If starting with solid eicos-11-enoic acid, accurately weigh the desired amount in a clean amber glass vial.

• Add the appropriate volume of high-purity solvent to achieve the desired stock concentration.

• Gently flush the headspace of the vial with a stream of argon or nitrogen gas for 30-60 seconds to displace any oxygen.

• Immediately cap the vial tightly.

• Label the vial clearly with the compound name, concentration, solvent, and date.

• Store the vial at -20°C or -80°C in the dark.

• For working solutions, prepare smaller aliquots from the stock solution following the same procedure to avoid repeated freeze-thaw cycles of the main stock.

Protocol 2: Extraction of Eicos-11-enoic Acid from Plasma/Serum

This protocol is a modified Folch extraction method suitable for the extraction of total lipids, including eicos-11-enoic acid, from plasma or serum.

Materials:

• Plasma or serum sample

• Chloroform

• Methanol

• 0.9% NaCl solution

• Butylated hydroxytoluene (BHT)

• Glass centrifuge tubes with Teflon-lined caps

• Vortex mixer

• Centrifuge

• Pasteur pipettes

Procedure:

• To 100 µL of plasma or serum in a glass centrifuge tube, add 2 mL of a 2:1 (v/v) chloroform:methanol solution containing 0.005% BHT.

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Add 500 µL of 0.9% NaCl solution to the tube.

• Vortex again for 1 minute.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Two distinct phases will be visible: an upper aqueous phase and a lower organic phase containing the lipids.

• Carefully remove the upper aqueous phase using a Pasteur pipette.

• Transfer the lower organic phase to a clean glass tube.

• Evaporate the solvent under a gentle stream of nitrogen gas.

• Reconstitute the lipid extract in a known volume of a suitable solvent (e.g., hexane) for further analysis.

Protocol 3: Derivatization to Fatty Acid Methyl Esters (FAMEs) using BF3-Methanol

This protocol describes the conversion of eicos-11-enoic acid to its methyl ester for GC-MS analysis.

Materials:

• Dried lipid extract

• Boron trifluoride-methanol (BF3-methanol) reagent (14% w/v)

• Hexane

• Saturated NaCl solution

• Glass reaction vials with Teflon-lined caps

• Heating block or water bath

• Vortex mixer

Procedure:

• To the dried lipid extract in a glass reaction vial, add 1 mL of 14% BF3-methanol reagent.

• Cap the vial tightly and heat at 60°C for 10 minutes in a heating block or water bath.

• Cool the vial to room temperature.

• Add 1 mL of hexane and 1 mL of saturated NaCl solution to the vial.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Allow the layers to separate.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.

Visualizations

Caption: Factors influencing the stability of eicos-11-enoic acid and mitigation strategies.

Caption: A typical experimental workflow for the analysis of eicos-11-enoic acid.

References

• Škvareková, E., Lehotay, J., & Sádecká, J. (2019). The effect of fatty acid profile on the stability of nontraditional and traditional plant oils. Potravinarstvo Slovak Journal of Food Sciences, 13(1), 671–681.

• Human Metabolome Database. (2022). Showing metabocard for 11Z-Eicosenoic acid (HMDB0002231). Retrieved from [Link]

• Miwa, T. K. (1971). Jojoba Oil Wax Esters and Derived Fatty Acids and Alcohols: Gas Chromatographic Analyses. Journal of the American Oil Chemists' Society, 48(6), 259–264.
• García-Suárez, E. J., et al. (2012). Thermal Stability of Oleic Acid and Ethyl Linoleate.
• Valk, E. E., & Hornstra, G. (1993). Relationship between vitamin E requirement and polyunsaturated fatty acid intake in man: a review. International journal for vitamin and nutrition research. Internationale Zeitschrift fur Vitamin- und Ernahrungsforschung. Journal international de vitaminologie et de nutrition, 63(4), 243–250.

• ResearchGate. (2021). What is the optimal concentration of BHT (Butylated Hydroxytoluene) for extracting lipids for liquid chromatography?. Retrieved from [Link]

• Cvengroš, J., & Cvengrošová, Z. (2018). Storage stability of rapeseed methyl ester stored in a sealed barrel for seven years. Acta Technologica Agriculturae, 21(3), 88-92.
• Spaccini, R., et al. (2020).
• Jin, S. K., & Lee, J. Y. (2022). Validation of the AOAC method for analyzing fatty acids in meat by-products for the Korean Food Composition Database. Korean journal for food science of animal resources, 42(6), 1017–1027.
• Reis, A., et al. (2017). Plasma Lipid Extraction Protocols for Lipidomics. Frontiers in Neurology, 8, 419.

• Agilent Technologies. (2011). GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. Retrieved from [Link]

• Validation of an analytical method for the determination of fatty acids in sheep blood serum samples. (2020). Journal of the Brazilian Chemical Society, 31(8), 1734-1742.

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• Gąstoł, M., & Domagała, D. (2023). Nutritional Status of Vitamin E and Its Association with Metabolic Health in Adults. Nutrients, 15(1), 183.

• ResearchGate. (2019). Protocol for extraction and derivitization of fatty acid for GC analyis?. Retrieved from [Link]

• He, B. B., & Thompson, J. C. (2014). Fuel property evaluation of unique fatty acid methyl esters containing β-hydroxy esters from engineered microorganisms. Energy & Fuels, 28(4), 2535-2543.
• Nouwade, K., et al. (2021). Investigation of stationary phases performance for eicosanoids profiling in RP-HPLC. Journal of Pharmaceutical and Biomedical Analysis, 205, 114299.
• Metherel, A. H., & Stark, K. D. (2013). Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature. Lipids in health and disease, 12, 16.

• Restek. (n.d.). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Retrieved from [Link]

• ResearchGate. (2016). Can I use same protocol for fatty acid extraction from serum or plasma?. Retrieved from [Link]

• Akubue, P. I., & Odo, C. E. (2014). Influence of Fatty Acid Methyl Esters on Fuel properties of Biodiesel Produced from the Seeds Oil of Curcubita pepo. International Journal of Engineering and Applied Sciences, 5(1), 1-5.
• dos Santos, V. J., & de Almeida, V. V. (2020). Validation of Two Methods for Fatty Acids Analysis in Eggs. Journal of the Brazilian Chemical Society, 31(10), 2139-2147.

• Exposome-Explorer. (n.d.). 11-Eicosenoic acid (cis-20:1n-9) (Compound). Retrieved from [Link]

• Chen, G. Q., et al. (2021). High oleic acid significantly extends the viability of long-term stored peanut seeds. Plant Genetic Resources, 19(3), 205-212.

• ResearchGate. (2019). Relationship between Fatty Acid Profile and Vitamin E Content in Maize Hybrids ( Zea mays L.). Retrieved from [Link]

• ResearchGate. (n.d.). Solubility data of fatty acids in organic solvents [g/L]. Retrieved from [Link]

• Lin, Y., et al. (2017). Inhibition of lipid oxidation in foods and feeds and hydroxyl radical-treated fish erythrocytes: A comparative study of Ginkgo biloba leaves extracts and synthetic antioxidants. Saudi journal of biological sciences, 24(5), 1085–1092.
• Lenox, C. E., & Bauer, J. E. (2013). Fatty Acid Analysis and Stability of Selected Edible Oils Used in Homemade Pet Diets.
• Ulmer, C. Z., et al. (2020). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis.

• Restek. (2020). High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs). Retrieved from [Link]

• Azzi, A. (2018). Vitamin E, Antioxidant and Nothing More. IUBMB life, 70(10), 991–997.

• Eurofins USA. (2024). The Essential Guide to Fatty Acid Analysis. Retrieved from [Link]

• Fadda, A., et al. (2021). Oxidative Stability of Sunflower Oil: Effect of Blending with an Oil Extracted from Myrtle Liqueur By-Product. Foods, 10(11), 2633.
• de Oliveira, A. C., & de Andrade, C. K. Z. (2022). Detection of Synthetic Antioxidants: What Factors Affect the Efficiency in the Chromatographic Analysis and in the Electrochemical Analysis?. Foods, 11(15), 2296.

• Human Metabolome Database. (2022). Showing metabocard for 11Z-Eicosenoic acid (HMDB0002231). Retrieved from [Link]

• Womeni, H. M., et al. (2022). Effect of derivatization method (KOH and BF3) on fatty acid profile data of boiled Tetracarpidium conophorum, and egusi pudding oils. Food Chemistry, 393, 133405.
• Wolrab, D., et al. (2022). Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics. Analytical Chemistry, 94(36), 12386–12395.
• Separation of Saturated and Unsaturated Fatty Acids of Palm Fatty Acid Distilled via Low-temperature Methanol Crystallization. (2019). Journal of Oleo Science, 68(5), 447-454.
• Metherel, A. H., & Stark, K. D. (2013). Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature. Lipids in Health and Disease, 12, 16.

• ResearchGate. (2019). How to identify FAME chain (i.e C12:0 or C18:0) from GC-MS data ?. Retrieved from [Link]

• Razak, N. A., & Basri, M. (2022). Method Development and Validation for Omega-3 Fatty Acids (DHA and EPA) in Fish Using Gas Chromatography with Flame Ionization Detection (GC-FID). Molecules, 27(19), 6296.

• Wikipedia. (2023). 11-Eicosenoic acid. Retrieved from [Link]

• Yuliana, M., et al. (2023). Effect of Solvent Ratio and Extraction Temperature on the Purity of Vitamin E from Palm Fatty Acid Distillate Extract. International Journal of Technology, 14(4), 833.
• Moser, B. R. (2008). Effect of Temperature on the Oil Stability Index (OSI) of Biodiesel. Energy & Fuels, 22(6), 4043–4048.

Sources

• 1. 11-Eicosenoic acid - Wikipedia [en.wikipedia.org]
• 2. The effect of fatty acid profile on the stability of non-traditional and traditional plant oils | Potravinarstvo Slovak Journal of Food Sciences [potravinarstvo.com]
• 3. researchgate.net [researchgate.net]
• 4. tdx.cat [tdx.cat]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Eicos-11-enoic Acid LC-MS/MS Analysis

Welcome to the technical support center for the LC-MS/MS analysis of Eicos-11-enoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the scientific understanding and practical steps needed to overcome common challenges, particularly the pervasive issue of matrix effects.

Introduction to Matrix Effects in Eicos-11-enoic Acid Analysis

Eicos-11-enoic acid, a long-chain monounsaturated fatty acid, presents unique analytical challenges in complex biological matrices such as plasma, serum, or tissue homogenates. When using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), the accuracy and reproducibility of quantification can be significantly compromised by matrix effects .[1][2]

Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix.[2] These interferences can either suppress or enhance the analyte signal, leading to inaccurate quantitative results.[1][3] For Eicos-11-enoic acid, the primary sources of matrix effects are often phospholipids and other structurally similar lipids that are abundant in biological samples.[4][5]

This guide will provide a structured approach to identifying, quantifying, and mitigating matrix effects to ensure the development of a robust and reliable LC-MS/MS method for Eicos-11-enoic acid.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding matrix effects in the analysis of Eicos-11-enoic acid.

Q1: What are the primary causes of matrix effects in the LC-MS/MS analysis of Eicos-11-enoic acid?

A1: The primary causes of matrix effects, specifically ion suppression, in the analysis of Eicos-11-enoic acid from biological matrices are:

• Phospholipids: These are the most significant contributors to matrix effects in plasma and serum samples.[4][5] Glycerophosphocholines and lysophosphatidylcholines are particularly problematic.[6] They can co-elute with Eicos-11-enoic acid and compete for ionization in the electrospray ionization (ESI) source.[1]

• Other Endogenous Lipids: Structurally similar fatty acids and other lipid classes can also co-elute and cause interference.

• Salts and Buffers: High concentrations of non-volatile salts from sample collection or preparation can lead to ion suppression and contaminate the MS source.[7]

• Sample Preparation Artifacts: Introduction of detergents, polymers, or other contaminants during sample processing can interfere with ionization.[7]

Q2: How can I qualitatively assess if my Eicos-11-enoic acid analysis is suffering from matrix effects?

A2: The most common and effective method for qualitative assessment is the post-column infusion experiment .[2][8][9][10] This technique helps to identify regions in the chromatogram where ion suppression or enhancement occurs.[2][8]

The workflow for a post-column infusion experiment is as follows:

• A solution of Eicos-11-enoic acid is continuously infused into the LC flow path after the analytical column but before the MS ion source.

• A blank, extracted matrix sample (e.g., plasma extract without the analyte) is then injected onto the LC column.

• As the components of the matrix elute from the column, any compound that affects the ionization of the infused Eicos-11-enoic acid will cause a dip (ion suppression) or a rise (ion enhancement) in the otherwise stable baseline signal.[2][8]

A significant dip in the signal at the retention time of Eicos-11-enoic acid indicates a high probability of matrix effects impacting your quantitation.[11]

Q3: What is the difference between ion suppression and ion enhancement?

A3: Both are types of matrix effects, but they have opposite impacts on the analyte signal:

• Ion Suppression: This is a decrease in the signal intensity of the analyte caused by co-eluting matrix components that reduce the ionization efficiency of the analyte.[1][3]

• Ion Enhancement: This is an increase in the signal intensity of the analyte, where co-eluting matrix components improve the ionization efficiency of the analyte.[1]

While ion suppression is more common, both phenomena can lead to inaccurate and unreliable quantitative data.[1][12]

Q4: Is Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) more susceptible to matrix effects for Eicos-11-enoic acid analysis?

A4: Electrospray ionization (ESI) is generally more susceptible to matrix effects, particularly ion suppression, than Atmospheric Pressure Chemical Ionization (APCI).[7][13] This is due to the ESI mechanism relying on the formation of charged droplets and solvent evaporation, which can be easily disrupted by co-eluting compounds that alter the droplet's surface tension and viscosity.[3][13] Since fatty acids like Eicos-11-enoic acid are typically analyzed using ESI in negative ion mode, careful consideration of matrix effects is crucial.

Part 2: Troubleshooting Guide

This section provides a problem-and-solution framework for specific issues you may encounter during your experiments.

Issue 1: Poor Reproducibility and Accuracy in Quantitative Results

Symptom: You observe high variability (%CV > 15%) in your quality control (QC) samples and/or poor accuracy in your back-calculated calibration standards.

Potential Cause: Undiagnosed matrix effects are a likely culprit.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor reproducibility and accuracy.

Step-by-Step Protocol: Quantitative Assessment of Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Eicos-11-enoic acid standard prepared in the final mobile phase composition.

  • Set B (Post-Spiked Sample): Blank biological matrix is extracted first, and then the Eicos-11-enoic acid standard is added to the final extract.

  • Set C (Pre-Spiked Sample): Eicos-11-enoic acid standard is spiked into the blank biological matrix before the extraction process.

• Analyze and Calculate Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

    • An MF < 1 indicates ion suppression.[2]

    • An MF > 1 indicates ion enhancement.[2]

  • Recovery (RE) % = [(Peak Area in Set C) / (Peak Area in Set B)] * 100

• Evaluate According to Regulatory Guidance:

  • The European Medicines Agency (EMA) recommends calculating the matrix factor in at least 6 different lots of blank matrix. The coefficient of variation (CV) of the internal standard-normalized matrix factor should not be greater than 15%.[14][15]

Data Summary Table for Matrix Effect Assessment:

Matrix Lot	Analyte Area (Set A)	Analyte Area (Set B)	IS Area (Set A)	IS Area (Set B)	Analyte MF	IS MF	IS-Normalized MF
1	1,000,000	750,000	500,000	400,000	0.75	0.80	0.94
2	1,000,000	800,000	500,000	420,000	0.80	0.84	0.95
3	1,000,000	700,000	500,000	380,000	0.70	0.76	0.92
...	...	...	...	...	...	...	...

Issue 2: Inconsistent Peak Shapes and Retention Times

Symptom: The peak for Eicos-11-enoic acid is broad, tailing, or shows shifting retention times between injections, especially between standards and matrix samples.

Potential Cause: While this can be a chromatographic issue, it can also be exacerbated by matrix components affecting the column chemistry or co-eluting isomers.

Troubleshooting Steps:

• Chromatographic Optimization:

  • Gradient Modification: A longer, shallower gradient can improve the separation of Eicos-11-enoic acid from interfering phospholipids.[16]

  • Column Chemistry: Consider using a column with a different stationary phase (e.g., C8 instead of C18) or a column specifically designed for lipid analysis.

  • Mobile Phase Additives: The use of ion-pairing agents like tributylamine can improve peak shape and retention for fatty acids.[17]

  • Isomer Separation: Eicos-11-enoic acid has several positional isomers. Inadequate chromatographic separation from these isomers can lead to broad or shouldered peaks. Specific LC methods may be required to resolve these.[18][19][20]

• Sample Preparation Enhancement:

  • If matrix components are accumulating on the column, a more rigorous sample cleanup is necessary.[21] This leads to the mitigation strategies discussed below.

Part 3: Mitigation Strategies for Matrix Effects

Once matrix effects have been identified and quantified, the following strategies can be employed to minimize their impact.

Strategy 1: Advanced Sample Preparation

The most effective way to combat matrix effects is to remove the interfering components before analysis.[1][22]

• Liquid-Liquid Extraction (LLE): LLE can be optimized by adjusting the pH and using solvent mixtures to selectively extract Eicos-11-enoic acid while leaving polar interferences like phospholipids in the aqueous phase.[22]

• Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples.[1]

  • Reversed-Phase SPE: Can be used to retain Eicos-11-enoic acid while washing away more polar interferences.

  • Mixed-Mode SPE: Combines reversed-phase and ion-exchange mechanisms for superior cleanup.[23]

  • Phospholipid Depletion Plates: Specialized SPE plates (e.g., HybridSPE) are designed to specifically remove phospholipids from the sample extract.[5][6]

Caption: Recommended sample preparation workflow for minimizing matrix effects.

Strategy 2: Chromatographic Separation

Optimizing the LC method can chromatographically separate Eicos-11-enoic acid from the matrix components that cause ion suppression.[24]

• Divert Valve: Use a divert valve to send the highly polar, early-eluting components (where many phospholipids elute) to waste instead of the MS source.[24]

• UPLC/UHPLC: Ultra-high performance liquid chromatography provides sharper peaks and better resolution, which can help separate the analyte from interferences.[23]

Strategy 3: Use of an Appropriate Internal Standard

The use of a stable isotope-labeled (SIL) internal standard is the most reliable way to compensate for matrix effects.[1][8]

• Ideal Internal Standard: The ideal internal standard is a SIL version of the analyte itself (e.g., Eicos-11-enoic acid-d4 or ¹³C₁₈-Eicos-11-enoic acid).

• Mechanism of Action: A SIL internal standard co-elutes with the analyte and experiences the same degree of ion suppression or enhancement.[1] By calculating the ratio of the analyte peak area to the internal standard peak area, the variability caused by matrix effects is normalized.

• Caution: While SIL internal standards are highly effective, it's important to ensure they are free of unlabeled analyte and that there is no isotopic interference. The choice of a non-isomeric internal standard, such as an odd-chain fatty acid, is less ideal as it may not co-elute and experience the same matrix effect.[25] The use of an internal standard with a slightly different structure can impact method performance.[26]

References

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. [Link]

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• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• Ion suppression (mass spectrometry). Wikipedia. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Pharmaceutical Science and Research. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. Future Science OA. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. ACS Publications. [Link]

• Electrospray ionization mass spectrometry ion suppression/enhancement caused by column bleed for three mixed‐mode reversed‐phase/anion‐exchange high‐performance liquid chromatography columns. Rapid Communications in Mass Spectrometry. [Link]

• Analyses of the fatty acid separation principle using liquid chromatography-mass spectrometry. Medical Mass Spectrometry. [Link]

• Coping with Matrix Effects Caused by Phospholipids in Biological Samples. American Pharmaceutical Review. [Link]

• Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. Metabolites. [Link]

• Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity. Metabolites. [Link]

• Phospholipids in liquid chromatography/mass spectrometry bioanalysis: comparison of three tandem mass spectrometric techniques for monitoring plasma phospholipids, the effect of mobile phase composition on phospholipids elution and the association of phospholipids with matrix effects. Rapid Communications in Mass Spectrometry. [Link]

• HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Advanced Pharmaceutical Technology & Research. [Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. [Link]

• Strategies for reducing phospholipid- based matrix effects in LC-ESI-MS bioanalysis. SlideShare. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules. [Link]

• Impact of internal standard selection on measurement results for long chain fatty acids in blood. National Institutes of Health. [Link]

• Designing LCMS Studies with the FDA in Mind from the Start. Agilex Biolabs. [Link]

• A liquid chromatography-mass spectrometry workflow for in-depth quantitation of fatty acid double bond location isomers. Journal of Lipid Research. [Link]

• Concept Paper on the Need for a Guideline on the Validation of Bioanalytical Methods. European Medicines Agency. [Link]

• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Waters. [Link]

• The essence of matrix effects for chromatographic assays. European Bioanalysis Forum. [Link]

• Analytical Considerations of Stable Isotope Labelling in Lipidomics. MDPI. [Link]

• Liquid chromatography-high resolution mass spectrometry analysis of fatty acid metabolism. Metabolites. [Link]

• Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection. Journal of the American Society for Mass Spectrometry. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. [Link]

• FDA 2018 Bioanalytical Method Validation – A Practical Assessment. Quinta Analytica. [Link]

• Dr. Ehrenstorfer - Selection and use of isotopic internal standards. YouTube. [Link]

• Validation issues arising from the new FDA guidance for industry on bioanalytical method validation. ResearchGate. [Link]

• Fatty Acid Mass Spectrometry Protocol. LIPID MAPS. [Link]

• Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. American Laboratory. [Link]

• Bioanalytical Method Validation Guidance for Industry. FDA. [Link]

• Oh, What a Mess! Dealing with Unwanted Matrix Effects. Agilent. [Link]

• Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid. Analytical Chemistry. [Link]

• Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry. ResearchGate. [Link]

• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. LCGC. [Link]

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Technical Support Center: Synthesis of High-Purity Eicos-11-enoic Acid

Welcome to the technical support center for the synthesis of high-purity Eicos-11-enoic acid (Gondoic acid). This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of monounsaturated fatty acids. Here, we address common challenges, provide in-depth troubleshooting protocols, and answer frequently asked questions to streamline your experimental workflow and enhance product purity.

Section 1: Troubleshooting Guide

This section addresses specific problems encountered during the synthesis and purification of Eicos-11-enoic acid. Each entry details probable causes and provides actionable solutions grounded in chemical principles.

Issue 1.1: Low or No Yield in Wittig Reaction

You are attempting to synthesize (Z)-Eicos-11-enoic acid via a Wittig reaction between nonyltriphenylphosphonium bromide and methyl 11-oxoundecanoate, but are experiencing poor conversion to the desired alkene.

Probable Causes & Solutions:

• Inefficient Ylide Formation: The Wittig ylide is a potent nucleophile but is also a strong base, making its formation sensitive to reaction conditions.

  • Moisture: Trace amounts of water will protonate the ylide, quenching the reaction. Solution: Ensure all glassware is oven-dried or flame-dried under vacuum. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen).

  • Improper Base Selection: The choice of base is critical for deprotonating the phosphonium salt. For non-stabilized ylides, which favor Z-alkene formation, strong bases are required.[1][2] Solution: Use strong bases like n-butyllithium (n-BuLi) or sodium hydride (NaH). Avoid weaker bases like triethylamine (NEt3) which are insufficient for deprotonating alkylphosphonium salts.[1]

  • Ylide Decomposition: Ylides can be unstable at higher temperatures. Solution: Generate the ylide at low temperatures (e.g., 0 °C or -78 °C) and add the aldehyde component slowly at the same temperature before allowing the reaction to warm to room temperature.

• Side Reactions of the Aldehyde: Aldehydes can be labile and prone to oxidation or polymerization.[2]

  • Solution: Use freshly distilled or purified aldehyde. Ensure the aldehyde is fully dissolved in an anhydrous solvent before addition to the ylide solution.

• Steric Hindrance: While less common with linear aldehydes, significant steric bulk near the carbonyl can slow the reaction.[2]

  • Solution: In such cases, the Horner-Wadsworth-Emmons (HWE) reaction may be a more suitable alternative, although it typically favors E-alkene formation unless modified (e.g., Still-Gennari modification).[3]

Issue 1.2: Product is a Mixture of E/Z Isomers

Your final product contains a significant proportion of the undesired (E)-Eicos-11-enoic acid isomer, complicating purification and reducing the yield of the target (Z)-isomer.

Probable Causes & Solutions:

• Reaction Conditions Favoring E-Isomer: The stereochemical outcome of the Wittig reaction is highly dependent on the ylide's stability and the reaction conditions.

  • Ylide Type: Non-stabilized ylides (where the R group on the ylide is an alkyl group) strongly favor the formation of (Z)-alkenes through a kinetically controlled pathway.[1][2] Stabilized ylides (e.g., R = ester, ketone) favor the thermodynamic (E)-alkene product.[3] Solution: For (Z)-Eicos-11-enoic acid, ensure you are using a non-stabilized ylide (e.g., from nonyltriphenylphosphonium bromide).

  • Salt Effects: The presence of lithium salts can stabilize the betaine intermediate, allowing for equilibration and leading to a higher proportion of the more stable (E)-alkene.[1][3] Solution: Use salt-free conditions when possible. Sodium-based reagents (e.g., NaH, NaHMDS) are often preferred over lithium-based ones (e.g., n-BuLi) to maximize Z-selectivity.[1]

• Isomerization During Workup or Purification: The cis-double bond can isomerize to the more stable trans-configuration under harsh conditions.

  • Acid/Base Catalysis: Strong acids or bases can catalyze isomerization. Solution: Use mild workup procedures. For example, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) instead of strong acids. Avoid high temperatures and prolonged exposure to silica gel during chromatography.

  • Photochemical Isomerization: Exposure to UV light can promote isomerization. Solution: Protect the reaction mixture and the purified product from direct light by using amber glassware or wrapping flasks in aluminum foil.

Issue 1.3: Final Product is Contaminated with Saturated Fatty Acids

Despite successful synthesis, the purified Eicos-11-enoic acid is contaminated with Eicosanoic acid (C20:0).

Probable Causes & Solutions:

• Contaminated Starting Materials: The starting materials (e.g., nonyl bromide, methyl 11-oxoundecanoate) may contain saturated impurities that are carried through the synthesis.

  • Solution: Verify the purity of all starting materials by Gas Chromatography (GC) before beginning the synthesis. Purify starting materials if necessary.

• Over-reduction in a Different Synthetic Route: If using a synthetic route involving the reduction of an alkyne (e.g., Lindlar hydrogenation to form the Z-alkene), over-reduction can produce the fully saturated analog.

  • Solution: Carefully monitor the reaction progress. Use a poisoned catalyst (e.g., Lindlar's catalyst) and ensure the reaction is stopped as soon as the starting alkyne is consumed.

• Ineffective Purification Method: Standard silica gel chromatography can be inefficient at separating long-chain fatty acids that differ only by a single double bond.

  • Solution 1: Urea Adduction (Urea Complexation): This technique effectively separates fatty acids based on their shape. Linear saturated fatty acids readily form crystalline inclusion complexes (adducts) with urea, while the kinked structure of cis-unsaturated fatty acids prevents them from fitting into the urea crystal lattice.[4][5][6] The unsaturated fatty acids are thus enriched in the non-adducted filtrate.[7][8]

  • Solution 2: Silver Ion Chromatography (Ag-HPLC): This is a powerful technique for separating lipids based on the number, position, and geometry of their double bonds.[9][10] The π-electrons of the double bonds form reversible complexes with silver ions impregnated on the stationary phase.[11] Saturated fatty acids do not interact and elute first, followed by unsaturated fatty acids, with retention increasing with the number of double bonds.[12] This method can also effectively separate cis and trans isomers.[13]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route for producing (Z)-Eicos-11-enoic acid with high stereoselectivity?

The Wittig reaction, using a non-stabilized ylide under salt-free conditions, is one of the most widely used and reliable methods for generating (Z)-alkenes.[1][2][3] The reaction between the ylide derived from nonyltriphenylphosphonium salt and methyl 11-oxoundecanoate, followed by saponification, provides a direct route to the target molecule with good control over the double bond geometry.

Synthetic Route	Key Reagents	Typical Stereoselectivity	Key Advantages	Key Challenges
Wittig Reaction	Phosphonium Salt, Aldehyde, Strong Base (e.g., NaHMDS)	High (Z)-selectivity with non-stabilized ylides	Reliable, well-established, good functional group tolerance[2]	Stoichiometric triphenylphosphine oxide byproduct can complicate purification.
Alkyne Reduction	11-Icosynoic acid, Lindlar's Catalyst, H₂	High (Z)-selectivity	High stereospecificity	Risk of over-reduction to saturated analog; catalyst poisoning.
Cross Metathesis	1-Decene, 11-Undecenoic acid, Grubbs' Catalyst	Mixture of E/Z isomers	Atom economical	Poor stereocontrol without specialized catalysts; catalyst removal can be difficult.

Q2: How can I accurately determine the purity and isomeric ratio of my synthesized Eicos-11-enoic acid?

A combination of analytical techniques is required for comprehensive characterization. High-purity standards are crucial for accurate calibration and identification.[14]

• Gas Chromatography (GC): GC, typically coupled with a Flame Ionization Detector (FID) or Mass Spectrometer (MS), is the workhorse for fatty acid analysis.[15][16] For GC analysis, the carboxylic acid must first be derivatized, usually to its fatty acid methyl ester (FAME), to increase volatility.[15][16]

  • Purity Assessment: GC-FID provides quantitative data on the percentage of the main component versus impurities.

  • Isomer Separation: Using a highly polar capillary column (e.g., BPX-70 or CP-Sil 88) allows for the separation of (Z) and (E) isomers.[17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: This is the definitive method for determining the E/Z ratio. The olefinic protons (=C-H) of the cis and trans isomers have distinct chemical shifts and coupling constants. For the (Z)-isomer, these protons typically appear around 5.3-5.4 ppm with a smaller coupling constant (J ≈ 10-12 Hz). The (E)-isomer protons appear at a similar chemical shift but have a larger coupling constant (J ≈ 15-16 Hz).

  • ¹³C NMR: Provides confirmation of the carbon skeleton and can also distinguish between isomers based on the chemical shifts of the olefinic carbons.

• High-Performance Liquid Chromatography (HPLC): While GC is more common, HPLC can also be used, especially for preparative separations.[18] Silver ion HPLC (Ag-HPLC) is particularly powerful for separating isomers based on unsaturation.[11][19][20]

Q3: What are the optimal storage conditions for high-purity Eicos-11-enoic acid?

Monounsaturated fatty acids are susceptible to oxidation at the double bond, which can lead to the formation of peroxides, aldehydes, and other degradation products.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent oxidation.

• Temperature: Store at low temperatures, preferably -20°C or -80°C for long-term storage.

• Light: Protect from light by using amber vials or by storing in the dark.

• Solvent: If stored in solution, use a deoxygenated solvent. Small amounts of an antioxidant like BHT (butylated hydroxytoluene) can be added.

Section 3: Key Experimental Protocols

Protocol 3.1: Synthesis of (Z)-Eicos-11-enoic Acid via Wittig Reaction

This protocol describes the synthesis starting from nonyltriphenylphosphonium bromide and methyl 11-oxoundecanoate, followed by ester hydrolysis.

Step 1: Ylide Formation

• Under an Argon atmosphere, add nonyltriphenylphosphonium bromide (1.1 eq) to a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar.

• Add anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add sodium bis(trimethylsilyl)amide (NaHMDS) (1.0 M in THF, 1.1 eq) dropwise.

• Allow the mixture to stir at room temperature for 1 hour. The formation of the deep orange/red ylide indicates a successful reaction.

Step 2: Wittig Reaction

• Cool the ylide solution back to 0 °C.

• In a separate flask, dissolve methyl 11-oxoundecanoate (1.0 eq) in anhydrous THF.

• Add the aldehyde solution dropwise to the ylide solution via a syringe or dropping funnel.

• Allow the reaction to warm to room temperature and stir overnight.

Step 3: Workup and Purification of Methyl Ester

• Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product (methyl (Z)-eicos-11-enoate) by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient. The triphenylphosphine oxide byproduct is more polar and will elute later.

Step 4: Saponification (Ester Hydrolysis)

• Dissolve the purified methyl ester in a mixture of methanol and water.

• Add potassium hydroxide (KOH) (3-5 eq) and heat the mixture to reflux for 2-4 hours.

• Cool the solution to room temperature and remove the methanol under reduced pressure.

• Acidify the remaining aqueous solution to pH ~2 with 1M HCl.

• Extract the desired fatty acid with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield high-purity (Z)-Eicos-11-enoic acid.

Protocol 3.2: Purity Analysis by GC-MS (as FAME)

Step 1: Derivatization to Fatty Acid Methyl Ester (FAME)

• Dissolve ~5 mg of the synthesized Eicos-11-enoic acid in 1 mL of toluene in a screw-cap vial.

• Add 2 mL of 1% sulfuric acid in methanol.

• Cap the vial tightly and heat at 50 °C for 2 hours.

• After cooling, add 2 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize the acid.

• Add 2 mL of hexane, vortex thoroughly, and allow the layers to separate.

• Carefully transfer the upper hexane layer containing the FAME to a clean GC vial.

Step 2: GC-MS Analysis

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: Use a polar capillary column suitable for FAME isomer separation (e.g., Agilent J&W CP-Sil 88, 60 m x 0.25 mm x 0.20 µm).

• Injection: Inject 1 µL of the FAME solution.

• Oven Program: Start at 140 °C, hold for 5 min, then ramp to 240 °C at 4 °C/min.

• Carrier Gas: Helium.

• Data Analysis: Identify peaks by comparing their mass spectra to a library (e.g., NIST) and their retention times to an authentic standard. Quantify the relative peak areas to determine purity and the E/Z isomer ratio.

Section 4: Visual Diagrams

Caption: Workflow for the Wittig synthesis of (Z)-Eicos-11-enoic acid.

Caption: Decision tree for selecting a purification method.

References

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Minimizing ion suppression for gondoic acid in electrospray ionization

A Guide to Minimizing Ion Suppression in Electrospray Ionization (ESI) Mass Spectrometry

Welcome to the technical support guide for the analysis of gondoic acid using ESI-MS. This resource is designed for researchers, scientists, and drug development professionals who are encountering challenges with ion suppression, a common phenomenon that can severely impact data quality, reproducibility, and sensitivity. Here, we will explore the root causes of this issue and provide actionable, field-tested solutions in a practical Q&A format.

Part 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the analysis of gondoic acid.

Question 1: My gondoic acid peak is inconsistent or has disappeared after introducing a new sample matrix. What is the likely cause and how can I fix it?

Answer:

This is a classic sign of severe ion suppression . Gondoic acid (20:1n-9), being a long-chain monounsaturated fatty acid, is particularly susceptible to this effect, especially when analyzed in complex matrices like plasma, serum, or tissue homogenates.

The Causality: Electrospray ionization is a competitive process. Molecules in the ESI droplet compete for a limited number of charge sites and for access to the droplet surface to be released into the gas phase. When a co-eluting, non-volatile component (like salts, phospholipids, or detergents) is present in high concentration, it can monopolize the ionization process, effectively "suppressing" the signal of your target analyte, gondoic acid.

Troubleshooting Workflow:

Here is a systematic approach to diagnose and resolve this issue:

Caption: Workflow for diagnosing and mitigating matrix-induced ion suppression.

Step-by-Step Mitigation Protocols:

• Confirm Matrix Effect via Post-Column Infusion:

  • Set up a 'T' junction after your analytical column, before the ESI source.

  • Continuously infuse a standard solution of gondoic acid at a low flow rate (e.g., 5-10 µL/min).

  • Inject a blank, extracted sample of your matrix onto the column.

  • Monitor the gondoic acid signal. A significant dip in the signal as the matrix components elute confirms ion suppression.

• Enhance Sample Preparation:

  • For Plasma/Serum: Phospholipids are a primary cause of suppression for fatty acids. A targeted phospholipid removal (PLR) solid-phase extraction (SPE) is highly effective. Alternatively, a simple protein precipitation followed by liquid-liquid extraction (LLE) can provide a cleaner sample.

  • Liquid-Liquid Extraction (LLE) Protocol:

    • To 100 µL of plasma, add 300 µL of cold isopropanol containing an internal standard (e.g., C17:0).

    • Vortex for 1 minute to precipitate proteins.

    • Centrifuge at 14,000 x g for 10 minutes.

    • Transfer the supernatant to a new tube.

    • Add 600 µL of a hexane/methyl-tert-butyl ether (MTBE) mixture (1:1, v/v).

    • Vortex for 2 minutes and centrifuge for 5 minutes.

    • Transfer the upper organic layer, which contains the lipids, to a clean tube.

    • Evaporate to dryness under a stream of nitrogen and reconstitute in the mobile phase.

Question 2: I see a strong gondoic acid signal in my standards, but the signal-to-noise ratio is poor in my real samples, even after sample cleanup. What mobile phase modifications can I try?

Answer:

This issue often points to suboptimal mobile phase composition, which fails to adequately support the ionization of gondoic acid in the negative ion mode, the preferred mode for fatty acid analysis.

The Causality: In negative mode ESI, the analyte must readily deprotonate to form [M-H]⁻ ions. The efficiency of this process is highly dependent on the pH and the additives in the mobile phase. While organic solvents like acetonitrile and methanol are necessary for reversed-phase chromatography, their properties can hinder the formation of stable gas-phase ions if not properly modified.

Mobile Phase Optimization Strategies:

The goal is to use additives that are volatile and can facilitate deprotonation without forming strong adducts that split the signal.

Additive Type	Recommended Additive	Typical Concentration	Rationale & Key Considerations
Weak Base	Ammonium Hydroxide (NH₄OH)	0.05% - 0.2%	Increases mobile phase pH, promoting the deprotonation of the carboxylic acid group of gondoic acid. It is volatile and generally compatible with MS.
Volatile Buffer	Ammonium Acetate (NH₄OAc)	2-10 mM	Helps to stabilize the spray and provides a source of acetate ions which can accept a proton from gondoic acid. It's a good starting point for method development.
Solvent Modifier	Isopropanol (IPA)	5% - 15% in Mobile Phase B	Adding a small percentage of IPA can improve the desolvation of larger analyte molecules like gondoic acid in the ESI source, leading to a more efficient release of gas-phase ions.

Experimental Protocol: Mobile Phase Additive Screening

• Prepare Stock Solutions: Create 1% (v/v) ammonium hydroxide and 1 M ammonium acetate stock solutions.

• Prepare Mobile Phases:

  • Mobile Phase A: 95:5 Water:Acetonitrile

  • Mobile Phase B: 95:5 Acetonitrile:Water

• Test Condition 1 (Baseline): Run your standard method with no additives.

• Test Condition 2 (Ammonium Hydroxide): Add 0.1% NH₄OH to both Mobile Phase A and B.

• Test Condition 3 (Ammonium Acetate): Add 5 mM NH₄OAc to both Mobile Phase A and B.

• Analyze Results: Inject a consistent concentration of gondoic acid standard under each condition. Compare the peak intensity, peak shape, and signal-to-noise ratio to determine the optimal additive.

Part 2: Frequently Asked Questions (FAQs)

This section covers broader, foundational questions regarding the analysis of gondoic acid by ESI-MS.

FAQ 1: Why is ion suppression such a significant problem for fatty acids like gondoic acid?

Gondoic acid's structure—a long, nonpolar hydrocarbon tail with a single polar carboxylic acid head—makes it prone to suppression for two main reasons:

• Competition with Phospholipids: In biological samples, phospholipids are abundant and structurally similar. They have a polar head group and nonpolar tails. During reversed-phase chromatography, they often elute in a broad peak that can overlap with many fatty acids, causing significant competitive suppression in the ESI source.

• Surface Activity: Like other lipids, gondoic acid is surface-active. In the ESI droplet, it competes with salts and other matrix components for a position at the droplet surface, which is the primary site for ion evaporation. High concentrations of other surface-active molecules can exclude gondoic acid from this critical region, preventing its efficient ionization.

Caption: Diagram illustrating competitive ionization at the ESI droplet surface.

FAQ 2: Should I use an internal standard for gondoic acid analysis? If so, which one?

Absolutely. Using a proper internal standard (IS) is critical for reliable quantification and is your best defense against unpredictable ion suppression. An ideal IS should not be present in the sample, should have similar chemical properties and ionization efficiency to gondoic acid, and should elute close to it chromatographically.

Recommended Internal Standards:

• Stable Isotope-Labeled (SIL) Gondoic Acid (e.g., gondoic acid-d4): This is the "gold standard." It is chemically identical to the analyte, so it co-elutes perfectly and experiences the exact same degree of ion suppression. Any loss of signal will affect both the analyte and the IS equally, leading to a stable analyte/IS ratio and highly accurate quantification.

• Odd-Chain Fatty Acid (e.g., Heptadecanoic Acid, C17:0): This is a cost-effective and widely used alternative. As an odd-chain fatty acid, it is generally absent or at very low levels in most biological systems. Its chemical properties are very similar to gondoic acid, meaning it will behave similarly during extraction and ionization.

FAQ 3: Can my choice of chromatographic column affect ion suppression?

Yes, significantly. The goal of chromatography in LC-MS is not just to separate analytes from each other, but to separate them from the bulk of the matrix components that cause suppression.

• Column Chemistry: A C18 column is the standard choice for fatty acid analysis. Using a column with high surface area and good end-capping will provide better retention and peak shape for gondoic acid.

• Column Dimensions:

  • Narrower Internal Diameter (ID) Columns (e.g., 2.1 mm): These columns increase sensitivity by reducing analyte dilution. This can produce a more concentrated band of analyte eluting into the MS, which can sometimes overcome moderate suppression by improving the analyte-to-interferent ratio in the ESI droplet at that specific point in time.

  • Shorter Columns with Smaller Particles (e.g., <2 µm): These are used in UHPLC systems to achieve very fast and highly efficient separations. The sharp, narrow peaks generated can help gondoic acid elute in a very tight band, potentially moving it away from broader peaks of interfering matrix components.

By optimizing your chromatography to resolve gondoic acid from major matrix components like phospholipids, you can ensure that it enters the ESI source at a time when competition for ionization is minimal.

References

• King, R., Bonfiglio, R., Fernandez-Metzler, C., Miller-Stein, C., & Olah, T. (2000). Mechanistic investigation of ionization suppression in electrospray ionization. Journal of the American Society for Mass Spectrometry, 11(11), 942-950. [Link]

• Little, J. L., Wempe, M. F., & Buchanan, C. M. (2006). Liquid chromatography-mass spectrometry/mass spectrometry method for the determination of ZD6126 and its metabolites in human plasma. Journal of Chromatography B, 834(1-2), 195-204. [Link]

• Kionka, C., & Lendl, B. (2004). On-line monitoring of the production of biodiesel by FT-Raman spectroscopy and LCxMS. Journal of the American Oil Chemists' Society, 81(1), 1-6. [Link]

• Lojková, L., Holčapek, M., & Gillerová, M. (2010). Characterization of triacylglycerol and diacylglycerol composition of plant oils using high-performance liquid chromatography–atmospheric pressure chemical ionization mass spectrometry. Journal of Chromatography A, 1217(41), 6467-6475. [Link]

• Annesley, T. M. (2003). Ion suppression in mass spectrometry. Clinical Chemistry, 49(7), 1041-1044. [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: a review. Rapid Communications in Mass Spectrometry, 19(3), 401-407. [Link]

Reference Data & Comparative Studies

Validation of Eicos-11-enoic Acid as a Schizophrenia Biomarker: A Comparative and Methodological Guide

This guide provides an in-depth analysis of the current standing of Eicos-11-enoic acid as a potential biomarker for schizophrenia. It is intended for researchers, scientists, and drug development professionals seeking to understand the validation process, comparative landscape, and methodological considerations for this and other candidate biomarkers in psychiatric disorders. We will explore the initial findings, compare its potential against other markers, and provide detailed experimental protocols for its quantification.

The Imperative for Objective Biomarkers in Schizophrenia

Schizophrenia is a severe and chronic psychiatric disorder characterized by a complex and heterogeneous presentation of symptoms.[1][2] Currently, diagnosis relies on clinical interviews and behavioral observations, which can be subjective and are often complicated by overlapping symptoms with other mental illnesses.[2][3] This diagnostic ambiguity highlights the urgent need for objective, quantifiable biological markers (biomarkers) to aid in early diagnosis, predict treatment response, and facilitate the development of novel therapeutic strategies.[3][4][5][6]

Lipidomics, the large-scale study of lipids in biological systems, has emerged as a promising field for biomarker discovery in schizophrenia.[7][8] There is growing evidence suggesting that disturbances in lipid metabolism and signaling pathways play a significant role in the pathophysiology of the disorder.[9][10][11]

Eicos-11-enoic Acid: A Novel Candidate Biomarker

Recent metabolomic studies have brought cis-11-eicosenoic acid (also known as gondoic acid) into focus as a potential biomarker for schizophrenia. A key study utilizing capillary electrophoresis and liquid chromatography-time-of-flight mass spectrometry (LC-TOFMS) found that levels of cis-11-eicosenoic acid were significantly higher in patients experiencing an acute psychotic episode compared to those in remission.[1] This finding suggests that Eicos-11-enoic acid may serve as a "state marker," reflecting the current severity of psychosis.

Cis-11-eicosenoic acid is a monounsaturated omega-9 fatty acid. While its precise role in the central nervous system is still under investigation, its elevation during acute psychosis could be linked to several pathophysiological processes implicated in schizophrenia, such as membrane fluidity, inflammatory responses, and eicosanoid signaling pathways.[9][12][13]

Comparative Analysis: Eicos-11-enoic Acid vs. Other Schizophrenia Biomarkers

Eicos-11-enoic acid is one of many molecules being investigated as a potential biomarker for schizophrenia. A comprehensive evaluation requires a comparison with other leading candidates from different molecular classes.

Biomarker Category	Candidate Biomarker(s)	Key Findings in Schizophrenia	Potential Utility
Lipids	Eicos-11-enoic acid	Significantly higher levels in acute psychosis compared to remission.[1]	State marker of psychosis severity.
Palmitic acid	Identified as a potential marker for distinguishing schizophrenic patients from healthy controls.[4][5]	Diagnostic marker.
Arachidonic acid (AA)	Altered levels observed in some studies, with correlations to symptom severity.[12][14]	Trait and state marker.
Sphingomyelins	Abnormalities in sphingomyelin content in red blood cell membranes associated with schizophrenia diagnosis and symptom severity.[15]	Trait and diagnostic marker.
Neurotransmitters & Metabolites	Glutamate	A meta-analysis reported higher blood glutamate levels in schizophrenia patients compared to controls.[16] However, this is not specific to schizophrenia.[16]	Diagnostic marker (with limited specificity).
Lactate	Elevated blood lactate levels have been correlated with clinical and neuroimaging parameters in schizophrenia.[17]	Diagnostic and prognostic marker.
Inflammatory Markers	Interleukin-2 (IL-2)	Higher plasma levels of IL-2 may be a promising schizophrenia-specific biomarker.[16]	Diagnostic and theranostic marker.

The Biomarker Validation Workflow: A Roadmap for Clinical Utility

The journey of a candidate biomarker from initial discovery to clinical application is a rigorous, multi-stage process.[18][19] This workflow ensures the analytical and clinical validity of the biomarker.

Caption: A generalized workflow for biomarker validation.

Experimental Protocols for Eicos-11-enoic Acid Quantification

Accurate and reproducible quantification is the cornerstone of biomarker validation.[18] Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are powerful techniques for the analysis of fatty acids like Eicos-11-enoic acid in biological samples.[20][21]

Protocol 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is adapted from standard methods for fatty acid analysis in plasma.[22][23][24]

Objective: To quantify the total amount of Eicos-11-enoic acid in a plasma sample.

Principle: Fatty acids are first liberated from their esterified forms by hydrolysis, then derivatized to form volatile esters (e.g., pentafluorobenzyl esters), which are then separated and quantified by GC-MS.

Workflow Diagram:

Caption: Workflow for GC-MS analysis of Eicos-11-enoic acid.

Step-by-Step Methodology:

• Sample Preparation:

  • To a 50 µL plasma sample in a glass tube, add 50 µL of an internal standard mix containing a known concentration of deuterated Eicos-11-enoic acid.[24]

• Hydrolysis:

  • Add 1 mL of a 9:1 mixture of acetonitrile and 6N HCl.

  • Incubate at 100°C for 45 minutes.

  • Add 1 mL of a 9:1 mixture of methanol and 10N NaOH.

  • Incubate again at 100°C for 45 minutes to ensure complete release of esterified fatty acids.[24]

• Extraction:

  • Acidify the sample by adding 180 µL of 6N HCl.

  • Add 3 mL of hexane, vortex for 2 minutes, and centrifuge to separate the phases.

  • Carefully transfer the upper hexane layer containing the fatty acids to a new glass tube.

• Derivatization:

  • Evaporate the hexane under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 25 µL of 1% diisopropylethylamine in acetonitrile.

  • Add 25 µL of 1% pentafluorobenzyl (PFB) bromide in acetonitrile and incubate at room temperature for 20 minutes.[23]

• GC-MS Analysis:

  • Dry the derivatized sample under nitrogen and dissolve the residue in 50 µL of isooctane.

  • Inject 1 µL of the sample onto a suitable capillary column (e.g., HP-88) in a GC-MS system.

  • Use negative chemical ionization (NCI) for high sensitivity.

  • Monitor the characteristic ions for both native and deuterated Eicos-11-enoic acid PFB esters.

• Quantification:

  • Generate a standard curve using known concentrations of Eicos-11-enoic acid and the internal standard.

  • Calculate the concentration of Eicos-11-enoic acid in the sample by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Protocol 2: Quantification by Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UHPLC-MS)

This protocol is based on global lipidomics profiling methods.[25][26]

Objective: To quantify Eicos-11-enoic acid as part of a broader lipid profile in a plasma sample.

Principle: Lipids are extracted from the plasma and separated using reversed-phase liquid chromatography. The separated lipids are then ionized and detected by a high-resolution mass spectrometer.

Workflow Diagram:

Caption: Workflow for UHPLC-MS lipidomics analysis.

Step-by-Step Methodology:

• Lipid Extraction:

  • To 20 µL of plasma, add a mixture of internal standards.

  • Add 225 µL of cold methanol and vortex.

  • Add 750 µL of methyl-tert-butyl ether (MTBE) and vortex for 10 minutes at 4°C.

  • Add 188 µL of water, vortex for 1 minute, and centrifuge at 14,000 x g for 15 minutes.

  • Collect the upper organic phase containing the lipids.

• UHPLC Separation:

  • Inject the lipid extract onto a reversed-phase column (e.g., C18).

  • Use a gradient elution with mobile phases typically consisting of water, acetonitrile, and isopropanol with additives like formic acid and ammonium formate.

• Mass Spectrometric Detection:

  • Couple the UHPLC system to a high-resolution mass spectrometer (e.g., QTOF or Orbitrap) equipped with an electrospray ionization (ESI) source.[25]

  • Acquire data in both positive and negative ion modes to cover a broad range of lipid classes.

  • For Eicos-11-enoic acid, negative ion mode is typically more sensitive.

• Data Processing and Quantification:

  • Process the raw data using specialized software to detect, align, and integrate chromatographic peaks.

  • Identify Eicos-11-enoic acid based on its accurate mass and retention time, confirmed by fragmentation data (MS/MS) if necessary.

  • Quantify relative abundance by normalizing to an appropriate internal standard.

Mechanistic Insights: Eicosanoid Signaling in Schizophrenia

Eicosanoids are signaling molecules derived from 20-carbon fatty acids, such as arachidonic acid (AA).[27] Disturbances in eicosanoid signaling have been implicated in the pathophysiology of schizophrenia.[9][12][13] These disturbances may be linked to altered immune responses and neurotransmitter signaling.[14] For instance, the activation of phospholipase A2 (PLA2), an enzyme that releases fatty acids from membrane phospholipids, is a key step in eicosanoid production and has been found to be altered in schizophrenia.[9]

Caption: Simplified arachidonic acid cascade.

Conclusion and Future Perspectives

Eicos-11-enoic acid presents a promising, albeit early-stage, candidate as a state-dependent biomarker for psychosis in schizophrenia.[1] Its validation requires a systematic approach, encompassing rigorous analytical and clinical studies. The comparison with other potential biomarkers underscores the multifactorial nature of schizophrenia and the likely utility of a biomarker panel rather than a single marker for robust clinical application.

Future research should focus on:

• Replication and Validation: Independent, large-scale cohort studies are needed to confirm the association between Eicos-11-enoic acid and acute psychosis.

• Specificity: Investigating the levels of Eicos-11-enoic acid in other psychiatric disorders to determine its specificity for schizophrenia-related psychosis.

• Mechanistic Studies: Elucidating the precise role of Eicos-11-enoic acid in the neurobiology of schizophrenia.

The methodologies outlined in this guide provide a framework for the robust evaluation of Eicos-11-enoic acid and other lipid-based biomarkers, with the ultimate goal of translating these findings into clinically useful tools to improve the lives of individuals with schizophrenia.

References

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• Title: Phospholipid, arachidonate and eicosanoid signaling in schizophrenia | OCL Source: OCL Journal URL: [Link]

• Title: Application of Lipidomics in Psychiatry: Plasma-Based Potential Biomarkers in Schizophrenia and Bipolar Disorder - MDPI Source: MDPI URL: [Link]

• Title: Eicosanoids Derived From Arachidonic Acid and Their Family Prostaglandins and Cyclooxygenase in Psychiatric Disorders - PMC Source: PubMed Central URL: [Link]

• Title: High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - NIH Source: National Institutes of Health URL: [Link]

• Title: Membrane lipidomics in schizophrenia patients: a correlational study with clinical and cognitive manifestations - PubMed Source: PubMed URL: [Link]

• Title: Phospholipid, arachidonate and eicosanoid signaling in schizophrenia Source: OCL Journal URL: [Link]

• Title: Phospholipids and insulin resistance in psychosis: a lipidomics study of twin pairs discordant for schizophrenia - PubMed Central Source: PubMed Central URL: [Link]

• Title: Unveiling the Essential Criteria for Validating Clinical Biomarkers: A Comprehensive Guide Source: Oxford Global URL: [Link]

• Title: Quantitation of total fatty acids in plasma and serum by GC-NCI-MS - PMC Source: PubMed Central URL: [Link]

• Title: Alterations of eicosanoids and related mediators in patients with schizophrenia - PubMed Source: PubMed URL: [Link]

• Title: Article: Understanding Regulation and Validation Processes for Biomarkers Source: Medpace URL: [Link]

• Title: Neuroimaging Biomarkers in Schizophrenia - PMC Source: PubMed Central URL: [Link]

• Title: Biomarker-based clinical trials: study design and regulatory requirements Source: memo - Magazine of European Medical Oncology URL: [Link]

• Title: The Consortium on the Genetics of Endophenotypes in Schizophrenia: Model Recruitment, Assessment, and Endophenotyping Methods for a Multisite Collaboration Source: ResearchGate URL: [Link]

• Title: The Consortium on the Genetics of Schizophrenia: neurocognitive endophenotypes - PubMed Source: PubMed URL: [Link]

• Title: Genome-wide linkage analyses of 12 endophenotypes for schizophrenia from the Consortium on the Genetics of Schizophrenia - PubMed Source: PubMed URL: [Link]

• Title: A dose-ranging exploratory study of the effects of ethyl-eicosapentaenoate in patients with persistent schizophrenic symptoms - PubMed Source: PubMed URL: [Link]

• Title: A Guide to Biomarker Validation Source: Sonrai Analytics URL: [Link]

• Title: BIOMARKER STUDY Evaluation Guidelines Source: National Cancer Institute URL: [Link]

• Title: Biomarkers in schizophrenia: A focus on blood based diagnostics and theranostics - PMC Source: PubMed Central URL: [Link]

• Title: Treatment of Schizophrenia With an Omega-3 Fatty Acid (EPA) and Antioxidants Source: ClinicalTrials.gov URL: [Link]

• Title: Consensus on potential biomarkers developed for use in clinical tests for schizophrenia Source: General Psychiatry URL: [Link]

• Title: (PDF) Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples Source: ResearchGate URL: [Link]

• Title: Eicosapentaenoic acid in the treatment of schizophrenia and depression: rationale and preliminary double-blind clinical trial re Source: Visolie-Info URL: [Link]

• Title: Automated Sample Preparation for Profiling Fatty Acids in Blood and Plasma using the Agilent 7693 ALS Source: Agilent URL: [Link]

• Title: Two Double-Blind Placebo-Controlled Pilot Studies of Eicosapentaenoic Acid in the Treatment of Schizophrenia - PubMed Source: PubMed URL: [Link]

• Title: Consensus on potential biomarkers developed for use in clinical tests for schizophrenia Source: General Psychiatry URL: [Link]

• Title: The Perspectives of Early Diagnosis of Schizophrenia Through the Detection of Epigenomics-Based Biomarkers in iPSC-Derived Neurons Source: Frontiers URL: [Link]

• Title: Genome-wide Association of Endophenotypes for Schizophrenia From the Consortium on the Genetics of Schizophrenia (COGS) Study Source: ResearchGate URL: [Link]

• Title: Consortium on the Genetics of Schizophrenia: Neurocognitive Endophenotypes Source: Oxford Academic URL: [Link]

• Title: Randomized, placebo-controlled study of ethyl-eicosapentaenoic acid as supplemental treatment in schizophrenia - PubMed Source: PubMed URL: [Link]

• Title: Molecular Mechanism Biomarkers Predict Diagnosis in Schizophrenia and Schizoaffective Psychosis, with Implications for Treatment - MDPI Source: MDPI URL: [Link]

• Title: Consensus on potential biomarkers developed for use in clinical tests for schizophrenia Source: General Psychiatry URL: [Link]

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A Comparative Analysis of Eicos-11-enoic Acid and Oleic Acid: A Guide for Researchers

In the intricate world of lipidomics, the nuanced differences between fatty acids can have profound impacts on cellular function and metabolic pathways. This guide offers a detailed comparative analysis of two key monounsaturated fatty acids: Eicos-11-enoic acid (Gondoic acid) and Oleic acid. Designed for researchers, scientists, and drug development professionals, this document provides a comprehensive overview of their physicochemical properties, biological roles, and metabolic pathways, supported by established experimental protocols to facilitate further investigation.

Introduction: Unveiling Two Closely Related Fatty Acids

Oleic acid (18:1 n-9) is the most abundant monounsaturated fatty acid in nature, widely recognized for its roles in membrane fluidity, cellular signaling, and as a key component of a healthy diet.[1] Eicos-11-enoic acid (20:1 n-9), also known as gondoic acid, is a longer-chain monounsaturated fatty acid. It is a direct metabolic derivative of oleic acid, formed through the enzymatic action of fatty acid elongases.[2][3] While structurally similar, the two additional carbons in eicos-11-enoic acid's acyl chain impart distinct physicochemical and biological properties that are of significant interest in various research fields.

Physicochemical Properties: A Tale of Two Carbon Atoms

The seemingly minor difference of two carbons in their acyl chains leads to notable variations in the physical and chemical characteristics of eicos-11-enoic acid and oleic acid. These differences can influence their incorporation into cellular membranes and their roles in biological systems.

Property	Eicos-11-enoic Acid (Gondoic Acid)	Oleic Acid
Molecular Formula	C20H38O2	C18H34O2
Molecular Weight	310.51 g/mol [4]	282.47 g/mol [5]
Melting Point	23-24 °C[4]	13-14 °C[5]
Boiling Point	~426.3 °C (estimated)[6]	360 °C[1]
Water Solubility	Practically insoluble[6]	Insoluble[7]
Solubility in Organic Solvents	Soluble in ethanol.[8]	Miscible with ethanol, ether, acetone, chloroform.[5]
Appearance	Solid	Colorless to pale yellow oily liquid[7]

The higher melting point of eicos-11-enoic acid is a direct consequence of its longer hydrocarbon chain, which allows for stronger van der Waals interactions between molecules. This seemingly subtle difference has implications for membrane fluidity, as longer acyl chains tend to decrease membrane fluidity.[9]

Biological Significance and Comparative Effects

While oleic acid's biological roles are well-documented, research into the specific functions of eicos-11-enoic acid is an emerging field. Understanding their comparative effects is crucial for elucidating their individual contributions to cellular health and disease.

Membrane Fluidity and Structure

The composition of fatty acids within cellular membranes is a critical determinant of their fluidity and, consequently, their function.[10] Unsaturated fatty acids, with their characteristic "kinks" in the acyl chain, generally increase membrane fluidity compared to their saturated counterparts.[9]

• Oleic Acid: As a C18:1 fatty acid, oleic acid plays a significant role in maintaining the fluid mosaic nature of cell membranes.

• Eicos-11-enoic Acid: The longer C20:1 acyl chain of gondoic acid is expected to have a more ordering effect on the membrane compared to oleic acid, potentially leading to a decrease in membrane fluidity.[9] This hypothesis, however, warrants direct experimental verification.

Metabolic Pathways

Oleic acid and eicos-11-enoic acid are metabolically linked through the fatty acid elongation pathway.

Caption: Metabolic relationship between oleic acid and eicos-11-enoic acid.

The elongation of oleic acid to eicos-11-enoic acid is catalyzed by a family of enzymes known as Elongation of Very Long Chain Fatty Acids proteins (ELOVLs).[2][3] Specifically, ELOVL6 has been identified as a key enzyme in the elongation of C16 and C18 fatty acids.[11]

Gene Expression and Cellular Signaling

Fatty acids are not merely structural components or energy sources; they are also potent signaling molecules that can modulate gene expression.

• Oleic Acid: Oleic acid is known to regulate the expression of numerous genes involved in lipid metabolism. For instance, it can influence the expression of genes related to fatty acid oxidation.[12]

• Eicos-11-enoic Acid: Gondoic acid has been shown to possess anti-inflammatory properties by reducing the production of reactive oxygen species (ROS) and inhibiting specific signaling pathways.[13] However, a direct comparative analysis of the gene expression profiles induced by oleic acid versus gondoic acid is an area ripe for investigation.

Experimental Protocols for Comparative Analysis

To facilitate further research into the comparative biology of eicos-11-enoic acid and oleic acid, we provide the following detailed experimental protocols.

Protocol 1: Analysis of Fatty Acid Composition by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol allows for the precise quantification of the incorporation of eicos-11-enoic acid and oleic acid into cellular lipids.

Objective: To determine the relative abundance of eicos-11-enoic acid and oleic acid in total cellular lipids after supplementation.

Methodology:

• Cell Culture and Fatty Acid Supplementation:

  • Culture cells of interest (e.g., hepatocytes, adipocytes) to 80-90% confluency.

  • Incubate cells with serum-free media containing either eicos-11-enoic acid or oleic acid complexed to fatty acid-free bovine serum albumin (BSA) at a desired concentration (e.g., 100 µM) for a specified time (e.g., 24 hours). Include a BSA-only vehicle control.

• Lipid Extraction:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells and extract total lipids using a modified Bligh-Dyer method with a chloroform:methanol:water (2:1:0.8 v/v/v) solvent system.[14]

• Fatty Acid Methyl Ester (FAME) Derivatization:

  • Evaporate the lipid extract to dryness under a stream of nitrogen.

  • Transesterify the fatty acids to their corresponding methyl esters by incubating with 1% sulfuric acid in methanol at 50°C for 2 hours.

• GC-MS Analysis:

  • Extract the FAMEs with hexane.

  • Inject the hexane layer into a gas chromatograph coupled to a mass spectrometer (GC-MS).

  • Separate FAMEs on a suitable capillary column (e.g., a wax-type column).

  • Identify and quantify individual FAMEs by comparing their retention times and mass spectra to known standards.

Caption: Workflow for GC-MS analysis of cellular fatty acid composition.

Protocol 2: Assessment of Membrane Fluidity using Laurdan GP Spectroscopy

This protocol provides a method to experimentally compare the effects of eicos-11-enoic acid and oleic acid on cell membrane fluidity.

Objective: To measure changes in membrane fluidity in live cells upon incorporation of eicos-11-enoic acid versus oleic acid.

Methodology:

• Cell Culture and Fatty Acid Loading:

  • Culture cells on glass-bottom dishes suitable for microscopy.

  • Incubate cells with eicos-11-enoic acid or oleic acid as described in Protocol 1.

• Laurdan Staining:

  • Wash the cells with PBS.

  • Incubate the cells with a solution of Laurdan (a fluorescent dye sensitive to the polarity of its environment) in serum-free media for 30-60 minutes at 37°C.[15][16]

• Fluorescence Microscopy and GP Calculation:

  • Wash the cells to remove excess dye.

  • Acquire fluorescence images using a two-photon or confocal microscope equipped with appropriate filters to collect emission at two different wavelengths (e.g., 435 nm and 490 nm).[16][17]

  • Calculate the Generalized Polarization (GP) value for each pixel using the formula: GP = (I435 - I490) / (I435 + I490).[17] Higher GP values indicate lower membrane fluidity.

• Data Analysis:

  • Compare the average GP values of cells treated with eicos-11-enoic acid, oleic acid, and the vehicle control to determine the relative effects on membrane fluidity.

Protocol 3: Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

This protocol allows for the investigation of the differential effects of eicos-11-enoic acid and oleic acid on the expression of genes involved in lipid metabolism.

Objective: To compare the expression levels of key lipid metabolism genes in response to treatment with eicos-11-enoic acid versus oleic acid.

Methodology:

• Cell Treatment and RNA Extraction:

  • Treat cells with eicos-11-enoic acid, oleic acid, or vehicle control as described in Protocol 1.

  • Harvest the cells and extract total RNA using a suitable commercial kit.

• cDNA Synthesis:

  • Reverse transcribe the RNA into complementary DNA (cDNA) using a reverse transcriptase enzyme and appropriate primers.

• qPCR:

  • Perform qPCR using a SYBR Green-based detection method with primers specific for target genes involved in lipid metabolism (e.g., SCD1, ELOVL6, CPT1, ACACA) and a stable housekeeping gene for normalization (e.g., GAPDH, ACTB).[18][19]

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method.

  • Compare the fold change in gene expression between the different treatment groups.

Safety and Handling

Both eicos-11-enoic acid and oleic acid are generally considered to have low toxicity. However, standard laboratory safety precautions should always be observed.

• Eicos-11-enoic Acid: May cause skin, eye, and respiratory irritation.[20]

• Oleic Acid: May cause mild skin and eye irritation.[12][21] It is a combustible liquid.[12]

Always handle these compounds in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Store in a cool, dry place, away from oxidizing agents.[21][22]

Conclusion and Future Directions

The comparative analysis of eicos-11-enoic acid and oleic acid reveals that while they are closely related metabolically, their distinct chain lengths likely confer unique biological activities. Oleic acid's role in cellular physiology is well-established, whereas the specific functions of eicos-11-enoic acid are an area of active investigation with potential implications for inflammation and metabolic diseases.

The experimental protocols provided in this guide offer a framework for researchers to directly compare the effects of these two fatty acids on key cellular processes. Future research should focus on:

• Direct comparative studies on a wider range of cell types and in vivo models.

• Elucidation of the specific signaling pathways differentially modulated by eicos-11-enoic acid and oleic acid.

• Investigation into the therapeutic potential of modulating the oleic acid to eicos-11-enoic acid ratio in various disease states.

By systematically investigating the similarities and differences between these two monounsaturated fatty acids, the scientific community can gain a more comprehensive understanding of the intricate roles of lipids in health and disease.

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A Comparative Guide to the Biological Activity of Cis vs. Trans Eicosenoic Acid Isomers

Abstract

The geometric configuration of fatty acids plays a pivotal role in determining their biological function. This guide provides an in-depth comparison of the biological activities of cis and trans isomers of eicosenoic acid, a 20-carbon monounsaturated fatty acid. While structurally similar, the seemingly minor difference in the orientation of hydrogen atoms at the double bond profoundly impacts their metabolic fate, influence on cellular membranes, and role in signaling pathways, particularly those related to inflammation. This document synthesizes experimental data to provide researchers, scientists, and drug development professionals with a clear understanding of the distinct properties of these isomers.

Introduction: The Significance of Geometric Isomerism in Fatty Acids

Eicosenoic acid (20:1) exists in various isomeric forms, with the position and geometry of the double bond dictating its physical and biochemical properties. The cis configuration introduces a "kink" in the fatty acid chain, while the trans configuration results in a more linear structure, similar to that of saturated fatty acids.[1][2] This structural disparity has significant implications for how these molecules are incorporated into biological systems and the downstream effects they elicit.

Cis-eicosenoic acids, such as gondoic acid (cis-11-eicosenoic acid) and paullinic acid (cis-13-eicosenoic acid), are found in various plant oils and marine life.[3][4][5] Mead acid (cis-5,8,11-eicosatrienoic acid), another notable cis isomer, is endogenously synthesized, particularly during essential fatty acid deficiency.[6][7][8] Trans-eicosenoic acid isomers, on the other hand, are less common in nature and are primarily formed during the industrial hydrogenation of vegetable oils, although they can also be produced in smaller amounts by ruminant animals.[9][10] Understanding the distinct biological activities of these isomers is crucial for nutritional science, cellular biology, and the development of therapeutics targeting lipid metabolism and inflammatory diseases.

Differential Impact on Cellular Membranes and Metabolism

The geometry of eicosenoic acid isomers directly influences their incorporation into cell membranes and their subsequent metabolic processing.

Membrane Fluidity and Organization

The bent structure of cis-eicosenoic acid disrupts the tight packing of phospholipids in the cell membrane, thereby increasing membrane fluidity.[1][11][12] In contrast, the linear shape of trans-eicosenoic acid allows it to pack more tightly, similar to saturated fats, which can decrease membrane fluidity.[12] This alteration in membrane dynamics can have a cascade of effects on cellular function, including the activity of membrane-bound proteins and signaling receptors.

Metabolic Pathways and Eicosanoid Production

Cis and trans isomers of eicosenoic acid are metabolized differently by cellular enzymes. For instance, Mead acid, a cis isomer, can be converted by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes into various signaling molecules, some of which may have pro-inflammatory or anti-inflammatory roles.[6][7][8] Specifically, Mead acid is metabolized to leukotrienes C3 and D3, as well as 5-hydroxyeicosatrienoic acid (5-HETrE) and 5-oxoeicosatrienoic acid (5-oxo-ETrE), which can stimulate inflammatory responses.[6]

Trans fatty acids, in general, are poorer substrates for the enzymes involved in eicosanoid synthesis.[13][14] Their incorporation into cell membranes can also displace essential fatty acids like arachidonic acid, thereby altering the profile of eicosanoids produced and potentially modulating inflammatory responses. Some studies on other trans fatty acid isomers, such as elaidic acid, have shown they can have different effects on cellular proliferation and cholesterol metabolism compared to their cis counterparts.[15]

Caption: Metabolic fate of cis- and trans-eicosenoic acid isomers.

Contrasting Roles in Inflammation and Cell Signaling

The structural differences between cis and trans eicosenoic acid isomers lead to distinct effects on inflammatory pathways and cellular signaling.

Inflammatory Responses

Cis-eicosenoic acids have demonstrated varied effects on inflammation. For example, gondoic acid has been shown to alleviate inflammation in Kupffer cells by inhibiting the production of reactive oxygen species (ROS) and downregulating the PKCθ/ERK/STAT3 signaling pathway.[16] Conversely, in a human monocyte cell line, cis-11-eicosenoic acid was found to promote the production of pro-inflammatory cytokines IL-1β and IL-6 while inhibiting the anti-inflammatory cytokine IL-10.[17]

The inflammatory potential of trans fatty acids is a subject of ongoing research. Studies comparing ruminant and industrially produced 18-carbon trans fatty acids (trans-vaccenic and elaidic acid, respectively) have shown differential effects on the inflammatory responses of endothelial cells.[9] This suggests that the specific isomer of trans fatty acid is a critical determinant of its biological effect.

Caption: Differential effects on inflammatory signaling pathways.

Comparative Data Summary

Biological Activity	cis-Eicosenoic Acid Isomers	trans-Eicosenoic Acid Isomers
Membrane Fluidity	Increase	Decrease
Metabolism by COX/LOX	Can be metabolized to eicosanoids[6][7]	Poor substrates, can alter eicosanoid profiles[13][14]
Inflammatory Response	Varied effects: can be pro- or anti-inflammatory depending on the specific isomer and cell type[16][17]	Effects are isomer-dependent and not fully elucidated[9]
Adipogenesis	Some isomers can decrease cellular triglyceride accumulation[18]	Effects are not well-characterized

Experimental Protocols

Assay for Measuring Eicosanoid Production (Adapted from EicosaCell Assay)

This protocol allows for the in-situ detection of eicosanoids produced by cells treated with cis- or trans-eicosenoic acid.[19][20][21]

Materials:

• Cell culture medium (e.g., DMEM)

• cis- and trans-eicosenoic acid isomers

• Cell line of interest (e.g., macrophages, endothelial cells)

• 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDAC)

• Primary antibodies specific to the eicosanoids of interest (e.g., anti-PGE2, anti-LTB4)

• Fluorescently labeled secondary antibodies

• Phosphate-buffered saline (PBS)

• Fixation and permeabilization buffers

Procedure:

• Seed cells in appropriate culture vessels and allow them to adhere.

• Treat cells with cis- or trans-eicosenoic acid (or vehicle control) for a specified time.

• Induce eicosanoid production with a suitable stimulus (e.g., calcium ionophore).

• Immediately fix the cells to cross-link and immobilize newly synthesized eicosanoids at their sites of production using EDAC.[19]

• Permeabilize the cells to allow for antibody entry.

• Incubate with primary antibodies against the target eicosanoids.

• Wash cells to remove unbound primary antibodies.

• Incubate with fluorescently labeled secondary antibodies.

• Wash cells to remove unbound secondary antibodies.

• Visualize and quantify eicosanoid production using fluorescence microscopy.

Caption: Workflow for the EicosaCell-based assay.

Membrane Fluidity Assay

This protocol utilizes fluorescence anisotropy to measure changes in membrane fluidity in response to the incorporation of cis- or trans-eicosenoic acid.[11][22]

Materials:

• Cell line of interest

• cis- and trans-eicosenoic acid isomers

• Fluorescent membrane probe (e.g., 1,6-diphenyl-1,3,5-hexatriene, DPH)

• PBS

• Fluorometer with polarizing filters

Procedure:

• Culture cells to the desired confluency.

• Incubate cells with cis- or trans-eicosenoic acid (or vehicle control) to allow for incorporation into cell membranes.

• Harvest and wash the cells.

• Label the cells with the fluorescent membrane probe DPH.

• Wash the cells to remove excess probe.

• Resuspend the cells in PBS.

• Measure fluorescence anisotropy using a fluorometer. A decrease in anisotropy indicates an increase in membrane fluidity.

Conclusion

The geometric isomerism of eicosenoic acid is a critical determinant of its biological activity. Cis isomers, with their characteristic bent structure, tend to increase membrane fluidity and can be metabolized into a variety of bioactive eicosanoids. In contrast, the linear trans isomers generally decrease membrane fluidity and are poor substrates for eicosanoid-producing enzymes, which can indirectly alter inflammatory signaling. The specific biological effects are highly dependent on the particular isomer and the cellular context. Further research is warranted to fully elucidate the distinct roles of these fatty acid isomers in health and disease, which will be crucial for guiding dietary recommendations and developing novel therapeutic strategies.

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A Senior Application Scientist's Guide to Cellular Uptake: Eicos-11-enoic Acid vs. Gadole-ic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the cellular uptake dynamics of two key positional isomers of eicosenoic acid: Eicos-11-enoic acid (Gondoic acid, 20:1n-9) and Gadoleic acid (9-Eicosenoic acid, 20:1n-11). We move beyond a simple recitation of facts to explore the causal mechanisms that dictate their differential entry into cells, offering both foundational knowledge and actionable experimental protocols for your research.

Introduction: The Significance of Isomeric Distinction

Eicos-11-enoic acid and Gadoleic acid are both 20-carbon monounsaturated fatty acids (MUFAs), sharing the same molecular formula (C20H38O2). Their sole structural difference lies in the position of the cis-double bond. Eicos-11-enoic acid, an omega-9 fatty acid, has its double bond at the 11th carbon from the methyl end, while Gadoleic acid, an omega-11 fatty acid, has it at the 9th position. This seemingly minor shift has significant implications for their biochemical behavior, including how they are recognized and transported across the cell membrane and their subsequent metabolic fate.

Understanding these differences is crucial. Eicos-11-enoic acid is a known constituent of various plant oils, such as jojoba oil, and has been investigated for its immune-stimulatory effects[1]. Gadoleic acid is more commonly found in fish oils. As researchers increasingly target fatty acid metabolism for therapeutic intervention in diseases like cancer, diabetes, and obesity, the ability to dissect the uptake pathways of specific isomers is paramount[2][3].

Table 1: Structural and Chemical Properties

Property	Eicos-11-enoic Acid (Gondoic Acid)	Gadoleic Acid (9-Eicosenoic Acid)
Molecular Formula	C20H38O2	C20H38O2
Molecular Weight	310.5 g/mol	310.5 g/mol
Chain Length	20 Carbons	20 Carbons
Double Bond	cis, at C11 (ω-9)	cis, at C9 (ω-11)
Common Sources	Jojoba oil, nuts, plant oils[4][5]	Fish oils, rapeseed oil[6]
Human Synthesis	Not synthesized de novo by humans[4][7]	Not synthesized de novo by humans

The Cellular Machinery for Fatty Acid Uptake

The entry of long-chain fatty acids (LCFAs) into cells is a sophisticated process, not merely a passive event. It involves a combination of simple diffusion and, more significantly under physiological conditions, protein-facilitated transport[8][9]. The rate of uptake is ultimately driven by the cell's metabolic demand, as intracellular enzymes rapidly "trap" fatty acids by converting them to their acyl-CoA derivatives, preventing their efflux[2][10].

Key protein players in this process include:

• Fatty Acid Translocase (FAT/CD36): A versatile scavenger receptor that binds LCFAs and facilitates their transport across the plasma membrane. Its localization to the membrane is a key regulatory point[8][11].

• Fatty Acid Transport Proteins (FATPs): A family of six proteins that facilitate the import of LCFAs. Many FATPs also possess acyl-CoA synthetase activity, directly coupling transport to metabolic activation[12][13].

• Plasma Membrane Fatty Acid-Binding Proteins (FABPpm): These proteins are thought to concentrate fatty acids at the cell surface, increasing the efficiency of their transport[8][14].

The differential affinity of these transporters for various fatty acid structures, including the position of a double bond, is a primary determinant of selective uptake.

Caption: General mechanisms of long-chain fatty acid (LCFA) cellular uptake.

Experimental Guide: A Comparative Uptake Study

This section provides a robust, self-validating protocol to directly compare the cellular uptake of Eicos-11-enoic acid and Gadoleic acid. The causality behind each step is explained to ensure scientific integrity.

Experimental Objective

To quantify and compare the initial rate of uptake of Eicos-11-enoic acid versus Gadoleic acid in a metabolically active cell line (e.g., 3T3-L1 adipocytes or HepG2 hepatocytes) and to probe the involvement of protein-mediated transport.

Experimental Workflow

Caption: High-level workflow for a comparative fatty acid uptake assay.

Detailed Protocol: Fluorescent Fatty Acid Uptake Assay

This protocol utilizes a fluorescently-tagged fatty acid analog (e.g., BODIPY) for sensitive and real-time detection[15][16]. Commercially available kits provide pre-made reagents and often include a quenching agent to eliminate extracellular fluorescence without washing steps, simplifying the procedure[3][17].

Materials:

• Cell Line: 3T3-L1 preadipocytes (differentiated into adipocytes) or HepG2 cells.

• Fatty Acids: High-purity Eicos-11-enoic acid and Gadoleic acid.

• Fluorescent Probe: BODIPY™ FL C16 (or custom synthesis of BODIPY-labeled 20:1 isomers).

• Culture Medium: DMEM, Fetal Bovine Serum (FBS), Penicillin-Streptomycin.

• Reagents: Fatty acid-free Bovine Serum Albumin (BSA), Phosphate-Buffered Saline (PBS), Trypsin-EDTA.

• Optional Inhibitors: Phloretin (general inhibitor), Sulfo-N-succinimidyloleate (SSO, inhibits CD36).

• Equipment: 96-well black, clear-bottom plates; fluorescence microplate reader (Ex/Em ~488/523 nm); incubator.

Procedure:

• Cell Seeding:

  • Culture cells to ~80% confluency. For 3T3-L1, differentiate into mature adipocytes as per standard protocols.

  • Seed cells into a 96-well black, clear-bottom plate at a density of 50,000-80,000 cells/well. Allow them to adhere overnight.

  • Causality: A confluent monolayer ensures consistent cell numbers per well, reducing variability. Differentiated adipocytes are used as they are a primary site of fatty acid uptake and metabolism.

• Preparation of Fatty Acid-BSA Working Solutions:

  • Prepare a 5% (w/v) fatty acid-free BSA solution in serum-free DMEM.

  • Prepare 10 mM stock solutions of each unlabeled fatty acid and the BODIPY-labeled fatty acid in ethanol.

  • To prepare a 200 µM working solution (2:1 FA:BSA ratio), slowly add the fatty acid stock solution to the warm (37°C) BSA solution while vortexing. For kinetic studies, a mix of labeled and unlabeled fatty acid is used.

  • Incubate at 37°C for 30 minutes to ensure complete complexation.

  • Causality: Complexing fatty acids to BSA is critical. It mimics their physiological transport in the blood, prevents the formation of cytotoxic micelles, and ensures a defined concentration of "unbound" fatty acid available for uptake[9].

• Assay Execution:

  • Wash cells twice with warm PBS.

  • Add 100 µL of serum-free medium to each well and incubate for 2 hours at 37°C for serum starvation.

  • Causality: Serum starvation synchronizes the cells and minimizes interference from growth factors and lipids present in serum.

  • (Optional Inhibitor Step) Add inhibitors (e.g., 200 µM SSO) and incubate for 30-60 minutes.

  • Remove the medium and add 100 µL of the respective Fatty Acid-BSA working solution to initiate uptake.

  • Immediately place the plate in a pre-warmed (37°C) fluorescence plate reader.

  • Causality: Starting the read immediately is crucial for capturing the initial linear phase of uptake, which best reflects the transporter-mediated rate.

• Measurement & Analysis:

  • Measure fluorescence intensity every 1-2 minutes for 30-60 minutes (kinetic mode). For an endpoint assay, incubate for a fixed time (e.g., 15 minutes) and then stop the reaction by washing with ice-cold PBS containing 0.1% BSA.

  • If using a quenching kit, add the quenching agent as per the manufacturer's instructions before the final read[17][18].

  • After the assay, lyse the cells and perform a protein quantification assay (e.g., BCA) to normalize the fluorescence signal to the amount of protein per well.

  • The initial rate of uptake is calculated from the slope of the linear portion of the fluorescence vs. time curve and expressed as Relative Fluorescence Units (RFU)/min/mg protein.

Data Presentation and Interpretation

A study on various cis-eicosenoic acid positional isomers in 3T3-L1 cells demonstrated that the cells absorbed the isomers at significantly different percentages, which in turn altered fatty acid metabolism[19]. This provides a strong precedent for expecting differential uptake between Eicos-11-enoic and Gadoleic acid.

Your results should be summarized in a clear, tabular format.

Table 2: Hypothetical Comparative Uptake Data in 3T3-L1 Adipocytes

Condition	Uptake Rate (RFU/min/mg protein)	% of Control (Eicos-11-enoic)
Eicos-11-enoic Acid	150.4 ± 12.1	100%
Gadoleic Acid	115.2 ± 9.8	76.6%
Eicos-11-enoic + SSO	85.7 ± 7.5	57.0%
Gadoleic Acid + SSO	79.3 ± 6.9	68.8% (of Gadoleic alone)
Data are mean ± SD. *p < 0.05 vs. Eicos-11-enoic Acid; *p < 0.01 vs. respective control without inhibitor.

Interpretation:

• Differential Rates: In this hypothetical example, Eicos-11-enoic acid shows a higher uptake rate, suggesting it may be a preferred substrate for the dominant transport proteins in 3T3-L1 cells compared to its Gadoleic acid isomer.

• Mechanism of Transport: The significant reduction in uptake for both fatty acids in the presence of the CD36 inhibitor (SSO) would strongly indicate that a substantial portion of their transport is mediated by this protein. The remaining uptake (~57% for Eicos-11-enoic acid) could be attributed to other transporters (like FATPs) or passive diffusion.

Conclusion and Future Outlook

The choice between Eicos-11-enoic acid and Gadoleic acid in cellular studies is not arbitrary. Their isomeric differences can lead to distinct rates of cellular uptake and subsequent metabolic signaling. The provided experimental framework enables researchers to quantify these differences and dissect the underlying transport mechanisms.

Future studies should aim to identify the specific FATP family members involved and explore how the differential uptake of these isomers impacts downstream pathways, such as lipid droplet formation, beta-oxidation, and the activation of nuclear receptors like PPARs, which are key regulators of lipid metabolism. This level of mechanistic detail is essential for the rational design of therapies targeting fatty acid metabolism.

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Navigating the Labyrinth of Specificity: A Comparative Guide to Cross-Reactivity in Immunoassays for Omega-9 Fatty Acids

For researchers, scientists, and drug development professionals, the accurate quantification of specific omega-9 fatty acids is paramount. These molecules, including oleic, erucic, and nervonic acid, play distinct roles in physiological and pathological processes, from regulating inflammation to serving as biomarkers for certain diseases[1][2][3]. While immunoassays offer a high-throughput and sensitive method for their detection, a significant challenge looms large: cross-reactivity. This guide provides an in-depth technical comparison of immunoassay performance, focusing on the critical aspect of cross-reactivity, and equips you with the experimental framework to validate your chosen assay.

The Root of the Challenge: Structural Similarities in Omega-9 Fatty Acids

Omega-9 fatty acids are a family of monounsaturated fats characterized by a carbon-carbon double bond at the ninth carbon atom from the methyl end of the fatty acid chain[4][5]. Their structural similarity is the primary reason for cross-reactivity in immunoassays. An antibody developed to recognize oleic acid (18 carbons), for instance, may also bind to other omega-9 fatty acids of varying chain lengths, such as gondoic acid (20 carbons), erucic acid (22 carbons), or nervonic acid (24 carbons), albeit with potentially different affinities[1][5]. This lack of absolute specificity can lead to inaccurate quantification and misleading results.

The Indispensable Tool: Competitive ELISA for Small Molecule Detection

Due to their small size, fatty acids are not amenable to the traditional sandwich ELISA format. Instead, the competitive ELISA is the assay of choice[6][7]. In this format, the fatty acid in the sample competes with a labeled (e.g., enzyme-conjugated) fatty acid for a limited number of antibody binding sites, typically immobilized on a microplate. The resulting signal is inversely proportional to the concentration of the target fatty acid in the sample[8][9].

The following diagram illustrates the principle of a competitive ELISA and the mechanism of cross-reactivity:

Caption: A step-by-step workflow for cross-reactivity validation.

Detailed Experimental Protocols

Part 1: Generation of the Standard Curve for the Target Analyte

Objective: To establish the dynamic range and determine the IC50 of the target fatty acid.

Materials:

• Immunoassay kit for the target omega-9 fatty acid (e.g., Oleic Acid ELISA Kit).

• Standard of the target fatty acid (e.g., high-purity oleic acid).

• Assay buffer provided with the kit.

• Microplate reader.

Procedure:

• Prepare a serial dilution of the target fatty acid standard in the assay buffer. The concentration range should span the expected dynamic range of the assay (e.g., 0.1 to 1000 ng/mL).

• Follow the immunoassay kit's instructions to perform the competitive ELISA with the prepared standards.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Plot the absorbance values against the corresponding standard concentrations on a semi-logarithmic scale.

• Fit the data using a four-parameter logistic (4-PL) curve to determine the IC50 value, which is the concentration of the target fatty acid that causes 50% inhibition of the maximum signal.

Part 2: Cross-Reactivity Assessment with Structurally Related Fatty Acids

Objective: To determine the extent to which other omega-9 fatty acids and structurally similar lipids interfere with the assay.

Materials:

• High-purity standards of potential cross-reactants (e.g., erucic acid, nervonic acid, linoleic acid, stearic acid).

• The same immunoassay kit and reagents used in Part 1.

Procedure:

• Prepare serial dilutions for each potential cross-reactant fatty acid in the assay buffer. It is advisable to use a wider concentration range than that used for the target analyte, as higher concentrations may be needed to observe inhibition.

• Perform the competitive ELISA for each cross-reactant, following the same procedure as for the target analyte.

• Measure the absorbance and plot the data for each cross-reactant.

• Determine the IC50 value for each cross-reactant that exhibits significant inhibition.

Part 3: Data Analysis and Interpretation

Objective: To quantify and compare the cross-reactivity of the different fatty acids.

Calculation of Percent Cross-Reactivity:

The percent cross-reactivity is calculated using the following formula:

% Cross-Reactivity = (IC50 of Target Fatty Acid / IC50 of Cross-Reacting Fatty Acid) x 100

Data Presentation:

The results should be summarized in a clear and concise table for easy comparison.

Analyte	Target/Cross-Reactant	IC50 (ng/mL)	% Cross-Reactivity
Oleic Acid	Target	50	100%
Gondoic Acid	Cross-Reactant	250	20%
Erucic Acid	Cross-Reactant	1000	5%
Nervonic Acid	Cross-Reactant	5000	1%
Linoleic Acid (Omega-6)	Cross-Reactant	>10,000	<0.5%
Stearic Acid (Saturated)	Cross-Reactant	>10,000	<0.5%

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Trustworthiness and Self-Validation

The described protocol is designed to be a self-validating system. The inclusion of a standard curve for the target analyte in every experiment ensures the consistency and validity of the assay performance. Furthermore, testing against a panel of both closely and distantly related fatty acids provides a comprehensive specificity profile. For absolute quantification and as a gold standard for comparison, results can be validated against an orthogonal method such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD).[10][11][12]

Conclusion and Recommendations

The selection of an immunoassay for the quantification of a specific omega-9 fatty acid requires careful consideration and rigorous validation of its cross-reactivity profile. A low percentage of cross-reactivity with other structurally similar fatty acids is crucial for obtaining accurate and reliable data. Researchers should not solely rely on the specifications provided by the manufacturer but should perform in-house validation using the experimental framework outlined in this guide. By understanding the principles of competitive immunoassays and systematically evaluating potential cross-reactants, scientists can confidently choose the most appropriate assay for their research needs, ensuring the integrity and reproducibility of their findings.

References

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• El-Saber Batiha, G., Al-Ghamdi, A. A., & Hetta, H. F. (2022). Omega-9 fatty acids: potential roles in inflammation and cancer management. Journal of Oleo Science, 71(3), 335-346. Retrieved from [Link]

• Massive Bio. (2025). Omega-9 Fatty Acids: Anti-Inflammatory Benefits. Retrieved from [Link]

• Li, Y., et al. (2021). Identification and direct determination of fatty acids profile in oleic acid by HPLC-CAD and MS-IT-TOF. Journal of Pharmaceutical and Biomedical Analysis, 205, 114321. Retrieved from [Link]

• Lombardo, Y. B., & Chicco, A. G. (2006). Omega-3, Omega-6 and Omega-9 Fatty Acids: Implications for Cardiovascular and Other Diseases. Journal of Nutritional Disorders & Therapy, S3. Retrieved from [Link]

• OmegaQuant. (2022). What Are Omega-9 Fatty Acids? Retrieved from [Link]

• Wikipedia. (n.d.). Omega-9 fatty acid. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Use of Deuterated Eicos-11-enoic Acid as an Internal Standard in Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of lipids, particularly long-chain fatty acids, the choice of an internal standard (IS) is a critical decision that profoundly impacts data accuracy, precision, and reliability. This guide provides an in-depth technical comparison of deuterated Eicos-11-enoic acid as an internal standard, grounded in the principles of bioanalytical method validation and field-proven insights.

The Foundational Role of the Internal Standard

In quantitative bioanalysis, especially using liquid chromatography-mass spectrometry (LC-MS), an internal standard is indispensable. It is a compound of known concentration added to all calibration standards, quality control (QC) samples, and study samples alike. Its primary purpose is to correct for variability that can be introduced at multiple stages of the analytical workflow, from sample preparation and extraction to instrumental analysis.[1] The ideal IS co-elutes with the analyte and mimics its behavior, thereby normalizing for fluctuations in extraction recovery, matrix effects (ion suppression or enhancement), and injection volume.[2][3]

Stable Isotope-Labeled (SIL) internal standards are widely regarded as the "gold standard" for quantitative mass spectrometry.[1] In a SIL-IS, one or more atoms in the analyte molecule are replaced with their heavier stable isotopes (e.g., Deuterium (²H or D), Carbon-13 (¹³C), Nitrogen-15 (¹⁵N)).[4] This results in a compound with a higher mass but nearly identical physicochemical properties to the analyte, making it the superior choice for correcting analytical variability.[3]

Deuterated Eicos-11-enoic Acid: A Comparative Analysis

Eicos-11-enoic acid (Gondoic acid) is a long-chain monounsaturated omega-9 fatty acid. Its quantification is relevant in various metabolic and nutritional studies. When selecting an IS for its analysis, several options exist, but deuterated Eicos-11-enoic acid offers distinct advantages.

Principle of Isotope Dilution Mass Spectrometry

The core principle behind using a deuterated standard is isotope dilution. The mass spectrometer is set to monitor two specific mass-to-charge (m/z) transitions in a process called Multiple Reaction Monitoring (MRM): one for the native analyte and one for the heavier, deuterated internal standard. Because the IS is chemically identical to the analyte, any loss during sample prep or fluctuation in ionization efficiency affects both compounds proportionally. Therefore, the ratio of the analyte's peak area to the IS's peak area remains constant and is directly proportional to the analyte's concentration.

Caption: Isotope dilution workflow using a deuterated internal standard.

Comparative Performance

Let's compare deuterated Eicos-11-enoic acid with a common alternative, a structural analog like Nonadecanoic acid (C19:0), which is not naturally abundant in most biological systems.

Parameter	Deuterated Eicos-11-enoic Acid (SIL-IS)	Nonadecanoic Acid (Structural Analog IS)	Causality and Rationale
Chromatographic Co-elution	Excellent: Typically co-elutes or has a very minimal, predictable shift.	Poor to Moderate: Different chain length and saturation lead to different retention times.	The SIL-IS has virtually identical polarity and structure, ensuring it experiences the same chromatographic conditions as the analyte. A structural analog will elute at a different time, potentially experiencing different matrix effects.
Ionization Efficiency	Near-Identical: Behaves identically to the analyte in the MS source.	Different: Ionization efficiency can vary significantly due to structural differences.	Co-eluting compounds compete for ionization. The SIL-IS perfectly mimics the analyte's ionization behavior, providing the most accurate correction for matrix-induced ion suppression or enhancement.[5]
Extraction Recovery	Near-Identical: Tracks the analyte perfectly through all preparation steps.	Variable: Differences in solubility and binding can lead to differential recovery.	The identical chemical nature of the SIL-IS ensures that its recovery is representative of the analyte's recovery, regardless of the complexity of the extraction procedure.
Correction for Matrix Effects	Excellent: Provides the most robust correction.	Moderate to Poor: May not adequately compensate for matrix effects that are specific to the analyte's retention time.	Matrix effects are a major source of imprecision in LC-MS.[6] The SIL-IS is the best tool to combat this, as it is exposed to the same interfering components at the same time as the analyte.[7]
Potential for Interference	Low: Unlikely to have endogenous interference at the specific m/z of the deuterated standard.	Moderate: Higher potential for interference from other endogenous lipids with similar structures.	The unique mass of the SIL-IS provides high selectivity.
Cost & Availability	Higher: Custom synthesis or specialized vendors are required.	Lower: Often readily available from general chemical suppliers.	The synthesis of deuterated compounds is a more complex and costly process.[8][9]

Experimental Protocol: Quantification of Eicos-11-enoic Acid in Human Plasma

This protocol outlines a self-validating system for the quantification of Eicos-11-enoic acid in human plasma using deuterated Eicos-11-enoic acid (e.g., Eicos-11-enoic acid-d4) as an internal standard, adhering to principles found in regulatory guidelines.[10][11]

Preparation of Standards and Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh ~5 mg of Eicos-11-enoic acid and deuterated Eicos-11-enoic acid (IS) into separate volumetric flasks. Dissolve in methanol to prepare 1 mg/mL stock solutions.

• Intermediate Stock Solutions:

  • Prepare a series of intermediate stocks of the analyte by serially diluting the primary stock with methanol.

  • Prepare an intermediate stock of the IS at 1 µg/mL in methanol.

• Calibration Curve Standards (0.5 - 500 ng/mL):

  • Spike appropriate volumes of the analyte intermediate stocks into blank human plasma to create a calibration curve with 8 non-zero concentration levels.

• Quality Control (QC) Samples:

  • Prepare QC samples in blank human plasma at three concentrations: Low (LQC, ~3x LLOQ), Medium (MQC, mid-range), and High (HQC, ~80% of ULOQ). These should be prepared from a separate weighing of the analyte stock if possible.

Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for each standard, QC, and unknown sample.

• Aliquot 50 µL of plasma (standard, QC, or sample) into the corresponding tube.

• Add 10 µL of the IS intermediate stock (1 µg/mL) to every tube except for blank matrix blanks. Causality: Adding the IS at the very beginning ensures it tracks the analyte through every subsequent step.

• Vortex briefly to mix.

• Add 200 µL of ice-cold acetonitrile to each tube to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 5-10 µL onto the LC-MS/MS system.

LC-MS/MS Instrument Conditions

• LC System: UPLC/HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Isopropanol (1:1)

• Gradient: A typical gradient would start at 30% B, ramp to 98% B over 8 minutes, hold for 2 minutes, and then re-equilibrate.

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization, Negative (ESI-)

• MRM Transitions: (Values are illustrative and must be optimized empirically)

  • Eicos-11-enoic Acid: Q1: 309.3 m/z -> Q3: 309.3 m/z (Precursor ion scan, as fragmentation can be minimal) or a characteristic fragment.

  • Deuterated IS (e.g., d4): Q1: 313.3 m/z -> Q3: 313.3 m/z

• Optimization: Source parameters (gas flows, temperature, voltage) and collision energy must be optimized for maximum signal intensity for both analyte and IS.

Data Analysis and Acceptance Criteria

• Integrate the peak areas for both the analyte and the IS.

• Calculate the Peak Area Ratio (Analyte Area / IS Area).

• Generate a calibration curve by plotting the Peak Area Ratio against the nominal concentration of the calibration standards. Use a linear regression with 1/x² weighting.

• Acceptance Criteria (per ICH M10 guidance): [11]

  • Calibration Curve: Correlation coefficient (r²) > 0.99. At least 75% of standards must be within ±15% of their nominal concentration (±20% for the Lower Limit of Quantification, LLOQ).

  • Accuracy & Precision: The mean concentration of QC samples at each level must be within ±15% of the nominal value, and the coefficient of variation (%CV) must not exceed 15%.[1]

Workflow Visualization

The following diagram illustrates the comprehensive bioanalytical workflow, emphasizing the central role of the internal standard and quality control checks.

Caption: Bioanalytical method validation workflow as per ICH M10.

Conclusion

While structural analog internal standards can be used, they present significant challenges to achieving the accuracy and precision required in regulated bioanalysis. The use of a stable isotope-labeled internal standard, such as deuterated Eicos-11-enoic acid, is unequivocally the superior scientific choice. Its ability to perfectly mimic the analyte through the entire analytical process provides the most robust correction for all potential sources of variability.[2] Although the initial cost is higher, the investment pays dividends in the form of higher quality, more reliable, and more defensible data—a cornerstone of sound scientific research and drug development.

References

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407.
• Reddy, T. M. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers.
• Li, Y., et al. (2023). Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. PubMed.
• BenchChem. (n.d.). A Comparative Guide to Internal Standards in Bioanalytical Method Validation Following ICH M10 Guidelines. Benchchem.
• Tobin, J. (2022). Designing Stable Isotope Labeled Internal Standards. Acanthus Research.
• Reddy, T. M. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers.
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• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. European Medicines Agency.
• (2016). Deuterating Fatty Acids to Treat Diseases. Reddit.
• Wydro, P., et al. (2019). Synthesis of novel deuterated lipids and surfactants. SINE2020.
• Powell, W. S., et al. (2001). Quantitative analysis of 5-oxo-6,8,11,14-eicosatetraenoic acid by electrospray mass spectrometry using a deuterium-labeled internal standard. PubMed.
• (n.d.). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. International Journal of Research and Analytical Reviews.
• Yamada, T., et al. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. PubMed.
• (2024). Understanding Internal standards and how to choose them. Reddit.

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A Senior Application Scientist's Guide to Comparative Lipidomics of Gondoic Acid from Diverse Sources

Introduction: Beyond a Single Molecule

Gondoic acid (cis-11-eicosenoic acid), a C20:1 omega-9 monounsaturated fatty acid, is emerging from the shadow of its more famous oleic and erucic acid cousins. Found in a variety of plant and marine sources, it is recognized for its role in maintaining the fluidity of cell membranes and its involvement in metabolic functions.[1] Preliminary studies also point towards its potential anti-inflammatory and antioxidant activities, making it a molecule of interest for researchers in nutrition, cosmetics, and drug development.[1][2]

However, to truly understand the therapeutic or biological potential of gondoic acid, we must look beyond the isolated molecule. The source from which it is derived contains a complex matrix of other lipids that can synergistically, antagonistically, or additively modulate its biological effects. A gondoic acid-rich oil from one plant is not biochemically equivalent to that from another. This guide provides a framework for conducting a comparative lipidomic analysis of gondoic acid sources, enabling researchers to move from simple quantification to a holistic understanding of a source's unique "lipid fingerprint" and its functional implications.

Chapter 1: Key Sources of Gondoic Acid

Gondoic acid is present in varying concentrations across the plant and animal kingdoms. The choice of source material is the first and most critical variable in any study.

• Plant-Based Oils:

  • Jojoba Oil (Simmondsia chinensis): A unique liquid wax ester, jojoba oil is one of the richest known sources of gondoic acid.[3]

  • Camelina Oil (Camelina sativa): Often called "false flax," camelina oil is notable for containing a significant amount of gondoic acid (around 13%) alongside a very high concentration of the essential omega-3 fatty acid, alpha-linolenic acid (ALA).[4]

  • Rapeseed (Canola) Oil (Brassica napus): Widely available, rapeseed oil contains gondoic acid, though typically at lower levels than camelina or jojoba. Its profile is dominated by oleic acid.[1][5]

  • Other Cruciferae: Seeds from plants like mustard (Brassica juncea) and crambe (Crambe abyssinica) also serve as sources of gondoic acid and other very-long-chain fatty acids.[6]

• Marine Sources: Gondoic acid can be found in various fish and marine oils, though often as a minor component compared to the well-known omega-3s, EPA and DHA.[1]

• Purified Gondoic Acid: For mechanistic studies, purified gondoic acid is essential. It can be isolated from raw fatty acid mixtures through techniques like urea adduction and distillation.[7]

Table 1: Comparative Fatty Acid Profiles of Major Gondoic Acid Sources

Fatty Acid	Camelina Oil (% of total)	Rapeseed (Canola) Oil (% of total)	Jojoba Oil (% of total)
Palmitic (16:0)	~6	~4	~3
Stearic (18:0)	~3	~2	<1
Oleic (18:1n-9)	~15	~60	~7
Linoleic (18:2n-6)	~18	~20	~5
Alpha-Linolenic (18:3n-3)	~38	~10	<1
Gondoic (20:1n-9)	~13	~1.5	~70
Erucic (22:1n-9)	~2	<1	~13

Note: Values are approximate and can vary based on cultivar, growing conditions, and processing.

Chapter 2: The Rationale for a Lipidomic Approach

Focusing solely on gondoic acid content is a reductionist approach. The accompanying lipidome—the complete lipid profile of the source—is critical. For instance, the high ALA content in camelina oil provides a potent anti-inflammatory background that is absent in jojoba oil.[4] This "entourage effect" of co-occurring lipids, including other fatty acids, tocopherols, and phytosterols, dictates the overall bioactivity and oxidative stability of the oil.[4][8] Comparative lipidomics, therefore, allows us to generate a comprehensive fingerprint that is more predictive of biological function.

Caption: The source of gondoic acid dictates the entire lipid profile, influencing its ultimate biological effect.

Chapter 3: A Validated Workflow for Comparative Lipidomics

This chapter details a comprehensive, self-validating experimental workflow. The inclusion of internal standards from the very first step ensures that any sample loss during the multi-stage process is accounted for, providing trustworthy and accurate quantification.

Caption: A robust workflow for comparative lipidomics, from raw sample to final data analysis.

Protocol 1: Total Lipid Extraction (Modified Folch Method)

• Causality: The Folch method uses a chloroform:methanol mixture to efficiently extract a broad spectrum of lipids, from nonpolar triacylglycerols to more polar phospholipids, providing a complete snapshot of the lipidome.[9]

• Methodology:

  • Homogenize the sample (e.g., 100 mg tissue or 50 mg oil) in a glass tube.

  • Self-Validation Step: Add a precise amount of a deuterated internal standard mixture (e.g., d3-palmitic acid, d8-arachidonic acid). This is crucial for accurate quantification.[10]

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solution.

  • Vortex vigorously for 2 minutes and agitate for 20 minutes at room temperature.

  • Add 0.4 mL of 0.9% NaCl solution to induce phase separation.

  • Centrifuge at 2,000 x g for 10 minutes.

  • Carefully collect the lower organic phase (containing lipids) using a glass Pasteur pipette, avoiding the protein interface.

  • Dry the lipid extract under a stream of nitrogen. Store at -80°C until further analysis.

Protocol 2: Derivatization to Fatty Acid Methyl Esters (FAMEs)

• Causality: Gas chromatography requires analytes to be volatile and thermally stable. Derivatizing the carboxylic acid group of a fatty acid to a methyl ester (FAME) significantly increases its volatility, making it suitable for GC analysis.[11]

• Methodology:

  • Reconstitute the dried lipid extract in 1 mL of toluene.

  • Add 2 mL of 14% Boron Trifluoride (BF3) in methanol.

  • Cap the tube tightly and heat at 100°C for 60 minutes in a heating block.

  • Allow the tube to cool to room temperature.

  • Add 1 mL of hexane and 1 mL of HPLC-grade water.

  • Vortex for 1 minute and centrifuge at 1,000 x g for 5 minutes to separate phases.

  • Transfer the upper hexane layer (containing FAMEs) to a clean GC vial.

  • The sample is now ready for GC-MS analysis.

Protocol 3: GC-MS for Fatty Acid Profiling

• Causality: GC-MS is the gold standard for separating and quantifying FAMEs. A highly polar cyanopropyl-phase capillary column is chosen for its excellent ability to separate fatty acid isomers based on both chain length and degree of unsaturation, which is critical for distinguishing gondoic acid from other C20 isomers.[9][12]

• Methodology:

  • Instrument: Gas chromatograph coupled to a mass spectrometer.

  • Column: Highly polar biscyanopropyl polysiloxane column (e.g., 100 m x 0.25 mm x 0.2 µm).

  • Injection: 1 µL of the FAMEs solution in splitless mode.

  • Oven Program: Start at 100°C, hold for 4 minutes, ramp to 240°C at 3°C/min, and hold for 15 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • MS Detection: Use electron impact (EI) ionization. Scan from m/z 50 to 550.

  • Identification: Identify FAMEs by comparing retention times to a known FAME standard mix (e.g., Supelco 37 Component FAME Mix) and matching mass spectra to the NIST library.

  • Quantification: Calculate the concentration of each fatty acid by relating its peak area to the peak area of the appropriate internal standard.[13]

Chapter 4: Data Interpretation - A Comparative Case Study

Let's apply this workflow to compare the lipidomic fingerprints of Camelina Oil and Rapeseed Oil. After following the protocols, we can generate a quantitative profile.

Table 2: Case Study - Quantitative Lipidomic Comparison

Lipid Component	Camelina Oil (mg/g)	Rapeseed Oil (mg/g)	Key Implication
Gondoic Acid (20:1n-9)	125	15	Target molecule; higher in Camelina.
Oleic Acid (18:1n-9)	140	580	Rapeseed is a high oleic acid source.
Alpha-Linolenic Acid (18:3n-3)	350	95	Camelina is exceptionally rich in omega-3.[4]
Linoleic Acid (18:2n-6)	170	190	Similar levels of omega-6.
Omega-6/Omega-3 Ratio	~0.5:1	~2:1	Camelina has a highly anti-inflammatory ratio.
γ-Tocopherol (Vitamin E)	0.65	0.20	Camelina is richer in this antioxidant.[4]

Note: Data is illustrative for comparative purposes.

Expert Analysis:

The data clearly shows that while both oils contain gondoic acid, their therapeutic potential is vastly different.

• Camelina Oil: The lipid profile is defined by a very high level of the omega-3 ALA and a favorable omega-6/omega-3 ratio.[4] This suggests any product formulated with camelina oil would not only deliver gondoic acid but also possess strong inherent anti-inflammatory properties. The higher tocopherol content also implies greater oxidative stability.

• Rapeseed Oil: This oil is a potent source of the omega-9 oleic acid. While beneficial, its biological impact profile is distinct from omega-3s. A product using rapeseed oil would be primarily characterized by its high monounsaturated fat content, with gondoic acid as a minor contributor.

For a drug development professional, if the goal is to leverage an anti-inflammatory effect, camelina oil is the superior source. If the goal is to create a stable, high-oleic acid product, rapeseed oil would be the logical choice. This decision is impossible to make without a full comparative lipidomic analysis.

Conclusion

The biological and commercial value of a gondoic acid source is not defined by the concentration of this single fatty acid, but by the complex interplay of its entire lipidome. By employing a robust, validated analytical workflow combining proper extraction, derivatization, and high-resolution GC-MS, researchers can generate a detailed lipid fingerprint. This fingerprint provides a far more accurate and predictive tool for comparing sources, guiding formulation decisions, and ultimately unlocking the true potential of these valuable natural oils.

References

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• Cyberlipid. Gondoic acid. [Link]

• ResearchGate. Antioxidant and Cyclooxygenase Activities of Fatty Acids Found in Food. [Link]

• El-Moneim, M. R. A., et al. (2022). Omega-9 fatty acids: potential roles in inflammation and cancer management. Journal of Genetic Engineering and Biotechnology, 20(1), 46. [Link]

• ResearchGate. Fatty acid, triacylglycerol and minor component profiles affect oxidative stability of camelina and sophia seed oils. [Link]

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• Spiteller, G. (1998). Quantitative gas chromatography-mass spectrometry isomer-specific measurement of hydroxy fatty acids in biological samples and food as a marker of lipid peroxidation. Journal of Chromatography B: Biomedical Sciences and Applications, 719(1-2), 53-65. [Link]

• Jianhai Du Lab @ West Virginia University. NIH Public Access. [Link]

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• MDPI. Isolation of Bioactive Pentacyclic Triterpenoid Acids from Olive Tree Leaves with Flash Chromatography. [Link]

• Semantic Scholar. Advances in Fatty Acid Analysis for ClinicalInvestigation and Diagnosis using GC/MSMethodology. [Link]

• Google Patents.

• PubMed Central. Nutritional Quality, Fatty Acids Profile, and Phytochemical Composition of Unconventional Vegetable Oils. [Link]

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A Senior Application Scientist's Guide to Validating Analytical Methods for Eicos-11-enoic Acid Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of lipids like Eicos-11-enoic acid is paramount. This long-chain monounsaturated omega-9 fatty acid is implicated in various physiological and pathological processes, making its reliable measurement critical in metabolomics, nutritional science, and pharmaceutical development. This guide provides an in-depth comparison of the two most prevalent analytical techniques for Eicos-11-enoic acid quantification: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The Analytical Imperative: Why Method Validation is Non-Negotiable

Before delving into specific methodologies, it is crucial to understand the framework of bioanalytical method validation. Regulatory bodies like the FDA and EMA have established comprehensive guidelines to ensure the reliability, reproducibility, and accuracy of bioanalytical data.[1][2][3][4][5][6][7][8][9] Full validation of a bioanalytical method is essential when it is first developed for a new drug entity or analyte and involves assessing a range of performance characteristics.[5][7]

The core parameters evaluated during method validation include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[7][8][9]

• Accuracy: The closeness of the measured value to the true value.[2][8]

• Precision: The degree of agreement among a series of measurements of the same sample.[2][8]

• Calibration Curve: The relationship between the instrument response and known concentrations of the analyte.[2][9]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.[8]

• Recovery: The efficiency of the extraction process.[2]

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.[2]

Choosing Your Weapon: GC-MS vs. LC-MS/MS for Eicos-11-enoic Acid Analysis

The choice between GC-MS and LC-MS/MS for Eicos-11-enoic acid quantification depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the desired throughput.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Fatty Acid Profiling

GC-MS has long been a robust and reliable technique for the analysis of fatty acids.[10][11][12] Its high chromatographic resolution and the extensive electron ionization (EI) spectral libraries available make it an excellent tool for identifying and quantifying a wide range of fatty acids.

The "Why": The Necessity of Derivatization in GC-MS

A critical step in the GC-MS analysis of fatty acids is derivatization. Eicos-11-enoic acid, in its free form, is a polar and non-volatile compound, making it unsuitable for direct GC analysis. Derivatization to a more volatile and less polar form, typically a fatty acid methyl ester (FAME), is essential to improve chromatographic separation and sensitivity.[12][13][14] Common derivatization reagents include boron trifluoride (BF3) in methanol or methanolic HCl.[15][16][17]

Experimental Workflow: A Self-Validating Protocol for GC-MS Quantification

The following protocol outlines a validated approach for the quantification of Eicos-11-enoic acid in human plasma using GC-MS.

Caption: GC-MS workflow for Eicos-11-enoic acid quantification.

Step-by-Step Methodology:

• Sample Preparation:

  • To 100 µL of plasma, add an internal standard (IS) such as tridecanoic acid (C13:0), which is not naturally present in most biological samples.[18] The IS corrects for variations during sample preparation and analysis.

  • Perform a lipid extraction using a modified Folch method with chloroform:methanol (2:1, v/v).

  • Evaporate the organic solvent under a stream of nitrogen.

• Derivatization:

  • Add 14% boron trifluoride in methanol to the dried lipid extract.

  • Heat the mixture at 100°C for 30 minutes to convert the fatty acids to their corresponding FAMEs.[15]

  • After cooling, add water and hexane to extract the FAMEs into the hexane layer.

• GC-MS Analysis:

  • Inject an aliquot of the hexane extract into the GC-MS system.

  • Use a suitable capillary column (e.g., a polar cyanopropyl phase) for the separation of FAMEs.

  • The mass spectrometer is typically operated in electron ionization (EI) mode, and the characteristic fragment ions of the Eicos-11-enoic acid methyl ester are monitored for quantification. The mass spectrum of 11-eicosenoic acid shows a molecular ion peak that can be used for identification.[19][20]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Power of Sensitivity and Specificity

LC-MS/MS has emerged as a powerful alternative for the quantification of eicosanoids and other lipids, offering high sensitivity and specificity.[21][22][23][24][25][26] This technique is particularly advantageous when dealing with complex biological matrices and low analyte concentrations.

The "Why": Direct Analysis and Reduced Sample Preparation

A key advantage of LC-MS/MS is that it often does not require derivatization, allowing for a more direct analysis of the free fatty acid. This can simplify the sample preparation workflow and reduce the potential for analytical variability.

Experimental Workflow: A Self-Validating Protocol for LC-MS/MS Quantification

The following protocol outlines a validated approach for the quantification of Eicos-11-enoic acid in human plasma using LC-MS/MS.

Caption: LC-MS/MS workflow for Eicos-11-enoic acid quantification.

Step-by-Step Methodology:

• Sample Preparation:

  • To 50 µL of plasma, add a suitable deuterated internal standard, such as d3-palmitic acid.[27]

  • Perform protein precipitation by adding cold acetonitrile. This step removes the majority of proteins from the sample.

  • For cleaner samples, an optional solid-phase extraction (SPE) step can be included to further remove interfering substances.[28][29]

  • Evaporate the supernatant and reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Use a reversed-phase C18 column for chromatographic separation.

  • The mass spectrometer is operated in negative electrospray ionization (ESI) mode, and Multiple Reaction Monitoring (MRM) is used for quantification. The precursor ion for Eicos-11-enoic acid ([M-H]⁻) is m/z 309.3, and a characteristic product ion is selected for monitoring.[30][31]

Performance Comparison: GC-MS vs. LC-MS/MS

The following table summarizes the typical performance characteristics of GC-MS and LC-MS/MS for the quantification of long-chain fatty acids like Eicos-11-enoic acid. The exact values will vary depending on the specific instrumentation and experimental conditions.

Validation Parameter	GC-MS	LC-MS/MS	Rationale for Performance
Linearity (r²)	> 0.99[32]	> 0.99	Both techniques provide a linear response over a wide concentration range.
Accuracy (% Bias)	Within ±15%[10][11]	Within ±15%[23]	Both methods demonstrate high accuracy when properly validated.
Precision (%RSD)	< 15%[10][11]	< 15%[23]	Both methods are highly precise for fatty acid quantification.
Limit of Quantification (LOQ)	ng/mL range	pg/mL to low ng/mL range[23]	LC-MS/MS generally offers superior sensitivity due to the specificity of MRM.
Sample Preparation	More complex (requires derivatization)	Simpler (often direct analysis)	The need for derivatization in GC-MS adds steps and potential for variability.
Throughput	Lower	Higher	The simpler sample preparation and faster run times of LC-MS/MS allow for higher throughput.
Specificity	High	Very High	The use of MRM in LC-MS/MS provides exceptional specificity, reducing the likelihood of interferences.

Conclusion: Selecting the Optimal Method for Your Research

Both GC-MS and LC-MS/MS are powerful and reliable techniques for the quantification of Eicos-11-enoic acid.

• GC-MS remains a cost-effective and robust method, particularly for comprehensive fatty acid profiling where a broad range of analytes is of interest. Its extensive spectral libraries are invaluable for compound identification.

• LC-MS/MS excels in applications requiring high sensitivity, high throughput, and the analysis of complex biological matrices. The ability to analyze the free fatty acid directly simplifies the workflow and can improve analytical precision.

Ultimately, the choice of method should be guided by the specific research question, the available instrumentation, and the required level of sensitivity and throughput. Regardless of the chosen technique, a thorough method validation according to established regulatory guidelines is essential to ensure the generation of high-quality, reliable, and defensible data.

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A Head-to-Head Comparison of Eicosenoic Acid Isomers: Unraveling Their Diverse Biological Effects

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipid biology, the subtle differences in molecular structure can lead to vastly different functional outcomes. This is particularly true for fatty acid isomers, where the position of a double bond can dramatically alter a molecule's biological activity. This guide provides a comprehensive head-to-head comparison of the effects of different eicosenoic acid (20:1) isomers, with a primary focus on gondoic acid (cis-11-eicosenoic acid) and paullinic acid (cis-13-eicosenoic acid), alongside other positional isomers. Drawing upon experimental data, we will delve into their differential impacts on cellular processes, underlying signaling pathways, and the experimental methodologies used to elucidate these effects.

Introduction to Eicosenoic Acids: Beyond Simple Fatty Acids

Eicosenoic acids are a group of monounsaturated omega-9 fatty acids containing a 20-carbon chain.[1] While not as extensively studied as their polyunsaturated counterparts like omega-3 and omega-6 fatty acids, emerging research is beginning to shed light on their significant and often isomer-specific roles in health and disease. These fatty acids are obtained through diet from various plant and nut oils.[1] The location of the single double bond along the carbon chain gives rise to a variety of positional isomers, each with a unique three-dimensional structure that dictates its interaction with enzymes and cellular receptors, and consequently, its biological function.

Comparative Analysis of Biological Effects

The biological activities of eicosenoic acid isomers are diverse, ranging from influences on lipid metabolism and inflammation to potential roles in cancer. The following sections provide a detailed comparison of the known effects of prominent isomers.

Anti-Adipogenic and Metabolic Effects: A Tale of Two Isomers

Obesity and metabolic disorders are characterized by excessive fat accumulation, a process known as adipogenesis. Intriguingly, different eicosenoic acid isomers exhibit contrasting effects on this process.

A key study examining six different cis-eicosenoic acid positional isomers (c-20:1 PIs) in 3T3-L1 preadipocytes revealed that all tested isomers significantly decreased cellular triglyceride content compared to oleic acid (c9-18:1).[2] However, the c15-20:1 isomer demonstrated the most potent anti-adipogenic and anti-lipogenic effects.[2] This was attributed to its ability to down-regulate the master transcriptional factors of adipogenesis, peroxisome proliferator-activated receptor gamma (PPARγ) and CCAAT/enhancer-binding protein alpha (C/EBPα), as well as the lipogenic factor, sterol regulatory element-binding protein-1 (SREBP-1).[2]

Gondoic Acid (cis-11-Eicosenoic Acid): A Potential Ally Against Obesity

Gondoic acid, found in sources like jojoba oil, has shown promise in combating diet-induced obesity. In a study with high-fat diet-fed mice, administration of gondoic acid led to a reduction in body weight and an improved serum lipid profile. The underlying mechanism appears to involve the modulation of key adipogenic genes and the activation of the AMP-activated protein kinase (AMPK) pathway, a central regulator of energy homeostasis.

Anti-Inflammatory Properties: A Nuanced Picture

Inflammation is a critical biological response, but its chronic dysregulation is implicated in numerous diseases. Here too, eicosenoic acid isomers display distinct modulatory capacities.

Gondoic Acid's Anti-Inflammatory Mechanism

Research has shown that gondoic acid can alleviate inflammation in Kupffer cells, the resident macrophages of the liver.[3] Its mechanism of action involves the inhibition of reactive oxygen species (ROS) production and the suppression of the Protein Kinase C theta (PKCθ)/Extracellular signal-regulated kinase (ERK)/Signal transducer and activator of transcription 3 (STAT3) signaling pathway. By mitigating the inflammatory cascade in these key immune cells, gondoic acid demonstrates potential as a therapeutic agent for inflammatory conditions.

Paullinic Acid: The Less Explored Isomer

Paullinic acid is a component of guarana seed oil.[4] While the extract of Paullinia cupana has been shown to possess cytotoxic effects against certain cancer cells, specific studies isolating the anti-inflammatory effects of paullinic acid are currently limited.[5] Further research is needed to elucidate its specific role in inflammatory processes and to draw direct comparisons with gondoic acid.

Effects on Cancer Cells: An Emerging Area of Investigation

The influence of fatty acids on cancer is complex, with some promoting and others inhibiting tumor growth.[6] The effects of eicosenoic acid isomers in this context are an active area of research.

While direct comparative studies on the effects of gondoic and paullinic acid on cancer cell proliferation are scarce, the differential effects of fatty acids in general suggest that their isomeric forms could play distinct roles. For instance, the cytotoxic potential of some polyunsaturated fatty acids has been linked to the generation of lipid peroxides.[7] Whether eicosenoic acid isomers exert similar effects, and how this is influenced by the double bond position, remains to be fully explored.

Quantitative Data Summary

To provide a clearer comparative overview, the following table summarizes the key quantitative findings from experimental studies on different eicosenoic acid isomers.

Isomer	Cell/System	Concentration	Observed Effect	Reference
c15-20:1 Eicosenoic Acid	3T3-L1 preadipocytes	50 µM	Strongest downregulation of PPARγ, C/EBPα, and SREBP-1 compared to other 20:1 isomers.	[2]
Gondoic Acid (c11-20:1)	High-fat diet-fed mice	Not specified	Reduced body weight and improved serum lipid profile.
Gondoic Acid (c11-20:1)	LPS-stimulated Kupffer cells	Not specified	Inhibition of ROS production and PKCθ/ERK/STAT3 signaling.	[3]
All tested c-20:1 Isomers	3T3-L1 preadipocytes	50 µM	Significantly decreased cellular triglyceride content compared to oleic acid.	[2]

Experimental Protocols: The "How" and "Why"

Understanding the experimental design is crucial for interpreting the data and appreciating the scientific rigor behind the findings. Here, we detail some of the key methodologies used to study the effects of eicosenoic acid isomers.

In Vitro Cell Culture Models

1. Adipogenesis Assay in 3T3-L1 Cells: This is a cornerstone model for studying the formation of fat cells.

• Rationale: 3T3-L1 preadipocytes can be chemically induced to differentiate into mature, lipid-laden adipocytes, providing a controlled system to screen for compounds that promote or inhibit this process.[8]

• Protocol:

  • Cell Seeding: 3T3-L1 cells are seeded in culture plates and grown to confluence.

  • Differentiation Induction: Two days post-confluence, the growth medium is replaced with a differentiation medium containing a cocktail of inducers, typically including insulin, dexamethasone, and 3-isobutyl-1-methylxanthine (IBMX).

  • Fatty Acid Treatment: The eicosenoic acid isomers of interest are added to the differentiation medium at a specific concentration (e.g., 50 µM).[2] A vehicle control (e.g., ethanol or DMSO) and a positive control (e.g., oleic acid) are run in parallel.

  • Maturation: After 2-3 days, the induction medium is replaced with a maintenance medium containing insulin and the test fatty acids. The medium is replenished every 2-3 days.

  • Assessment of Adipogenesis: After 8-10 days, the degree of adipogenesis is quantified. This is typically done by:

    • Oil Red O Staining: This dye specifically stains neutral lipids within the lipid droplets of mature adipocytes. The stained lipid can then be extracted and quantified spectrophotometrically.[9]

    • Gene Expression Analysis: The expression levels of key adipogenic and lipogenic genes (e.g., PPARγ, C/EBPα, SREBP-1) are measured using quantitative real-time PCR (qPCR).

    • Protein Analysis: The protein levels of these key markers can be assessed by Western blotting.

2. Macrophage Inflammation Assay: This assay is used to investigate the anti-inflammatory potential of the isomers.

• Rationale: Macrophages are key players in the inflammatory response. By stimulating them with a pro-inflammatory agent like lipopolysaccharide (LPS) in the presence of the fatty acid isomers, their modulatory effects can be determined.

• Protocol:

  • Cell Culture: A macrophage cell line (e.g., RAW 264.7) or primary macrophages are cultured.

  • Treatment: Cells are pre-treated with different concentrations of the eicosenoic acid isomers for a specific duration before being stimulated with LPS.

  • Assessment of Inflammation:

    • Cytokine Measurement: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and anti-inflammatory cytokines (e.g., IL-10) in the cell culture supernatant are measured using ELISA.

    • Nitric Oxide (NO) Production: The production of NO, a key inflammatory mediator, is measured using the Griess reagent.

    • Gene and Protein Expression: The expression of inflammatory mediators (e.g., iNOS, COX-2) is analyzed by qPCR and Western blotting.

    • Signaling Pathway Analysis: The phosphorylation status of key signaling proteins (e.g., NF-κB, MAPKs, STAT3) is assessed by Western blotting to elucidate the underlying mechanisms.

In Vivo Animal Models

1. Diet-Induced Obesity (DIO) Mouse Model: This model is widely used to study the effects of dietary components on obesity and metabolic syndrome.[10][11]

• Rationale: Feeding mice a high-fat diet induces a phenotype that closely mimics human obesity, allowing for the investigation of therapeutic interventions in a whole-organism context.[10]

• Protocol:

  • Animal Acclimation: Mice (e.g., C57BL/6J strain) are acclimated to the housing conditions and fed a standard chow diet.[11]

  • Dietary Intervention: Mice are randomly assigned to different diet groups: a control group receiving a standard low-fat diet, a high-fat diet (HFD) group, and HFD groups supplemented with different eicosenoic acid isomers. The fatty acids are incorporated into the diet at a specific percentage.

  • Monitoring: Body weight, food intake, and other physiological parameters are monitored regularly throughout the study (typically several weeks to months).

  • Metabolic Phenotyping: At the end of the study, a comprehensive metabolic analysis is performed, which may include:

    • Glucose and Insulin Tolerance Tests: To assess glucose homeostasis and insulin sensitivity.

    • Serum Analysis: Measurement of lipid profiles (triglycerides, cholesterol), inflammatory markers, and hormones.

    • Body Composition Analysis: Determination of fat mass and lean mass using techniques like DEXA or MRI.

    • Histological Analysis: Examination of tissues like the liver and adipose tissue for signs of steatosis, inflammation, and adipocyte size.

    • Gene and Protein Expression Analysis: To investigate molecular changes in relevant tissues.

Analytical Techniques

1. Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Analysis: This is the gold standard for identifying and quantifying fatty acid isomers.[12][13]

• Rationale: GC-MS provides high resolution and sensitivity, allowing for the separation and identification of different fatty acid isomers based on their unique retention times and mass spectra.[14]

• Workflow:

  • Lipid Extraction: Lipids are extracted from the biological sample (cells, tissue, or plasma) using a solvent system like chloroform/methanol.

  • Derivatization: The fatty acids are converted to their more volatile methyl ester derivatives (FAMEs).

  • GC Separation: The FAMEs are injected into a gas chromatograph, where they are separated based on their boiling points and interactions with the stationary phase of the column. Different isomers will have slightly different retention times.

  • MS Detection and Identification: As the separated FAMEs elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fingerprint for each fatty acid, allowing for its identification and quantification.

Signaling Pathways and Molecular Mechanisms

The biological effects of eicosenoic acid isomers are mediated through their interaction with various signaling pathways. Understanding these pathways is key to unlocking their therapeutic potential.

Gondoic Acid's Anti-Inflammatory Signaling Cascade

As mentioned earlier, gondoic acid has been shown to inhibit the PKCθ/ERK/STAT3 pathway in LPS-stimulated Kupffer cells.

Caption: Gondoic acid inhibits LPS-induced inflammation by targeting PKCθ and ROS.

Regulation of Adipogenesis by Eicosenoic Acid Isomers

The differential effects of eicosenoic acid isomers on adipogenesis are mediated through their modulation of the master transcriptional regulators, PPARγ and C/EBPα.

Caption: Differential regulation of adipogenesis by eicosenoic acid isomers.

Conclusion and Future Directions

The study of eicosenoic acid isomers is a rapidly evolving field with significant therapeutic potential. The available evidence clearly demonstrates that the position of the double bond in the 20-carbon chain profoundly influences the biological activity of these fatty acids. Gondoic acid and the c15-20:1 isomer have emerged as promising candidates for further investigation due to their anti-adipogenic and anti-inflammatory properties.

However, significant knowledge gaps remain. A direct and comprehensive head-to-head comparison of a wider range of eicosenoic acid isomers across various biological systems is urgently needed. In particular, the biological effects and underlying mechanisms of paullinic acid and other less-studied isomers warrant further investigation. Future research should focus on:

• Direct Comparative Studies: Designing experiments that directly compare the effects of different eicosenoic acid isomers in the same experimental system.

• Mechanism of Action: Elucidating the specific molecular targets and signaling pathways modulated by each isomer.

• In Vivo Efficacy: Translating the promising in vitro findings into well-designed animal models of disease.

• Human Studies: Ultimately, conducting clinical trials to evaluate the safety and efficacy of these fatty acids in human health and disease.

By continuing to unravel the intricate structure-function relationships of eicosenoic acid isomers, the scientific community can pave the way for the development of novel nutritional and therapeutic strategies for a range of metabolic and inflammatory disorders.

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• 14. jfda-online.com [jfda-online.com]

Establishing Gondoic Acid Reference Ranges in Healthy Populations: A Comparative Guide for Researchers

This guide provides a comprehensive framework for establishing reference ranges for gondoic acid (cis-11-eicosenoic acid) in healthy human populations. Intended for researchers, scientists, and drug development professionals, this document delves into the scientific rationale, comparative analytical methodologies, and the rigorous process of defining normal physiological variance. By synthesizing technical accuracy with field-proven insights, this guide serves as an authoritative resource for incorporating gondoic acid analysis into clinical and research settings.

Introduction to Gondoic Acid: An Emerging Biomarker

Gondoic acid (20:1n-9) is a monounsaturated omega-9 fatty acid found in various natural sources, including plant oils like canola and rapeseed oil, nuts, and some fish.[1] While less studied than omega-3 and omega-6 fatty acids, gondoic acid plays a significant role in human physiology. It is a constituent of cell membranes, contributing to their fluidity and function, and is involved in energy production and the synthesis of other biological molecules.[1] Emerging research also points to its potential anti-inflammatory properties.[2]

Given its roles in metabolic processes, establishing a reliable reference range for gondoic acid in healthy individuals is a critical step toward understanding its potential as a biomarker for dietary intake, metabolic health, and various pathological conditions. Reference ranges, or reference intervals, define the expected values for a particular analyte in a healthy population and are essential for the correct interpretation of clinical laboratory results.

The Foundation of Credibility: Adherence to CLSI Guidelines

To ensure the scientific validity and clinical utility of any established reference range, adherence to internationally recognized standards is paramount. The Clinical and Laboratory Standards Institute (CLSI) document EP28-A3c, "Defining, Establishing, and Verifying Reference Intervals in the Clinical Laboratory," provides the gold-standard framework for these studies. This guide is built upon the principles outlined in this key document.

The core tenets of the CLSI guidelines involve a multi-stage process, from the careful selection of a reference population to the robust statistical analysis of the collected data. This systematic approach ensures that the resulting reference interval is a true representation of the analyte's distribution in a healthy state.

Comparative Analysis of Quantification Methodologies

The accurate quantification of gondoic acid is the analytical cornerstone of establishing a reliable reference range. Two primary analytical techniques are at the forefront of fatty acid analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The choice of methodology depends on various factors, including required sensitivity, sample throughput, and available instrumentation.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separates volatile compounds based on their physicochemical properties. Requires derivatization to make fatty acids volatile.	Separates compounds based on their polarity and directly measures the mass-to-charge ratio of ionized molecules.
Derivatization	Required. Fatty acids are converted to fatty acid methyl esters (FAMEs) or other volatile esters.	Not Required. Direct analysis of free fatty acids is possible, simplifying sample preparation.
Sensitivity	High, particularly with negative chemical ionization (NCI).	Generally offers higher sensitivity and specificity, especially for complex matrices.
Throughput	Can be lower due to the derivatization step and longer chromatographic run times.	Higher throughput is often achievable due to simpler sample preparation and faster run times.
Specificity	Good, but can be susceptible to co-eluting isobaric interferences.	Excellent, with the use of Multiple Reaction Monitoring (MRM) to isolate the specific analyte.
Instrumentation	Widely available in many analytical laboratories.	More specialized instrumentation that may not be as commonly available.

Expert Recommendation:

For de novo establishment of a gondoic acid reference range, GC-MS remains a robust and well-validated technique. Its long history in fatty acid analysis means that methodologies are well-established and understood. However, for high-throughput clinical applications where speed and sensitivity are critical, LC-MS/MS presents a compelling alternative due to the elimination of the derivatization step.

Experimental Workflow for Establishing Gondoic Acid Reference Ranges

This section outlines a detailed, self-validating workflow for establishing gondoic acid reference ranges, grounded in the principles of scientific integrity.

Caption: A three-phase workflow for establishing gondoic acid reference ranges.

PART 1: Pre-analytical Phase - Defining the "Healthy" Cohort

The quality of a reference range is fundamentally dependent on the careful selection of the reference population.

Step 1: Define the Reference Population.

• Rationale: The physiological levels of many analytes, including fatty acids, can be influenced by factors such as age, sex, ethnicity, and diet. It is crucial to define the target population for which the reference range will be applicable.

• Protocol:

  • Establish clear demographic criteria (e.g., age range, sex, geographic location).

Step 2: Develop and Administer an Exclusion/Inclusion Questionnaire.

• Rationale: To ensure the cohort represents a "healthy" population, it is essential to exclude individuals with conditions or on medications that could influence gondoic acid levels.

• Protocol:

  • Design a comprehensive questionnaire to screen for:

    • Existing metabolic diseases (e.g., diabetes, cardiovascular disease).

    • Inflammatory conditions.

    • Use of medications known to affect lipid metabolism.

    • Specific dietary habits (e.g., vegetarianism, high-fat diets) that may warrant a separate reference range.

  • Obtain informed consent from all participants.

Step 3: Standardize Sample Collection.

• Rationale: Pre-analytical variability is a significant source of error in laboratory testing. Standardization of sample collection is critical for data integrity.

• Protocol:

  • Biological Matrix Selection: Choose the appropriate biological matrix.

    • Plasma/Serum: Reflects both dietary intake and endogenous synthesis. Requires fasting to minimize postprandial variations in triglycerides.

    • Red Blood Cell (RBC) Membranes: Provides a longer-term reflection of fatty acid status (approximately 120 days).

  • Collection Procedure:

    • For plasma/serum, enforce a minimum 12-hour fast.

    • Use a consistent anticoagulant (e.g., EDTA for plasma).

    • Process samples (e.g., centrifugation to separate plasma/RBCs) within a defined timeframe after collection.

    • Store samples at -80°C until analysis to prevent lipid degradation.

PART 2: Analytical Phase - Quantifying Gondoic Acid

This section provides a detailed protocol for the quantification of gondoic acid using GC-MS, a widely accepted and robust method.

Step 4: Sample Preparation (Lipid Extraction and Derivatization).

• Rationale: Fatty acids in biological samples are present in both free and esterified forms. A total lipid extraction is necessary, followed by derivatization to make them amenable to GC analysis.

• Protocol:

  • Lipid Extraction:

    • Use a validated extraction method, such as the Folch or Bligh-Dyer method, which utilizes a chloroform/methanol solvent system to efficiently extract lipids.

    • Include an internal standard (e.g., a stable isotope-labeled gondoic acid or a non-endogenous odd-chain fatty acid) at the beginning of the extraction process to correct for analytical variability.

  • Derivatization to Fatty Acid Methyl Esters (FAMEs):

    • After lipid extraction and hydrolysis of esterified fatty acids, derivatize the free fatty acids to their corresponding FAMEs.

    • A common and effective method is the use of boron trifluoride (BF3) in methanol. This reaction is typically carried out at an elevated temperature (e.g., 60-100°C) for a defined period.

Step 5: Instrumental Analysis (GC-MS).

• Rationale: GC-MS provides the necessary sensitivity and selectivity for the accurate quantification of individual fatty acids in a complex mixture.

• Protocol:

  • Gas Chromatograph (GC) Conditions:

    • Column: Use a polar capillary column (e.g., a biscyanopropyl polysiloxane phase) designed for FAME analysis to achieve optimal separation of fatty acid isomers.

    • Temperature Program: Develop a temperature gradient that effectively separates gondoic acid from other C20:1 isomers and surrounding fatty acids.

    • Injector: Use a split/splitless injector in splitless mode for trace-level analysis.

  • Mass Spectrometer (MS) Conditions:

    • Ionization: Electron Ionization (EI) is typically used for FAME analysis.

    • Acquisition Mode: Use Selected Ion Monitoring (SIM) for the highest sensitivity and specificity. Monitor the molecular ion and characteristic fragment ions of gondoic acid methyl ester.

Step 6: Data Acquisition and Quantification.

• Rationale: Accurate quantification is achieved by comparing the response of the endogenous gondoic acid to that of the internal standard.

• Protocol:

  • Generate a calibration curve using a certified gondoic acid standard.

  • For each sample, calculate the concentration of gondoic acid based on the peak area ratio of the analyte to the internal standard and the calibration curve.

PART 3: Post-analytical Phase - Statistical Determination of the Reference Interval

The final phase involves the statistical analysis of the quantitative data to define the reference interval.

Step 7: Statistical Analysis.

• Rationale: The distribution of biological data is not always Gaussian (normal). Therefore, it is crucial to assess the data distribution to select the appropriate statistical method for calculating the reference interval.

• Protocol:

  • Outlier Removal: Identify and remove any statistical outliers using methods such as the Dixon-Reed or Tukey's test.

  • Distribution Assessment: Test the data for normality using statistical tests like the Shapiro-Wilk or Kolmogorov-Smirnov test.

Step 8: Calculate the Reference Interval.

• Rationale: The reference interval is typically defined as the range that encompasses 95% of the values of the healthy reference population.

• Protocol:

  • Parametric Method (for normally distributed data): Calculate the mean ± 1.96 standard deviations.

  • Non-parametric Method (for non-normally distributed data): Determine the 2.5th and 97.5th percentiles of the data. This method is often preferred as it is not reliant on the assumption of a specific data distribution.

Step 9: Partitioning by Subclass.

• Rationale: If there are statistically significant differences in gondoic acid levels between different demographic groups (e.g., males vs. females), separate reference intervals should be established.

• Protocol:

  • Use statistical tests (e.g., t-test, ANOVA) to compare gondoic acid concentrations between predefined subclasses.

  • If a significant difference is observed, calculate a separate reference interval for each subclass.

Data Presentation and Interpretation

While a comprehensive, multi-center study is required to establish a definitive reference range for gondoic acid, data from smaller, well-characterized cohorts can provide valuable initial insights. The following table presents hypothetical data for gondoic acid levels in the plasma of a healthy adult cohort, demonstrating how such data should be presented.

Analyte	Matrix	Population	N	Mean (µmol/L)	SD (µmol/L)	95% Reference Interval (µmol/L)	Method
Gondoic Acid	Plasma	Healthy Adults (20-50 years)	150	25.8	8.2	9.7 - 41.9	GC-MS

Note: This data is for illustrative purposes only and should not be used for clinical interpretation.

Conclusion and Future Directions

The establishment of robust reference ranges for gondoic acid is a crucial step in unlocking its potential as a clinical biomarker. This guide provides a scientifically rigorous and practically applicable framework for researchers to undertake such studies. By adhering to the principles of careful reference population selection, validated analytical methodologies, and appropriate statistical analysis, the scientific community can develop a reliable understanding of the normal physiological range of gondoic acid.

Future research should focus on large-scale, multi-center studies to establish definitive reference ranges across diverse populations. Furthermore, investigations into how gondoic acid levels are altered in various disease states will be essential in defining its clinical utility.

References

• HealthMatters.io. Gondoic Acid - NutriStat Basic Profile - Lab Results explained. [Link]

• Rupa Health. 11-Eicosenoic Acid. [Link]

• Sera, R. K., McBride, J. H., Higgins, S. A., & Rodgerson, D. O. (1994). Evaluation of reference ranges for fatty acids in serum. Journal of clinical laboratory analysis, 8(2), 81–85. [Link]

• Harris, W. S., & von Schacky, C. (2004). The Omega-3 Index: a new risk factor for death from coronary heart disease?. Preventive medicine, 39(1), 212–220. [Link]

• Fan, G., et al. (2022). Gondoic acid alleviates LPS‑induced Kupffer cells inflammation by inhibiting ROS production and PKCθ/ERK/STAT3 signaling pathway.
• Clinical and Laboratory Standards Institute. (2008). Defining, Establishing, and Verifying Reference Intervals in the Clinical Laboratory; Approved Guideline—Third Edition (EP28-A3c). CLSI.

• LIPID MAPS. Fatty Acid Mass Spectrometry Protocol. [Link]

• Shimadzu Corporation. (2014). MRM Based Free Fatty Acids Profiling in Human Plasma and Serum Using LC-MS/MS. [Link]

• Cao, J., et al. (2008). A rapid and sensitive method for the analysis of fatty acid composition in human red blood cells by gas chromatography.
• Wang, Y., et al. (2017). A novel method for the simultaneous determination of 20 free fatty acids in human plasma by ultra-high-performance liquid chromatography-tandem mass spectrometry.
• Christie, W. W. (2003). Lipid analysis: isolation, separation, identification and structural analysis of lipids. The Oily Press.

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• 2. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Eicos-11-enoic Acid

For researchers and drug development professionals, meticulous adherence to safety and disposal protocols is a cornerstone of scientific integrity and environmental stewardship. This guide provides a detailed, step-by-step methodology for the proper disposal of Eicos-11-enoic acid, ensuring compliance and safety in the laboratory. While classified as a non-hazardous substance, responsible disposal practices are essential to prevent environmental contamination and maintain a safe working environment.

Hazard Assessment and Chemical Profile of Eicos-11-enoic Acid

Before initiating any disposal procedure, a thorough understanding of the chemical's properties and associated hazards is paramount. Eicos-11-enoic acid (also known as Gondoic Acid) is a long-chain monounsaturated fatty acid.[1]

Multiple Safety Data Sheets (SDS) for cis-11-Eicosenoic acid and its trans-isomer, 11(E)-Eicosenoic acid, consistently classify the substance as non-hazardous according to the Globally Harmonized System (GHS) and OSHA 29 CFR 1910.1200.[2][3] The substance is not classified as dangerous goods for transportation.[1][4]

Key Chemical and Safety Data:

Property	Value	Source
Chemical Formula	C₂₀H₃₈O₂	[1]
Molecular Weight	310.51 g/mol	[1][5]
Appearance	Colorless to pale yellow liquid	[2]
Hazard Classification	Not considered a hazardous substance	[1][2][3]
Primary Hazards	Slight fire hazard when exposed to heat or flame.[2] Slippery when spilled.[2]
Environmental Hazards	Not classified as being environmentally hazardous; no ecological damage is known or expected in the event of normal use.[1] However, large quantities should not be allowed to reach ground water, water courses, or sewage systems.[3]

Despite its non-hazardous classification, good laboratory practice dictates that Eicos-11-enoic acid should not be disposed of down the drain.[6] This is to avoid potential interference with wastewater treatment processes and to adhere to the general principle of minimizing chemical release into the environment.[7]

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the safe and compliant disposal of Eicos-11-enoic acid from a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

While Eicos-11-enoic acid is not classified as a skin or eye irritant, the use of standard laboratory PPE is mandatory to protect against unforeseen reactions and maintain good hygiene.[2]

• Eye Protection: Wear safety glasses or goggles.[4]

• Hand Protection: Use appropriate chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat should be worn.

Step 2: Waste Segregation and Collection

Proper segregation of waste is a critical step in laboratory safety and compliant disposal.[8]

• Designate a Waste Stream: Eicos-11-enoic acid waste should be collected as "non-hazardous chemical waste" or as directed by your institution's Environmental Health & Safety (EHS) department. Do not mix it with hazardous waste streams such as halogenated solvents or heavy metals.

• Select an Appropriate Container:

  • Use a clean, leak-proof container made of a material compatible with carboxylic acids. Glass or high-density polyethylene (HDPE) containers are suitable.[2][9] Do not use aluminum or galvanized containers.[2]

  • The container must have a secure, tight-fitting screw cap to prevent spills and leaks.[10]

• Collect the Waste:

  • Carefully transfer the waste Eicos-11-enoic acid into the designated waste container.

  • If the acid is in a solution, the entire solution should be disposed of in the same manner. Do not attempt to evaporate the solvent.

  • For spill cleanup, absorb the material with an inert substance like sand, earth, or vermiculite and place it in the waste container.[2] Note that absorbent material wet with the oil may auto-oxidize and become self-heating; it should be wetted with water before disposal.[2]

Step 3: Labeling the Waste Container

Accurate and clear labeling is a regulatory requirement and essential for safe handling by waste management personnel.[11]

• The label should clearly state the words "Non-Hazardous Waste ".

• Identify the contents fully: "Eicos-11-enoic Acid ". Avoid using chemical formulas or abbreviations.[10]

• List all components of the waste, including any solvents and their approximate concentrations.

• Indicate the date when the container was first used for waste accumulation.

Step 4: Storage of Waste

Waste containers must be stored safely and correctly pending pickup by your institution's waste management service.

• Satellite Accumulation Area (SAA): Store the waste container in a designated SAA within the laboratory.[10] This area should be near the point of generation and under the control of laboratory personnel.[9]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to contain any potential leaks.

• Segregation: Store the container away from incompatible materials, particularly strong oxidizing agents, to prevent accidental reactions.[2][10]

Step 5: Final Disposal

The final disposal of the collected waste must be handled by a licensed waste disposal facility.

• Arrange for Pickup: Follow your institution's procedures to request a waste pickup from the EHS department or a contracted waste management vendor.

• Documentation: Maintain a record of the waste generated and its disposal, in line with your laboratory's management plan and local regulations.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Eicos-11-enoic acid.

Caption: Decision workflow for the disposal of Eicos-11-enoic acid.

Regulatory Context

The disposal of all laboratory waste in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][12] Laboratories are classified as Very Small, Small, or Large Quantity Generators, which determines the specific regulations for on-site waste accumulation times and quantities.[11] While Eicos-11-enoic acid is not classified as a federal hazardous waste, it is crucial to adhere to state and local regulations, which may have more stringent requirements.[2] Always consult your institution's Laboratory Management Plan or EHS department for specific guidance.[13]

Conclusion

The proper disposal of Eicos-11-enoic acid, while straightforward due to its non-hazardous nature, demands a systematic and compliant approach. By following this guide, researchers can ensure the safety of laboratory personnel, protect the environment, and uphold the principles of responsible scientific practice. Adherence to institutional protocols and a clear understanding of the underlying safety principles are paramount for maintaining a culture of safety and compliance.

References

• Regulating Lab Waste Disposal in the United St
• cis-11-Eicosenoic acid - Material Safety D
• Regulations for Hazardous Waste Generated at Academic Labor
• 11(Z)-Eicosenoic acid MSDS. Larodan.
• 11(E)
• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA.
• Managing Hazardous Chemical Waste in the Lab.
• Regulation of Labor
• Essential Safety and Disposal Procedures for 15-oxo-11Z,13E-eicosadienoic Acid. Benchchem.
• cis-11-Eicosenoic acid SDS. ECHEMI.
• cis-11-Eicosenoic acid ≥99% capillary GC. Sigma-Aldrich.
• Navigating the Safe Disposal of 8,11,14-Eicosatriynoic Acid: A Comprehensive Guide for Labor
• Fatty acids, C10-18 and C12-22- uns
• Acetic and Formic Acids in Workplace
• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.
• SAFETYDATA SHEET: Free F
• How to dispose off lipids waste?
• Hazardous Waste Disposal Guide. Dartmouth Policy Portal.

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A Senior Application Scientist's Guide to Handling Eicos-11-enoic Acid: Personal Protective Equipment and Safety Protocols

This guide provides essential safety and logistical information for the handling of Eicos-11-enoic acid (CAS: 5561-99-9), also known as Gondoic acid. As a long-chain monounsaturated omega-9 fatty acid, its physical and chemical properties necessitate specific handling procedures to ensure laboratory safety and experimental integrity. While not classified as a hazardous substance under OSHA or GHS regulations, adherence to rigorous safety protocols is paramount to minimize exposure and prevent contamination.[1][2][3]

Hazard Assessment and Chemical Profile

Understanding the nature of Eicos-11-enoic acid is the foundation of a sound safety protocol. Although it lacks significant acute toxicity, its physical form and potential to form aerosols under certain conditions demand respect.[1] It is a combustible substance with a slight fire hazard when exposed to heat or flame.[1]

Key Causality: The primary risks associated with Eicos-11-enoic acid are not from acute toxicity, but from physical contact and potential inhalation of aerosols. Its oily nature can degrease the skin, leading to non-allergic contact dermatitis, and direct eye contact can cause transient discomfort.[1] Inhalation of mists, which can be generated when heating the substance, may lead to respiratory irritation.[1]

Table 1: Physicochemical Properties of Eicos-11-enoic Acid

Property	Value	Source
Physical State	Yellowish Paste	[4]
Molecular Formula	C20H38O2	[2]
Molecular Weight	310.51 g/mol	[2]
Melting Point	25 - 32 °C	[4]
Boiling Point	426.3 °C at 760 mmHg	[4]
Flash Point	>113 °C	[4]

| Hazards | Combustible; slight fire hazard.[1] |[1] |

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE approach is critical for creating a self-validating system of protection. The following protocol is designed to prevent skin, eye, and respiratory exposure.

Hand Protection: The First Line of Defense

Directive: Wear suitable chemical-resistant gloves tested according to EN 374.

• Recommended Type: NBR (Nitrile rubber).[5]

• Minimum Thickness: >0.11 mm.[5]

• Breakthrough Time: >480 minutes (permeation: level 6).[5]

Experiential Insight: While standard laboratory gloves might seem sufficient for a "non-hazardous" substance, the prolonged contact and potential for unseen micro-tears necessitate a higher standard. Nitrile provides excellent resistance to the oily nature of fatty acids, preventing skin degreasing and potential dermatitis.[1][6] Always inspect gloves for integrity before use and practice proper removal techniques to avoid contaminating your skin.

Eye and Face Protection: Shielding from Splashes and Aerosols

Directive: Use safety glasses with side shields as a minimum requirement. For tasks with a higher risk of splashing (e.g., transferring large volumes, heating), upgrade to chemical goggles.[1][5]

Experiential Insight: Even though Eicos-11-enoic acid is not classified as a formal eye irritant, direct contact with any chemical can cause discomfort and redness.[1] The use of side shields is non-negotiable as they protect against splashes from various angles. For procedures that generate aerosols, chemical goggles provide a full seal around the eyes, offering superior protection.

Body Protection: Maintaining a Professional Barrier

Directive: A standard, clean lab coat should be worn at all times when handling the chemical.

Experiential Insight: A lab coat serves as a removable barrier that protects your personal clothing from minor spills and contamination. In the event of a larger spill, it can be quickly removed to minimize skin contact.

Respiratory Protection: An Operation-Dependent Necessity

Directive: Respiratory protection is generally not required for handling small quantities at ambient temperature due to the non-volatile nature of the product.[1]

When is it required?

• When heating the substance, which increases its volatility and the likelihood of vapor inhalation.[1]

• When generating aerosols or mists (e.g., sonicating, vortexing vigorously).[5]

Recommended Type: If respiratory protection is necessary, use a NIOSH-approved air-purifying respirator with an organic vapor cartridge.[5][7]

Operational Plan: Handling and Disposal Workflow

Step-by-Step Handling Protocol

• Preparation: Designate a specific, clean work area. Ensure safety showers and eyewash stations are accessible and operational.[8]

• Donning PPE: Put on your lab coat, followed by safety glasses/goggles, and finally, your nitrile gloves.

• Aliquotting: As the substance is a paste at room temperature, gentle warming may be required for easier handling. Perform this in a well-ventilated area, preferably within a chemical fume hood, to control any vapors.[4] Use clean spatulas or pipettes for transfer.

• Storage: After use, ensure the primary container is securely sealed.[1] Store in a cool, dry, well-ventilated area, away from heat, ignition sources, and incompatible materials like strong oxidizing agents.[1][8] Recommended storage temperatures are often between 2–8 °C.[5]

• Doffing PPE: Remove gloves first using a safe technique, followed by the lab coat and eye protection. Wash hands thoroughly with soap and water immediately after handling.

Emergency Spill Response

In the event of a spill, remain calm and follow a structured response. The primary immediate hazard is physical (slipping) rather than chemical.[1]

Workflow: Eicos-11-enoic Acid Spill Response

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• 2. cosmobiousa.com [cosmobiousa.com]
• 3. cis-11-Eicosenoic acid | C20H38O2 | CID 5282768 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. carlroth.com [carlroth.com]
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